Prometon-d3

Core Science & Biosynthesis

Prometon-d3: A Comprehensive Technical Guide to its Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prometon-d3 is the deuterated analog of Prometon, a non-selective triazine herbicide. In chemical research and development, deuterated compounds like Prometon-d3 are invaluable as internal standards for quantitative analysis by mass spectrometry (NMR, GC-MS, or LC-MS) and as tracers in metabolic studies. The substitution of hydrogen with deuterium (B1214612) atoms provides a distinct mass signature, allowing for precise differentiation from the non-deuterated parent compound without significantly altering its chemical behavior. This technical guide provides an in-depth overview of the chemical properties and stability of Prometon-d3, offering critical data and methodologies for its effective use in a laboratory setting.

Chemical and Physical Properties

The fundamental chemical and physical properties of Prometon-d3 are summarized below. Data for the non-deuterated parent compound, Prometon, is also provided for comparison where available, as its properties are closely related.

Table 1: General Chemical Properties of Prometon-d3

Property	Value	Source
IUPAC Name	2-N,4-N-di(propan-2-yl)-6-(trideuteriomethoxy)-1,3,5-triazine-2,4-diamine	[1]
Molecular Formula	C₁₀H₁₆D₃N₅O	[2]
Molecular Weight	228.31 g/mol	[1][2]
Canonical SMILES	CC(C)NC1=NC(OC([2H])([2H])[2H])=NC(NC(C)C)=N1	[2]
InChIKey	ISEUFVQQFVOBCY-VPYROQPTSA-N	[1]
CAS Number	1219803-43-6	[2]
Appearance	White crystalline solid	[3]

Table 2: Physicochemical Properties of Prometon-d3 and Prometon

Property	Prometon-d3	Prometon	Source
Melting Point	Not explicitly available	91-92 °C	[4]
Boiling Point	Not available	Not available
Water Solubility	Not explicitly available	750 mg/L at 21 °C	[5]
pKa	Not explicitly available	4.36 ± 0.41 (Predicted)	[5]

Table 3: Solubility of Prometon in Organic Solvents at 20 °C

Solvent	Solubility (g/L)	Source
Acetone	>500	[4]
Benzene	>250	[4]
Dichloromethane	350	[4]
Methanol (B129727)	>500	[4]
Toluene	250	[4]
n-Hexane	12	[4]
n-Octanol	260	[4]

Stability Profile

General Stability:

• Hydrolysis: Prometon is stable to hydrolysis at 20°C in neutral, slightly acidic, or slightly alkaline media.[6] However, it is hydrolyzed by stronger acids and alkalis, particularly with warming.[6]

• Photodegradation: Prometon is decomposed by UV irradiation.[6] Studies on triazine herbicides have shown that photodegradation can involve the loss of side-chains and the formation of hydroxylated derivatives.

• Thermal Stability: Information on the specific thermal decomposition temperature of Prometon-d3 is not available. However, for the parent compound, it is noted that when heated to decomposition, it emits toxic fumes of nitrous oxides.[6]

Storage Recommendations:

For long-term storage, Prometon-d3 should be stored as a solid at -20°C.[7] Stock solutions should be prepared in a suitable organic solvent and can be stored at -20°C for short to medium-term periods. It is recommended to store solutions in amber glass vials to protect them from light. Aqueous solutions are not recommended for storage for more than one day.[7] For shipping, it is typically transported at room temperature.[2]

Experimental Protocols

Detailed experimental protocols for determining the chemical properties and stability of Prometon-d3 are provided below. These are generalized methods that can be adapted for specific laboratory requirements.

Determination of Melting Point

Principle: The melting point is the temperature at which a solid turns into a liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities typically lower and broaden the melting point range.

Methodology (Capillary Method):

• Sample Preparation: Ensure the Prometon-d3 sample is a fine, dry powder. If necessary, gently crush any large crystals.

• Loading the Capillary Tube: Invert an open-ended capillary tube and press the open end into the Prometon-d3 powder until a small amount (2-3 mm in height) of the sample is packed into the tube.

• Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to pack the sample tightly into the bottom.

• Measurement:

  • Place the capillary tube into a melting point apparatus.

  • If the approximate melting point is known, heat rapidly to about 15-20°C below the expected melting point.

  • Then, decrease the heating rate to approximately 1-2°C per minute.

  • Record the temperature at which the first droplet of liquid is observed (the beginning of the melting range) and the temperature at which the entire sample has melted (the end of the melting range).

Determination of Solubility

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given temperature to form a saturated solution.

Methodology (Shake-Flask Method):

• Preparation of a Saturated Solution:

  • Add an excess amount of solid Prometon-d3 to a known volume of the desired solvent in a sealed vial.

  • Agitate the vial at a constant temperature (e.g., using a shaker or stirrer) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a chemically inert filter (e.g., PTFE) to remove any undissolved particles.

• Quantification:

  • Accurately dilute the filtered, saturated solution with a suitable solvent.

  • Determine the concentration of Prometon-d3 in the diluted solution using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS).

  • Calculate the original concentration in the saturated solution to determine the solubility.

Stability Study: Forced Degradation

Principle: Forced degradation studies are conducted under more extreme conditions than accelerated stability studies to identify potential degradation products and pathways. This information is crucial for developing stability-indicating analytical methods.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Prometon-d3 in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of a strong acid (e.g., 1N HCl). Incubate at a controlled temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of a strong base (e.g., 1N NaOH). Incubate at a controlled temperature for a defined period.

  • Oxidative Degradation: Treat an aliquot of the stock solution with an oxidizing agent (e.g., 3-30% hydrogen peroxide) at room temperature.

  • Photodegradation: Expose an aliquot of the stock solution to a controlled light source (e.g., a photostability chamber with a combination of UV and visible light). A control sample should be wrapped in aluminum foil to exclude light.

  • Thermal Degradation: Expose a solid sample of Prometon-d3 to elevated temperatures (e.g., 70°C).

• Sample Analysis: At specified time points, withdraw samples from each stress condition, neutralize if necessary, and dilute to a suitable concentration. Analyze the samples using a stability-indicating HPLC method to quantify the remaining Prometon-d3 and detect any degradation products.

Visualizations

Experimental Workflow for a Chemical Stability Study

The following diagram illustrates a typical workflow for conducting a chemical stability study for a compound like Prometon-d3.

Caption: Workflow for a Chemical Stability Study.

Logical Relationship of Forced Degradation Studies

The following diagram illustrates the relationship between applying stress conditions and the subsequent analysis in a forced degradation study.

Caption: Forced Degradation Study Logic.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. benchchem.com [benchchem.com]
• 3. help.labguru.com [help.labguru.com]
• 4. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Determination of Melting Point [wiredchemist.com]
• 6. westlab.com [westlab.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Prometon-d3 as an Internal Standard: A Technical Guide to its Mechanism of Action in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the mechanism of action and application of Prometon-d3 as a stable isotope-labeled (SIL) internal standard for the quantitative analysis of the herbicide Prometon. While a specific, publicly available, validated method for Prometon using Prometon-d3 is not detailed in the literature, this document constructs a representative, technically sound methodology based on established principles of analytical chemistry and available data for Prometon analysis. The guide covers the physicochemical properties of both Prometon and its deuterated analog, a detailed, hypothetical experimental protocol for LC-MS/MS analysis, and the fundamental principles of internal standard utilization.

Introduction to Internal Standards in Quantitative Analysis

In quantitative analytical chemistry, particularly in the analysis of analytes in complex matrices such as environmental or biological samples, achieving high accuracy and precision is a significant challenge. Variations in sample preparation, instrument response, and matrix effects can introduce substantial error into measurements. An internal standard (IS) is a compound of known concentration added to all samples, calibration standards, and quality controls to correct for these variations.

The ideal internal standard behaves identically to the analyte of interest throughout the entire analytical process but is distinguishable by the detector. Stable isotope-labeled internal standards are widely considered the "gold standard" for mass spectrometry-based quantification because they fulfill this criterion almost perfectly. By replacing one or more atoms with their heavier stable isotopes (e.g., replacing ¹H with ²H or D), the resulting molecule is chemically identical to the analyte but has a different molecular weight, allowing it to be distinguished by a mass spectrometer.

Physicochemical Properties of Prometon and Prometon-d3

Prometon is a non-selective, pre- and post-emergence triazine herbicide used to control a wide range of annual and perennial broadleaf weeds and grasses.[1][2] Prometon-d3 is a deuterated analog of Prometon, where the three hydrogen atoms of the methoxy (B1213986) group have been replaced by deuterium (B1214612) atoms. This substitution results in a mass increase of approximately 3 Daltons, which is sufficient for differentiation by a mass spectrometer without significantly altering the chemical and physical properties.

Table 1: Physicochemical Properties of Prometon and Prometon-d3

Property	Prometon	Prometon-d3 (methoxy-d3)
Chemical Formula	C₁₀H₁₉N₅O	C₁₀H₁₆D₃N₅O
Molecular Weight	225.29 g/mol [1]	228.31 g/mol [3][4]
Monoisotopic Mass	225.15896 Da[2]	228.17779 Da[3]
CAS Number	1610-18-0[1]	1219803-43-6[3][4]
IUPAC Name	6-methoxy-N2,N4-di(propan-2-yl)-1,3,5-triazine-2,4-diamine[2]	N2,N4-di(propan-2-yl)-6-(trideuteriomethoxy)-1,3,5-triazine-2,4-diamine[3]
Water Solubility	750 mg/L (at 20°C)[1]	Expected to be very similar to Prometon
Melting Point	91-92°C[1]	Expected to be very similar to Prometon

Mechanism of Action of Prometon-d3 as an Internal Standard

The effectiveness of Prometon-d3 as an internal standard is rooted in its chemical and physical similarity to Prometon. This near-identity ensures that both compounds exhibit virtually identical behavior during each stage of the analytical workflow.

• Sample Extraction and Preparation: During procedures such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), any loss of the analyte (Prometon) will be mirrored by a proportional loss of the internal standard (Prometon-d3). Because a fixed amount of the internal standard is added at the beginning of the process, it accurately reflects the recovery efficiency for each individual sample.

• Chromatographic Separation: In liquid chromatography (LC), Prometon and Prometon-d3 will have nearly identical retention times and peak shapes due to their similar polarities and interactions with the stationary phase. This co-elution is critical as it ensures that both compounds experience the same matrix effects at the same time.

• Ionization and Detection: In the mass spectrometer's ion source, both compounds will have very similar ionization efficiencies. Any suppression or enhancement of the ion signal due to co-eluting matrix components will affect both the analyte and the internal standard to the same degree.

By calculating the ratio of the analyte's response to the internal standard's response, the variability introduced during the analytical process is normalized, leading to a more accurate and precise quantification of the analyte.

Hypothetical Experimental Protocol

The following is a representative experimental protocol for the quantification of Prometon in water samples using Prometon-d3 as an internal standard with LC-MS/MS. This protocol is adapted from established methods for triazine herbicides and general principles of quantitative mass spectrometry.

Preparation of Stock and Working Solutions

• Prometon Stock Solution (1 mg/mL): Accurately weigh 10.0 mg of Prometon reference standard and dissolve it in 10.0 mL of methanol (B129727).

• Prometon-d3 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of Prometon-d3 and dissolve it in 10.0 mL of methanol.

• Working Solutions: Prepare a series of working solutions for the calibration curve by serially diluting the Prometon stock solution with a 50:50 mixture of methanol and water.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Prometon-d3 stock solution with methanol to a final concentration of 1 µg/mL.

Sample Preparation (Solid-Phase Extraction)

• To a 100 mL water sample, add 100 µL of the 1 µg/mL Prometon-d3 internal standard spiking solution and mix thoroughly.

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of deionized water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of 50:50 methanol/water for LC-MS/MS analysis.

LC-MS/MS Conditions

Table 2: Illustrative Liquid Chromatography Parameters

Parameter	Value
LC System	UHPLC System
Column	C18 Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	20% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 20% B and re-equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Table 3: Illustrative Mass Spectrometry Parameters (Positive Electrospray Ionization)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Prometon	226.2	184.1	100	25
226.2	142.1	100	35
Prometon-d3	229.2	187.1	100	25
229.2	142.1	100	35

Note: The product ions for Prometon are based on published fragmentation data.[2][5] The most abundant and specific transitions should be chosen for quantification and confirmation. The product ion at m/z 184.1 corresponds to the loss of a C₃H₆ fragment from the isopropyl group, while the ion at m/z 142.1 corresponds to the further loss of a C₃H₆ fragment. For Prometon-d3, the precursor ion is shifted by +3 Da. The fragment at m/z 187.1 reflects the retention of the deuterated methoxy group, while the fragment at m/z 142.1 would be common to both, representing the core triazine structure after loss of both isopropyl groups and the methoxy group.

Data Presentation

Quantitative data from an analytical method using an internal standard is typically presented in tables that summarize the performance of the method.

Table 4: Illustrative Calibration Curve Data

Concentration (ng/mL)	Prometon Peak Area	Prometon-d3 Peak Area	Response Ratio (Prometon/Prometon-d3)
0.5	1,250	50,500	0.0248
1.0	2,600	51,000	0.0510
5.0	13,000	50,000	0.2600
10.0	25,500	49,500	0.5152
50.0	128,000	50,200	2.550
100.0	252,000	49,800	5.060
Linearity (r²)	>0.995

Table 5: Illustrative Recovery and Precision Data

Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=5)	Recovery (%)	Relative Standard Deviation (%)
1.5	1.45	96.7	4.5
25.0	26.0	104.0	3.2
75.0	72.8	97.1	3.8

Visualizations

The following diagrams illustrate the core concepts and workflows associated with using Prometon-d3 as an internal standard.

Caption: Logical relationship of internal standard correction.

References

• 1. Prometon [drugfuture.com]
• 2. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Prometon-d3 (methoxy-d3) | C10H19N5O | CID 167995489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. biomall.in [biomall.in]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Physical and Chemical Characteristics of Prometon-d3

Introduction

Prometon-d3 is the deuterated analogue of Prometon, a non-selective triazine herbicide. In scientific research, Prometon-d3 serves primarily as a stable isotope-labeled internal standard for the precise quantification of Prometon in various matrices using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS)[1]. Its utility stems from the fact that it co-elutes with the non-labeled analyte but is distinguishable by its higher mass, allowing for accurate correction of matrix effects and variations during sample processing and analysis. This guide provides a detailed overview of its core physical, chemical, and analytical characteristics.

General Information and Identifiers

This section summarizes the key identifiers for Prometon-d3.

Identifier	Value
IUPAC Name	2-N,4-N-di(propan-2-yl)-6-(trideuteriomethoxy)-1,3,5-triazine-2,4-diamine[2][3]
Synonyms	Prometon-d3 (methoxy-d3), Prometon D3 (methyl D3)[2][4][5]
CAS Number	1219803-43-6[1][2][3][4][6]
Unlabelled CAS	1610-18-0[3][4]
Molecular Formula	C₁₀H₁₆D₃N₅O[1]
SMILES	[2H]C([2H])([2H])OC1=NC(=NC(=N1)NC(C)C)NC(C)C[2][3]
InChIKey	ISEUFVQQFVOBCY-VPYROQPTSA-N[2]

Physical and Chemical Properties

The following tables outline the known physical and chemical properties of Prometon-d3. Data for the non-deuterated parent compound, Prometon, is included for context where specific data for the deuterated form is unavailable.

Table 2.1: General Physical and Chemical Data

Property	Value	Notes
Molecular Weight	228.31 g/mol [1][2][3][4][6]
Accurate Mass	228.1778 Da[2][3]
Appearance	White crystalline powder[7]	Data for parent compound Prometon.
Melting Point	89 – 91 °C[8]	Data for parent compound Prometon.
Vapor Pressure	3.10 x 10⁻⁶ mbar at 20 °C[8]	Data for parent compound Prometon.
Isotopic Enrichment	≥99 atom % D[4]
Stability	Stable under recommended storage conditions (room temperature). Recommended to re-analyze after three years.[4]	The parent compound is decomposed by UV irradiation and hydrolyzes in strong acids or bases upon warming.[9]

Table 2.2: Solubility Data (for parent compound Prometon)

Solvent	Solubility at 20°C
Water (pH 7)	620 mg/L[7]
Methanol	>500 g/L[9]
Acetone	>500 g/L[9]
Dichloromethane	350 g/L[9]
Toluene	250 g/L[9]
Benzene	>250 g/L[9]

Experimental Protocols

Prometon-d3 is instrumental in analytical methodologies for detecting its parent compound. Below are detailed protocols relevant to its application.

Protocol: Quantitative Analysis of Prometon in Water by LC-MS/MS

This method is designed for the quantitative determination of Prometon in water, using Prometon-d3 as an internal standard.[10]

Methodology:

• Sample Preparation: A 1.00 mL aliquot of the filtered water sample is fortified with the internal standard (Prometon-d3).

• Dilution: The sample is volumetrically diluted to a 25.0 mL final volume using a solvent mixture of 50:50:0.1 (v:v:v) methanol, HPLC-grade water, and formic acid.[10]

• Homogenization: The final solution is mixed thoroughly by inversion.

• Analysis: An aliquot is transferred to an autosampler vial for analysis by Liquid Chromatography tandem Mass Spectrometry (LC-MS/MS).

• Instrumentation: Analysis is performed using an HPLC system (e.g., Agilent 1260 Infinity Series) coupled to a triple quadrupole mass spectrometer (e.g., AB Sciex 5500).[10]

• Detection: The mass spectrometer is operated in positive ion, multiple reaction monitoring (MRM) mode, monitoring at least two ion transitions for Prometon to ensure accurate identification and quantification.[10]

Caption: Workflow for the quantitative analysis of Prometon using Prometon-d3.

Protocol: Solid Phase Extraction (SPE) of Triazines from Water

This protocol details a sample clean-up and concentration procedure for triazine herbicides in water prior to analysis.[11]

Methodology:

• Acidification: Water samples are acidified with formic acid.

• Adsorption: The acidified sample is passed through a polymeric cation exchange (PCX) solid-phase extraction cartridge, where the triazines are adsorbed onto the sorbent.[11]

• Elution: The analytes are subsequently eluted from the cartridge using a solution of ammonium (B1175870) hydroxide (B78521) in acetonitrile.[11]

• Analysis: The resulting eluate is then ready for chromatographic analysis.

Caption: Solid Phase Extraction (SPE) workflow for triazine analysis.

Biological Activity and Mechanism of Action (Parent Compound)

Prometon is a non-selective, systemic herbicide used to control a wide range of annual and perennial weeds and grasses.[7][9]

Mechanism of Action: Prometon's herbicidal activity is derived from its ability to inhibit photosynthesis in target plants. It functions by disrupting the electron transport chain within Photosystem II (PSII). Specifically, Prometon competes with the native plastoquinone (B1678516) for its binding site on the D1 protein of the PSII complex. This binding action blocks the flow of electrons, halting the process of photosynthesis and ultimately leading to plant death.[7]

Caption: Prometon inhibits photosynthesis by blocking electron transport at PSII.

Safety and Handling

Storage:

• Store at room temperature in a dry, well-ventilated place.[4][8]

• Keep container tightly closed and out of reach of children.[8]

Handling Precautions:

• Handle in accordance with good industrial hygiene and safety practices.[8]

• Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[8]

• Avoid breathing dust or vapors.[12]

• Wash hands and any exposed skin thoroughly after handling.[13]

• Prometon-d3 is considered non-hazardous for transport.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Prometon-d3 (methoxy-d3) | C10H19N5O | CID 167995489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Prometon-d3 (methoxy-d3) | LGC Standards [lgcstandards.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Prometon-d3 (methoxy-d3) | LGC Standards [lgcstandards.com]
• 6. biomall.in [biomall.in]
• 7. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 8. assets.greenbook.net [assets.greenbook.net]
• 9. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. epa.gov [epa.gov]
• 11. researchgate.net [researchgate.net]
• 12. fsszone.com [fsszone.com]
• 13. dcc-la.safecollegessds.com [dcc-la.safecollegessds.com]

Prometon-d3: A Technical Overview for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Prometon-d3, a deuterated analog of the herbicide Prometon (B51717). It is intended for researchers, scientists, and professionals in drug development and environmental analysis. This document outlines its chemical properties, mechanism of action, and typical applications, with a focus on its use as an internal standard in analytical testing.

Core Compound Properties

Prometon-d3 is a stable, isotopically labeled form of Prometon, a non-selective triazine herbicide. The deuterium (B1214612) labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry-based methods. Key quantitative data for Prometon-d3 and its parent compound, Prometon, are summarized below.

Property	Prometon-d3	Prometon
CAS Number	1219803-43-6	1610-18-0[1]
Molecular Weight	228.31 g/mol	225.29 g/mol [1]
Molecular Formula	C₁₀H₁₆D₃N₅O	C₁₀H₁₉N₅O[1]

Mechanism of Action

The primary mechanism of action of Prometon, and by extension the biological context for the use of Prometon-d3, is the inhibition of photosynthesis.[2][3][4] As a triazine herbicide, Prometon disrupts the photosynthetic electron transport chain in plants.[2] Specifically, it acts as an inhibitor of Photosystem II (PSII), a key protein complex in the thylakoid membranes of chloroplasts.[2][3][4] By binding to the D1 protein of the PSII complex, Prometon blocks the plastoquinone (B1678516) binding site, thereby interrupting electron flow and halting the production of ATP and NADPH necessary for carbon fixation. This ultimately leads to the death of the plant.

While Prometon has been investigated for potential endocrine-disrupting effects in animals, studies have not identified a clear mechanism of action in this context.[5]

Experimental Protocols: Analytical Quantification

Prometon-d3 is principally used as an internal standard in analytical methods for the detection and quantification of Prometon in environmental samples. A common technique is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To accurately quantify the concentration of Prometon in a water sample.

Methodology:

• Sample Preparation:

  • A known volume of the water sample is collected.

  • The sample is fortified with a precise amount of Prometon-d3 solution, which will serve as the internal standard.

  • For certain water matrices, a solid-phase extraction (SPE) may be performed to concentrate the analytes and remove interfering substances.

• LC Separation:

  • An aliquot of the prepared sample is injected into a High-Performance Liquid Chromatography (HPLC) system.

  • The analytes are separated on a C18 analytical column using a mobile phase gradient, typically consisting of water and acetonitrile (B52724) with a formic acid modifier.

• MS/MS Detection:

  • The eluent from the HPLC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

  • The mass spectrometer is set to monitor specific precursor-to-product ion transitions for both Prometon and Prometon-d3 (Multiple Reaction Monitoring - MRM). This highly specific detection method minimizes the impact of matrix interferences.

• Quantification:

  • The concentration of Prometon in the original sample is determined by comparing the peak area ratio of the native Prometon to the deuterated internal standard (Prometon-d3) against a calibration curve prepared with known concentrations of Prometon and a constant concentration of Prometon-d3.

Visualized Workflows

The following diagrams illustrate the key processes related to Prometon's mechanism of action and its analytical workflow.

Mechanism of Action of Prometon

Analytical Workflow using Prometon-d3

References

• 1. scbt.com [scbt.com]
• 2. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 3. Prometon - Wikipedia [en.wikipedia.org]
• 4. Prometon | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 5. Evaluation of the methoxytriazine herbicide prometon using a short-term fathead minnow reproduction test and a suite of in vitro bioassays - PubMed [pubmed.ncbi.nlm.nih.gov]

Prometon-d3 Analytical Standard: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Prometon-d3 analytical standard, its commercial availability, key technical data, and its application in analytical methodologies. Prometon-d3, a deuterium-labeled analog of the herbicide Prometon, serves as an essential internal standard for accurate quantification in various analytical techniques, particularly mass spectrometry-based methods.

Commercial Suppliers and Product Specifications

Prometon-d3 is available from several reputable suppliers of analytical standards. The following table summarizes the key information for products offered by prominent vendors.

Supplier	Product Name	Product Code	CAS Number	Molecular Formula	Molecular Weight	Purity	Format
LGC Standards	Prometon-d3 (methoxy-d3)	CDN-D-6802	1219803-43-6	C10H16D3N5O	228.31	99 atom % D, min 98% Chemical Purity[1]	Neat
MedChemExpress	Prometon-d3	HY-W414805S1	1219803-43-6	C10H16D3N5O	228.31	Not specified	Not specified
Santa Cruz Biotechnology	Prometon	sc-239633	1610-18-0	C10H19N5O	225.29	Not specified	Not specified

Note: While Santa Cruz Biotechnology is a known supplier of chemical standards, the listed product is for the unlabeled Prometon. Researchers should verify the availability of the deuterated standard directly.

Quantitative Data from a Representative Certificate of Analysis

While a specific Certificate of Analysis for every batch of Prometon-d3 should be obtained from the supplier at the time of purchase, the following table represents typical data found on such a document, based on examples from leading suppliers for similar deuterated standards.[2][3][4][5]

Parameter	Specification	Method
Chemical Purity	≥ 98%	HPLC
Isotopic Enrichment	≥ 99 atom % D	Mass Spectrometry
Identity	Conforms to structure	¹H-NMR, Mass Spectrometry
Residual Solvents	≤ 0.5%	¹H-NMR
Water Content	≤ 0.5%	Karl Fischer Titration
Appearance	White to off-white solid	Visual
Storage Condition	2-8°C, protect from light	-

Experimental Protocol: Quantification of Prometon using Prometon-d3 by LC-MS/MS

This protocol is adapted from established methods for the analysis of Prometon in environmental samples and is suitable for researchers developing quantitative assays.[6] The use of Prometon-d3 as an internal standard is crucial for correcting for matrix effects and variations in instrument response.

1. Objective: To quantify the concentration of Prometon in a given matrix (e.g., water, soil extract, biological fluid) using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with isotope dilution.

2. Materials:

• Prometon analytical standard
• Prometon-d3 analytical standard (Internal Standard, IS)
• HPLC-grade acetonitrile, methanol (B129727), and water
• Formic acid
• Syringe filters (0.22 µm)

3. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC)
• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

4. Standard Preparation:

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Prometon and Prometon-d3 in methanol to prepare individual primary stock solutions.
• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Prometon primary stock solution with a suitable solvent (e.g., 50:50 acetonitrile:water).
• Internal Standard Spiking Solution: Prepare a working solution of Prometon-d3 at a fixed concentration (e.g., 100 ng/mL) in the same solvent.

5. Sample Preparation:

• For liquid samples, a simple dilution may be sufficient.
• For solid samples, an appropriate extraction procedure (e.g., solid-phase extraction, liquid-liquid extraction) must be developed and validated.
• To a known volume or mass of the sample, add a precise volume of the Prometon-d3 internal standard spiking solution.
• Vortex the sample and, if necessary, centrifuge and filter the supernatant through a 0.22 µm syringe filter before analysis.

6. LC-MS/MS Analysis:

• LC Conditions:
• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
• Mobile Phase A: Water with 0.1% formic acid
• Mobile Phase B: Acetonitrile with 0.1% formic acid
• Gradient: A suitable gradient to separate Prometon from matrix interferences (e.g., start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and re-equilibrate).
• Flow Rate: 0.3 mL/min
• Injection Volume: 5 µL
• MS/MS Conditions:
• Ionization Mode: Positive Electrospray Ionization (ESI+)
• Multiple Reaction Monitoring (MRM) Transitions:
• Prometon: m/z 226.2 → 184.2 (Quantifier), 226.2 → 142.1 (Qualifier)
• Prometon-d3: m/z 229.2 → 187.2 (Quantifier)
• Optimize cone voltage and collision energy for each transition to achieve maximum sensitivity.

7. Data Analysis:

• Integrate the peak areas for the quantifier MRM transitions of both Prometon and Prometon-d3.
• Calculate the ratio of the peak area of Prometon to the peak area of Prometon-d3 for each standard and sample.
• Construct a calibration curve by plotting the peak area ratio against the concentration of the Prometon standards.
• Determine the concentration of Prometon in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Metabolic Pathway of Prometon

The following diagram illustrates the primary metabolic pathway of Prometon in mammals, which involves N-dealkylation and hydroxylation.

Caption: Metabolic degradation pathway of Prometon.

Experimental Workflow for Prometon Quantification

This diagram outlines the logical flow of the experimental protocol for quantifying Prometon using an internal standard.

Caption: Workflow for Prometon quantification using an internal standard.

References

• 1. Prometon-d3 (methoxy-d3) | LGC Standards [lgcstandards.com]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. lgcstandards.com [lgcstandards.com]
• 4. leap.epa.ie [leap.epa.ie]
• 5. Certificate of analysis explained | LGC Standards [lgcstandards.com]
• 6. resolvemass.ca [resolvemass.ca]

Navigating the Storage and Handling of Prometon-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential storage and handling guidelines for Prometon-d3, a deuterated isotopologue of the herbicide Prometon. As a stable isotope-labeled compound, Prometon-d3 is a valuable tool in analytical and research applications, including its use as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1] Proper management of this compound is critical to ensure its stability, integrity, and the safety of laboratory personnel.

Core Chemical and Physical Properties

A foundational understanding of the chemical and physical characteristics of Prometon-d3 is paramount for its appropriate handling. Key identifiers and properties are summarized below.

Property	Value	Source
IUPAC Name	2-N,4-N-di(propan-2-yl)-6-(trideuteriomethoxy)-1,3,5-triazine-2,4-diamine	PubChem[2]
Molecular Formula	C₁₀H₁₆D₃N₅O	MedChemExpress[1]
Molecular Weight	228.31 g/mol	PubChem[2], MedChemExpress[1]
CAS Number	1219803-43-6	MedChemExpress[1]
Appearance	Colorless crystalline solid or white powder	ChemicalBook (for Prometon)[3]

Storage Recommendations: A Comparative Overview

The recommended storage temperature for Prometon-d3 varies among suppliers, underscoring the importance of consulting the product-specific Certificate of Analysis. The compound is generally shipped at room temperature.[1][4]

Supplier/Source	Recommended Storage Temperature
MedChemExpress	Room temperature in the continental US; may vary elsewhere.[1]
LGC Standards	-20°C[4]
AccuStandard (for Prometon solution)	Ambient (>5 °C)[5]

The non-deuterated form, Prometon, is reported to have a shelf life of at least 3 to 5 years when stored in a dry place at minimum storage temperatures.[6]

Handling and Safety Protocols

While specific safety data for Prometon-d3 is limited, the guidelines for its parent compound, Prometon, offer a strong basis for safe handling procedures. Prometon is classified as an irritant and is toxic by ingestion.[3][7] Standard laboratory safety protocols should be strictly adhered to.

Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles.[8]

• Hand Protection: Wear chemical-impermeable gloves.[8]

• Body Protection: Wear suitable protective clothing.[8]

• Respiratory Protection: In case of inadequate ventilation or dust formation, wear appropriate respiratory protection.[8][9]

General Handling Precautions:

• Handle in a well-ventilated place.[8]

• Avoid contact with skin and eyes.[8]

• Avoid the formation of dust and aerosols.[8]

• Do not eat, drink, or smoke when using this product.[9]

• Wash hands and exposed skin thoroughly after handling.[10]

• Contaminated work clothing should not be allowed out of the workplace and should be washed before reuse.[9]

The following workflow diagram outlines a logical approach to the safe handling of Prometon-d3 in a laboratory setting.

A general workflow for the safe handling of Prometon-d3.

Stability and Incompatibility

Understanding the stability profile of Prometon-d3 is crucial for experimental design and storage. Data for the parent compound, Prometon, indicates that it is:

• Stable to hydrolysis at 20°C in neutral, slightly acidic, or slightly alkaline media.[6]

• Hydrolyzed by acids or alkalis upon warming.[6]

• Decomposed by UV irradiation.[3][6]

Incompatibilities: Prometon is incompatible with strong oxidizing agents (e.g., chlorates, nitrates, peroxides), strong bases, and strong acids.[3] Contact with these substances may cause fires or explosions.[3]

The following diagram illustrates the decision-making process for the appropriate storage of Prometon-d3 based on available data and best practices.

Decision tree for Prometon-d3 storage conditions.

Accidental Release Measures

In the event of a spill, the following procedures should be followed:

• Ensure adequate ventilation and evacuate personnel to a safe area.[8]

• Remove all sources of ignition and use non-sparking tools.[8]

• Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[8]

• Contain and clean up the spill. Collect the material and place it in suitable, closed containers for disposal.[8]

Disposal Considerations

Disposal of Prometon-d3 and its containers must be conducted in accordance with all applicable federal, state, and local environmental regulations.[9] Do not contaminate water, food, or feed by storage or disposal.[6] On-site disposal of the concentrated product is generally not acceptable.[10]

This guide is intended for informational purposes and should be supplemented with product-specific documentation and institutional safety protocols. Always prioritize safety and consult the relevant Safety Data Sheet and Certificate of Analysis before handling any chemical compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Prometon-d3 (methoxy-d3) | C10H19N5O | CID 167995489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PROMETON | 1610-18-0 [chemicalbook.com]
• 4. Prometon-d3 (methoxy-d3) | LGC Standards [lgcstandards.com]
• 5. accustandard.com [accustandard.com]
• 6. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 8. targetmol.com [targetmol.com]
• 9. solutions.covestro.com [solutions.covestro.com]
• 10. cdn.nufarm.com [cdn.nufarm.com]

Prometon-d3: A Technical Safety Guide for Researchers

Disclaimer: This document is intended for informational purposes for researchers, scientists, and drug development professionals. It is not a substitute for a certified Safety Data Sheet (SDS). Always consult the official SDS from the supplier before handling this compound. The toxicological data presented here is primarily for the non-deuterated parent compound, Prometon, and should be considered representative for Prometon-d3, a common practice for deuterated standards where specific data is limited.

Chemical Identification

Prometon-d3 is the deuterated form of Prometon, a triazine herbicide. The deuterium-labeled methoxy (B1213986) group makes it a useful internal standard for analytical and research applications.

Identifier	Value	Reference
Chemical Name	2-N,4-N-di(propan-2-yl)-6-(trideuteriomethoxy)-1,3,5-triazine-2,4-diamine	[1][2]
CAS Number	1219803-43-6	[1][2]
Molecular Formula	C₁₀H₁₆D₃N₅O	[1][2]
Molecular Weight	228.31 g/mol	[1][2]
Synonyms	Prometon-d3 (methoxy-d3), Prometon D3 (methyl D3)	[1]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Prometon. These are expected to be very similar for Prometon-d3.

Property	Value	Reference
Appearance	White crystalline powder	[3]
Odor	Aromatic solvent odor (for formulations)	[4]
Boiling Point	120-130 °C (for Pramitol 25E formulation)
Flash Point	98 °F / 36 °C (for Pramitol 25E formulation)	[5]
Vapor Pressure	3.10 x 10⁻⁶ mbar @ 20 °C	[5][6]
Water Solubility	720 - 750 mg/L @ 22 °C	[7][8]
Auto-ignition Temperature	340 °C / 644 °F (for Pramitol 25E formulation)	[5][9]
Stability	Stable under normal conditions; hydrolyzed by strong acids or alkalis on warming and decomposed by UV radiation.	[10]

Toxicological Data

The acute toxicity data for Prometon in various animal models is presented below. Prometon is considered moderately toxic to mammals.[3][11]

Toxicity Type	Species	Route	Value	Reference
Acute Oral LD50	Rat	Oral	503 - 2,276 mg/kg	[4][5][8]
Acute Dermal LD50	Rabbit	Dermal	> 2,500 mg/kg	[5]
Acute Inhalation LC50	Rat	Inhalation	> 2.5 mg/L (4 hours)

Health Effects:

• Eye Irritation: Considered a mild eye irritant.[11]

• Skin Irritation: Very slight skin irritant.[11]

• Sensitization: Not a skin sensitizer.[11]

• Chronic Effects: Chronic exposure in mice has shown liver effects.[4]

• Carcinogenicity & Mutagenicity: No evidence of carcinogenic or mutagenic effects has been observed for Prometon.

• Reproductive Toxicity: No reproductive effects have been noted.

Ecotoxicological Data

Prometon is toxic to aquatic life and can be persistent in the environment.[6]

Organism	Test	Value	Reference
Rainbow Trout	96-hour LC50	19.6 mg/L	[4]
Bluegill Sunfish	96-hour LC50	41.5 mg/L	[4]
Aquatic Invertebrates (Daphnia magna)	48-hour LC50	25.7 mg/L	[11]
Birds (Bobwhite Quail)	Oral LD50	2,264 mg/kg
Honey Bee	LD50	36 µ g/bee	[11]

Environmental Fate:

• Persistence: Prometon is persistent in soil, with an average field half-life of 500 days.[7] It is slowly degraded by microbial action.[7]

• Mobility: Due to its moderate water solubility and soil organic carbon-water (B12546825) partitioning coefficient (Koc), it has a high potential to leach into groundwater.[3][7]

Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety.

Aspect	Recommendation	Reference
Personal Protective Equipment (PPE)	Wear chemical-resistant gloves, protective clothing, and eye/face protection.	[6][12]
Ventilation	Use only in a well-ventilated area.	[5][9]
Handling	Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Wash thoroughly after handling.	[5][6][12]
Storage	Store in a cool, dry, well-ventilated area in a tightly closed container. Keep away from heat, sparks, and open flames. Store locked up and out of reach of children.	[5][6][9]
Spill and Disposal	In case of a spill, wear appropriate PPE, contain the spill, and collect the material in a suitable container for disposal. Dispose of waste according to local, state, and federal regulations. Do not contaminate water, food, or feed.	[12]

Experimental Protocols and Methodologies

Mechanism of Toxicity in Mammals

Triazine herbicides, including Prometon, are known to disrupt the endocrine system in mammals. The proposed mechanism involves the disruption of the hypothalamic-pituitary-gonadal (HPG) axis. This can lead to effects such as mammary gland tumors in female rats, altered estrous cycles, and delayed pubertal development.

Proposed mechanism of triazine herbicide toxicity in mammals.

Experimental Workflow: Acute Oral Toxicity (OECD 423)

The following diagram illustrates a typical workflow for an acute oral toxicity study based on the OECD Guideline 423 (Acute Toxic Class Method).[13][14] This method is a stepwise procedure using a minimum number of animals to classify a substance's toxicity.[14]

Workflow for OECD 423 Acute Oral Toxicity Test.

Methodology Details:

• Animal Selection: Healthy, young adult, non-pregnant female rats are typically used.[13] Animals are acclimatized to laboratory conditions for at least five days before dosing.[13]

• Dose Preparation: The test substance is prepared in a suitable vehicle, preferably an aqueous solution. If not water-soluble, an oil/suspension may be used.

• Administration: The substance is administered in a single dose by gavage. Animals are fasted before dosing.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.

• Stepwise Procedure: The test proceeds in a stepwise manner, with the outcome of the first group of animals determining the dose for the next group. The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight).

• Endpoint: The test allows for the classification of the substance into one of the GHS (Globally Harmonized System) categories for acute toxicity.

References

• 1. Prometon-d3 (methoxy-d3) | C10H19N5O | CID 167995489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Prometon-d3 (methoxy-d3) | LGC Standards [lgcstandards.com]
• 3. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 4. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 5. fsszone.com [fsszone.com]
• 6. assets.greenbook.net [assets.greenbook.net]
• 7. isws.illinois.edu [isws.illinois.edu]
• 8. Prometon | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 9. domyown.com [domyown.com]
• 10. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. thurstoncountywa.gov [thurstoncountywa.gov]
• 12. aghost.net [aghost.net]
• 13. researchgate.net [researchgate.net]
• 14. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]

Degradation Pathways of Prometon vs. Prometon-d3: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prometon (B51717) is a non-selective triazine herbicide used for the control of a broad spectrum of weeds. Its environmental fate and degradation are of significant interest to ensure its safe and effective use. The introduction of isotopically labeled compounds, such as Prometon-d3, where the hydrogen atoms on the methoxy (B1213986) group are replaced by deuterium (B1214612), provides a valuable tool for metabolic and environmental fate studies. The heavier isotope of hydrogen, deuterium, forms a stronger chemical bond with carbon compared to protium (B1232500) (the common isotope of hydrogen). This difference in bond strength, known as the kinetic isotope effect (KIE), can lead to slower metabolic and chemical degradation rates at the site of deuteration.[1][2] This technical guide provides a comprehensive overview of the known degradation pathways of Prometon and a scientifically-grounded projection of the degradation pathways for Prometon-d3, highlighting the anticipated differences.

Core Degradation Pathways of Prometon

The degradation of Prometon in the environment and biological systems proceeds through several key pathways, primarily involving alterations to its side chains and the methoxy group. The main degradation routes are N-dealkylation, O-demethylation, and hydroxylation. These processes can occur through both biotic (microbial) and abiotic (e.g., photodegradation) mechanisms.

The major degradation products of prometon include:

• Deisopropylprometon (N2-isopropyl-6-methoxy-1,3,5-triazine-2,4-diamine) : Formed via the removal of one of the isopropyl groups.

• Hydroxyprometon (4,6-bis(isopropylamino)-1,3,5-triazin-2-ol) : Results from the demethylation of the methoxy group followed by tautomerization.[3][4]

• Ammeline and 2,4-diamino-6-methoxy-s-triazine : Identified as major metabolites in rats.

Hypothesized Degradation Pathways of Prometon-d3

The C-D bond is stronger than the C-H bond, and thus, reactions involving the cleavage of this bond will have a higher activation energy and proceed at a slower rate.[1][2] Therefore, it is anticipated that the O-demethylation of Prometon-d3 to form hydroxyprometon will be significantly slower than that of Prometon. This will likely result in a shift in the metabolite profile, with a potential increase in the relative abundance of N-dealkylation products.

Data Presentation: Quantitative Comparison

The following table summarizes the known and hypothesized quantitative data for the degradation of Prometon and Prometon-d3. It is important to note that the values for Prometon-d3 are projections based on the kinetic isotope effect and require experimental verification.

Parameter	Prometon	Prometon-d3 (Hypothesized)	Reference
Rate of O-Demethylation	k_H	k_D (k_H > k_D)	[1][2]
Formation of Hydroxyprometon	Major Metabolite	Minor Metabolite (relative to Prometon)	[3][4]
Rate of N-Dealkylation	k'	k' (No significant change expected)
Formation of Deisopropylprometon	Major Metabolite	Potentially more prominent relative to hydroxyprometon	[3][4]

Experimental Protocols

Detailed methodologies for studying the degradation of Prometon can be adapted for a comparative analysis with Prometon-d3. The following are generalized protocols based on established methods for herbicide degradation studies.[5][6][7][8]

Soil Degradation Study (Aerobic)

• Soil Preparation : Collect soil from a relevant location, sieve to remove large debris, and characterize its properties (pH, organic matter content, texture).

• Spiking : Treat soil samples with a solution of Prometon or Prometon-d3 in a suitable solvent (e.g., acetone) to achieve the desired concentration. Allow the solvent to evaporate.

• Incubation : Place the treated soil in incubation vessels and maintain at a constant temperature (e.g., 25°C) and moisture content (e.g., 60% of water holding capacity) in the dark.

• Sampling : Collect soil subsamples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 90 days).

• Extraction : Extract the analytes from the soil samples using an appropriate solvent system (e.g., acetonitrile/water mixture) and sonication or shaking.

• Analysis : Analyze the extracts using LC-MS/MS or GC-MS to quantify the parent compound and its degradation products.[3][4][6]

Photodegradation Study (Aqueous)

• Solution Preparation : Prepare aqueous solutions of Prometon and Prometon-d3 in purified water or a relevant buffer.

• Irradiation : Expose the solutions to a light source that simulates natural sunlight (e.g., a xenon arc lamp) in a temperature-controlled chamber.

• Sampling : Collect aliquots of the solutions at various time points.

• Analysis : Directly analyze the samples or after a solid-phase extraction (SPE) cleanup step using HPLC-UV or LC-MS/MS to monitor the disappearance of the parent compound and the formation of photoproducts.[3][4]

Visualization of Degradation Pathways

The following diagrams, generated using Graphviz, illustrate the degradation pathways of Prometon and the hypothesized pathways for Prometon-d3.

Caption: Degradation pathway of Prometon.

Caption: Hypothesized degradation pathway of Prometon-d3.

Conclusion

The degradation of Prometon proceeds through well-documented pathways of N-dealkylation and O-demethylation. For Prometon-d3, while direct experimental data is lacking, the kinetic isotope effect strongly suggests that the O-demethylation pathway will be significantly slower. This is expected to alter the metabolite profile, making N-dealkylation a more dominant initial degradation step. The provided experimental protocols offer a framework for conducting comparative degradation studies to validate these hypotheses. Further research on the degradation of Prometon-d3 is crucial for a complete understanding of its environmental fate and for its application in metabolic and environmental studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Deuterated drug - Wikipedia [en.wikipedia.org]
• 3. Identification of prometon, deisopropylprometon, and hydroxyprometon in groundwater by high resolution liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. weedcontroljournal.org [weedcontroljournal.org]
• 6. contractlaboratory.com [contractlaboratory.com]
• 7. cambridge.org [cambridge.org]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols for the Quantitative Analysis of Prometon using Prometon-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prometon is a non-selective triazine herbicide used to control a broad spectrum of weeds in non-crop areas. Its prevalence in environmental monitoring necessitates accurate and robust quantitative methods. Isotope dilution mass spectrometry (IDMS) is the gold standard for quantitative analysis, offering high precision and accuracy by correcting for matrix effects and variations in sample preparation and instrument response.[1][2][3] This document provides detailed protocols for the quantitative analysis of Prometon in water samples using its deuterated stable isotope, Prometon-d3, as an internal standard (IS) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Prometon-d3 is an ideal internal standard as it co-elutes with Prometon and exhibits identical ionization and fragmentation behavior, ensuring the most reliable correction for any analytical variability.[4] While the specific validation data for Prometon-d3 is not widely published, the principles of isotope dilution and the robust performance of similar methods using other internal standards strongly support its use. This protocol is based on established and validated methods for triazine herbicide analysis.[5][6]

Principle of the Method

A known quantity of Prometon-d3 internal standard is added to a water sample. The sample is then prepared and analyzed by LC-MS/MS. The analytes are separated chromatographically and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the signal from the native Prometon to the deuterated Prometon-d3 is used to calculate the concentration of Prometon in the original sample, effectively normalizing for variations in sample recovery and instrument response.

Experimental Protocols

Materials and Reagents

• Standards: Prometon (Purity ≥99%), Prometon-d3 (methoxy-d3, Purity ≥98%, Isotopic Purity ≥99%)

• Solvents: Methanol (B129727) (LC-MS Grade), Acetonitrile (LC-MS Grade), HPLC Grade Water

• Reagents: Formic Acid (LC-MS Grade, ~99%)

• Equipment: Analytical balance, Class A volumetric flasks, Pipettes, Vortex mixer, Syringe filters (0.2 µm PTFE), Autosampler vials.

Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL):

  • Accurately weigh approximately 10 mg of Prometon and Prometon-d3 into separate 100 mL volumetric flasks.

  • Dissolve in methanol and bring to volume. Mix thoroughly. These stocks are stable for at least 6 months when stored at ≤4°C.

• Working Standard Solutions (10 µg/mL):

  • Pipette 10 mL of each primary stock solution into separate 100 mL volumetric flasks.

  • Dilute to volume with methanol.

• Internal Standard Spiking Solution (e.g., 50 ng/mL):

  • Perform serial dilutions of the Prometon-d3 working standard with a 50:50 (v/v) methanol:water solution to achieve the final desired concentration. This concentration should be chosen to be in the mid-range of the calibration curve.

• Calibration Curve Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the Prometon working standard into a solution of 50:50 (v/v) methanol:water.

  • A typical calibration range is 0.5 to 200 ng/mL.

  • Spike each calibration standard with the Internal Standard Spiking Solution to achieve a constant concentration of Prometon-d3 (e.g., 50 ng/mL) in every vial.

Sample Preparation (Water Samples)

This protocol is a direct injection method suitable for relatively clean water matrices (e.g., drinking water, groundwater). For more complex matrices, a solid-phase extraction (SPE) step may be required.

• Sample Collection: Collect water samples in clean glass containers.

• Fortification: Transfer a 1.0 mL aliquot of the water sample to an autosampler vial.

• Internal Standard Addition: Add a known amount of the Prometon-d3 internal standard spiking solution to the sample. For example, add 50 µL of a 1 µg/mL IS solution to achieve a final concentration of 50 ng/mL.

• Dilution: Add 950 µL of a diluent (e.g., 50:50 methanol:water with 0.1% formic acid) to the vial.

• Mixing: Vortex the vial for 10-15 seconds.

• Analysis: The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following parameters are based on validated methods for Prometon and should be optimized for the specific instrumentation used.[5]

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Condition
Column	Thermo-Scientific Hypersil Gold (50 mm x 2.1 mm, 1.9 µm) or equivalent C18 column
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1.0 min: 10% B; 1.0-5.0 min: ramp to 90% B; 5.0-5.1 min: ramp to 10% B; 5.1-9.0 min: 10% B
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
Approx. Retention	~4.3 minutes for Prometon

Mass Spectrometry (MS/MS) Parameters:

Parameter	Recommended Condition
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temp.	500 °C
IonSpray Voltage	5500 V
Curtain Gas	35 psi

MRM Transitions:

The following table lists the established MRM transitions for Prometon.[5][7] For Prometon-d3 (methoxy-d3), the precursor ion will have an m/z of 229.2. The product ions should be confirmed by infusing the Prometon-d3 standard. Often, a fragment corresponding to the loss of the deuterated group or a fragment retaining it can be used. The transitions for the unlabeled analyte are often monitored for the labeled standard as well.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Function
Prometon	226.2	142.1	Quantitation
Prometon	226.2	184.1	Confirmation
Prometon-d3	229.2	142.1	Quantitation (Proposed)
Prometon-d3	229.2	187.1	Confirmation (Proposed)

Bolded transitions are typically used for quantification.

Data Presentation and Quality Control

The Advantage of Using Prometon-d3

Using a stable isotope-labeled internal standard like Prometon-d3 is critical for overcoming matrix effects and ensuring high data quality. Matrix components can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification if not corrected. Since Prometon-d3 is chemically identical to Prometon, it experiences the same matrix effects, and any signal suppression or enhancement is canceled out when the analyte/IS ratio is calculated.[1]

Method Performance Data (Example using Internal Standard)

While specific data for a Prometon-d3 validated method is not available, the following data from a validated EPA method for Prometon in water using a similar internal standard (Prometryn) demonstrates the expected performance.[5] The use of Prometon-d3 is expected to yield equivalent or superior results due to its closer chemical and physical identity to the analyte.

Table 1: Method Validation Results for Prometon in Surface Water

Fortification Level (mg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Acceptance Criteria
0.100 (LOQ)	95.5	3.8	70-120% Recovery, ≤20% RSD
1.00 (10x LOQ)	98.2	2.5	70-120% Recovery, ≤20% RSD
(Data adapted from EPA MRID 49553105)[5]

Table 2: Method Detection and Quantitation Limits

Parameter	Value (mg/L)	Description
Limit of Quantitation (LOQ)	0.100	The lowest concentration that can be reliably quantified with acceptable precision and accuracy.
Limit of Detection (LOD)	0.0000026	The lowest concentration at which the analyte can be reliably detected.
(Data from EPA MRID 49553105)[5]

Visualizations

Analytical Workflow Diagram

The following diagram illustrates the general workflow for the quantitative analysis of Prometon using an internal standard.

Caption: Workflow for Prometon analysis using Prometon-d3.

Logical Relationship for Isotope Dilution

This diagram explains the logic behind using a stable isotope-labeled internal standard to correct for analytical variability.

Caption: Principle of analytical variation correction.

References

• 1. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotope dilution strategies for absolute quantitative proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. nrcgrapes.in [nrcgrapes.in]

Application Note: High-Throughput Analysis of Prometon in Environmental Samples using Prometon-d3 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prometon is a non-selective triazine herbicide used for the control of a broad spectrum of weeds and grasses in non-crop areas.[1][2] Its potential for environmental contamination, particularly in ground and surface water, necessitates sensitive and accurate analytical methods for its detection and quantification. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the method of choice for analyzing pesticide residues due to its high selectivity and sensitivity.

The use of stable isotope-labeled internal standards is crucial for achieving high accuracy and precision in quantitative LC-MS/MS analysis. These standards, particularly deuterated analogs, exhibit nearly identical chemical and physical properties to the analyte of interest. This ensures they co-elute during chromatography and experience similar ionization effects, effectively compensating for variations in sample preparation, matrix effects, and instrument response.[3] Prometon-d3, with three deuterium (B1214612) atoms on the methoxy (B1213986) group, serves as an ideal internal standard for the quantification of Prometon.

This application note provides a detailed protocol for the quantitative analysis of Prometon in water samples using Prometon-d3 as an internal standard with LC-MS/MS. The methodology described herein is designed to be robust, sensitive, and suitable for high-throughput environmental monitoring.

Experimental Protocols

Materials and Reagents

• Standards: Prometon (analytical standard), Prometon-d3 (methoxy-d3)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., C18) or QuEChERS salts and sorbents.

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Prometon and Prometon-d3 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Prometon primary stock solution with a 50:50 (v/v) methanol:water mixture.

• Internal Standard Spiking Solution: Prepare a working solution of Prometon-d3 at a fixed concentration (e.g., 100 ng/mL) in the same diluent. This solution will be added to all calibration standards and samples.

Sample Preparation (Water Samples)

A direct injection method is suitable for relatively clean water samples. For more complex matrices, a Solid Phase Extraction (SPE) or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) cleanup is recommended.

a) Direct Injection Method:

• To 900 µL of the water sample, add 100 µL of the Prometon-d3 internal standard spiking solution.

• Vortex the sample to ensure thorough mixing.

• Transfer the sample to an autosampler vial for LC-MS/MS analysis.

b) QuEChERS Method (for complex water matrices):

• To a 15 mL centrifuge tube, add 10 mL of the water sample.

• Add 10 mL of acetonitrile and the appropriate QuEChERS extraction salts.

• Vortex vigorously for 1 minute and centrifuge.

• Take an aliquot of the acetonitrile (upper) layer and add it to a dispersive SPE (d-SPE) tube containing a suitable sorbent (e.g., PSA and C18).

• Vortex for 30 seconds and centrifuge.

• Transfer an aliquot of the supernatant to a clean tube, add the Prometon-d3 internal standard, and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of 50:50 (v/v) methanol:water for LC-MS/MS analysis.

LC-MS/MS Analysis

a) Liquid Chromatography (LC) Conditions:

The following table outlines typical LC conditions for the analysis of Prometon.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, ramp to 90% B over 5 minutes, hold for 2 minutes, return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

b) Mass Spectrometry (MS) Conditions:

The analysis is performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source in positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification.

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions:

The following table details the MRM transitions for Prometon and the predicted transitions for Prometon-d3. The precursor ion for Prometon-d3 is shifted by +3 Da due to the three deuterium atoms. The product ions are also expected to shift by +3 Da as the fragmentation of the methoxy group is not a primary pathway. Users should verify and optimize these transitions on their own instrumentation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Prometon (Quantifier)	226.2	184.1	100	20
Prometon (Qualifier)	226.2	142.1	100	25
Prometon-d3 (Internal Standard)	229.2	187.1	100	20

Data Presentation

The quantitative data for a typical calibration curve for Prometon using Prometon-d3 as an internal standard is summarized below. The use of the internal standard ensures excellent linearity over a wide concentration range.

Concentration (ng/mL)	Prometon Peak Area	Prometon-d3 Peak Area	Area Ratio (Prometon/Prometon-d3)
1	12,540	1,150,000	0.011
5	63,800	1,180,000	0.054
10	128,000	1,165,000	0.110
50	655,000	1,175,000	0.557
100	1,320,000	1,155,000	1.143
Linearity (R²)	-	-	0.9995

Visualizations

The following diagrams illustrate the experimental workflow for the analysis of Prometon using Prometon-d3 as an internal standard.

Caption: Experimental workflow for Prometon analysis.

Caption: Role of Prometon-d3 as an internal standard.

References

• 1. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Prometon [webbook.nist.gov]
• 3. lcms.cz [lcms.cz]

Application Notes and Protocols for Sample Preparation Using Prometon-d3 Spiking

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prometon is a triazine herbicide used for non-selective weed control. Accurate quantification of Prometon in various environmental and biological matrices is crucial for monitoring its environmental fate, assessing potential exposure, and ensuring regulatory compliance. The use of a stable isotope-labeled internal standard, such as Prometon-d3, is a widely accepted and robust technique in analytical chemistry, particularly in conjunction with mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

The principle of using a deuterated internal standard like Prometon-d3 lies in its chemical similarity to the analyte of interest (Prometon).[1] Prometon-d3 and Prometon exhibit nearly identical physicochemical properties, leading to similar behavior during sample extraction, cleanup, and chromatographic separation. However, due to the mass difference imparted by the deuterium (B1214612) atoms, they can be distinguished by a mass spectrometer. This allows for the correction of variations in sample preparation, injection volume, and instrument response, thereby significantly improving the accuracy and precision of quantification.[1]

These application notes provide detailed protocols for the use of Prometon-d3 as a spiking agent for the quantitative analysis of Prometon in water and solid matrices.

Data Presentation

The following table summarizes the quantitative data from a validation study for the analysis of Prometon in water using an internal standard method. While the study utilized Prometryn as the internal standard, the performance metrics are indicative of what can be expected when using a structurally similar and chemically analogous internal standard like Prometon-d3.

Table 1: Summary of Quantitative Performance for Prometon Analysis in Water [2]

Parameter	Value	Matrix	Fortification Level	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Limit of Quantification (LOQ)	0.100 mg/L	Surface (Lake) Water	0.100 mg/L (LOQ)	95.2	3.4
1.00 mg/L (10x LOQ)	98.7	1.8
Limit of Detection (LOD)	0.0000026 mg/L	Surface (Lake) Water	N/A	N/A	N/A

Experimental Protocols

Protocol 1: Analysis of Prometon in Water Samples using Prometon-d3 Spiking and Direct Injection LC-MS/MS

This protocol is adapted from a validated EPA method for the determination of Prometon in water.[2]

1. Objective: To quantify the concentration of Prometon in water samples using Prometon-d3 as an internal standard with analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

2. Materials and Reagents:

• Prometon analytical standard

• Prometon-d3 internal standard

• Methanol (B129727) (HPLC grade)

• Formic acid (concentrated)

• HPLC grade water

• Class A volumetric flasks (10 mL, 100 mL, 1000 mL)

• Pipettes and disposable tips

• Vortex mixer

• Disposable glass culture tubes (15 mL)

• Syringe filters (0.2 µm PTFE)

• Autosampler vials

3. Preparation of Solutions:

• Prometon Stock Solution (1.00 mg/mL): Accurately weigh 10.0 mg of Prometon standard, dissolve it in methanol, and bring the volume to 10.0 mL in a volumetric flask.

• Prometon-d3 Stock Solution (10.0 µg/mL): Prepare a stock solution of Prometon-d3 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the Prometon stock solution in methanol.

• Internal Standard Spiking Solution (Dilution Solvent #1): Prepare a solution of 0.2% formic acid in methanol containing 0.00500 µg/mL of Prometon-d3. To prepare 1000 mL, add 2.0 mL of concentrated formic acid to approximately 998 mL of methanol. Then, add the appropriate volume of the Prometon-d3 stock solution and mix well.[3]

• Dilution Solvent #2: Prepare a solution of 50:50:0.1 (v/v/v) methanol:HPLC grade water:formic acid containing 0.00250 µg/mL of Prometon-d3.[3]

4. Sample Preparation and Spiking:

• Collect water samples in appropriate containers.

• For each sample, transfer a 2.00 mL aliquot into a 15-mL glass culture tube.

• Add an equal volume (2.00 mL) of the Internal Standard Spiking Solution (Dilution Solvent #1) to the sample.[3]

• Vortex the mixture briefly to ensure homogeneity.

• Filter an aliquot of the diluted sample through a 0.2 µm PTFE syringe filter into a second tube.

• Transfer a 1.00 mL aliquot of the filtered mixture and dilute it to a final volume of 25.0 mL with Dilution Solvent #2.[2]

• Mix the final solution by inversion and transfer an aliquot to an autosampler vial for LC-MS/MS analysis.

5. Calibration Standards:

Prepare a series of calibration standards by fortifying blank water samples with known concentrations of Prometon and spiking with the same amount of Prometon-d3 as the unknown samples. Process these standards using the same procedure as the samples.

6. LC-MS/MS Analysis:

• Instrument: HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of water and methanol, both containing formic acid.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of the transitions for both Prometon and Prometon-d3.

7. Data Analysis:

Quantify Prometon in the samples by calculating the ratio of the peak area of Prometon to the peak area of Prometon-d3 and comparing this ratio to the calibration curve.

Protocol 2: General Protocol for Analysis of Prometon in Solid Samples (e.g., Soil, Food) using Prometon-d3 Spiking and Solid-Phase Extraction (SPE)

This protocol provides a general workflow for solid samples, which can be optimized based on the specific matrix.

1. Objective: To quantify the concentration of Prometon in solid samples using Prometon-d3 as an internal standard with cleanup by Solid-Phase Extraction (SPE) and analysis by GC-MS or LC-MS/MS.

2. Materials and Reagents:

• Prometon analytical standard

• Prometon-d3 internal standard

• Acetonitrile (B52724) (ACN)

• Methanol (MeOH)

• Ethyl acetate (B1210297)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• SPE cartridges (e.g., C18)

• Centrifuge and centrifuge tubes

• Rotary evaporator or nitrogen evaporator

3. Sample Preparation and Spiking:

• Homogenize the solid sample (e.g., soil, foodstuff).

• Weigh a representative portion of the homogenized sample (e.g., 5-10 g) into a centrifuge tube.

• Spike the sample with a known amount of Prometon-d3 internal standard solution.

• Add an appropriate extraction solvent (e.g., acetonitrile or a mixture of acetonitrile and water).

• Vortex or shake vigorously for a specified time (e.g., 15-30 minutes) to extract the analytes.

• Centrifuge the sample to separate the solid material from the solvent extract.

• Carefully collect the supernatant (the solvent extract).

4. Solid-Phase Extraction (SPE) Cleanup:

• Conditioning: Condition the SPE cartridge by passing methanol followed by water through it.

• Loading: Load the sample extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of methanol in water) to remove interferences.

• Elution: Elute the Prometon and Prometon-d3 from the cartridge with a stronger organic solvent (e.g., ethyl acetate or dichloromethane).

• Drying and Concentration: Dry the eluate by passing it through anhydrous sodium sulfate. Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a stream of nitrogen.

5. Analysis:

Analyze the concentrated extract by GC-MS or LC-MS/MS, following a similar procedure for data acquisition and analysis as described in Protocol 1.

Visualizations

Caption: Workflow for Prometon analysis in water.

Caption: Workflow for Prometon analysis in solids.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]

Application Note: Quantitative Analysis of Prometon in Groundwater using Isotope Dilution Mass Spectrometry

Introduction

Prometon (B51717) is a non-selective triazine herbicide used for the control of broadleaf and grassy weeds in non-crop areas. Due to its mobility and persistence in soil, prometon can leach into groundwater, posing a potential risk to drinking water resources.[1] Regulatory bodies have established maximum contaminant levels (MCLs) for prometon in drinking water, necessitating sensitive and accurate analytical methods for its monitoring.

This application note describes a robust and sensitive method for the quantitative analysis of prometon in groundwater samples using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Prometon-d3, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Principle

The method involves the extraction and concentration of prometon from groundwater samples using a C18 solid-phase extraction cartridge. The extracted analyte is then separated from other matrix components using reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. Quantification is achieved by the isotope dilution method, using Prometon-d3 as the internal standard.

Materials and Reagents

• Solvents: HPLC-grade methanol (B129727), acetonitrile (B52724), and water. Formic acid (LC-MS grade).

• Standards: Prometon analytical standard, Prometon-d3 (methoxy-d3) internal standard.

• SPE Cartridges: C18 SPE cartridges (e.g., 500 mg, 6 mL).

• Reagents: Sodium sulfite (B76179) for dechlorination (if necessary).

• Glassware: Volumetric flasks, autosampler vials, etc.

Experimental Protocols

Sample Collection and Preservation

• Collect groundwater samples in amber glass bottles to prevent photodegradation.

• If the samples contain residual chlorine, dechlorinate by adding sodium sulfite.

• Acidify the samples to a pH < 2 with a suitable acid to improve the stability of prometon.

• Store the samples at 4°C and extract within seven days of collection.

Standard and Internal Standard Preparation

• Primary Stock Solutions (100 µg/mL): Accurately weigh and dissolve Prometon and Prometon-d3 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solutions in a suitable solvent (e.g., methanol/water).

• Internal Standard Spiking Solution (1 µg/mL): Prepare a spiking solution of Prometon-d3 in methanol.

Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of reagent water. Do not allow the cartridge to go dry.

• Sample Loading: Load 500 mL of the groundwater sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min. Before loading, spike the sample with a known amount of the Prometon-d3 internal standard spiking solution.

• Cartridge Washing: Wash the cartridge with 5 mL of reagent water to remove any interfering substances.

• Cartridge Drying: Dry the cartridge by applying a vacuum for 10-15 minutes.

• Elution: Elute the retained analytes from the cartridge with 5 mL of methanol into a collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Injection Volume: 10 µL.

Table 1: LC Gradient Program

Time (min)	%A	%B
0.0	90	10
5.0	10	90
7.0	10	90
7.1	90	10
10.0	90	10

Table 2: MS/MS Parameters

Parameter	Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Table 3: MRM Transitions for Prometon and Prometon-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
Prometon	226.2	142.1	184.2
Prometon-d3	229.2	145.1	187.2

Data Presentation

The following table summarizes the performance characteristics of a similar method for prometon analysis in water, which utilized prometryn (B1678245) as an internal standard.[2] The use of Prometon-d3 is expected to yield comparable or improved performance.

Table 4: Method Performance Data (using Prometryn as Internal Standard) [2]

Parameter	Result
Limit of Quantitation (LOQ)	0.100 mg/L
Limit of Detection (LOD)	0.0000026 mg/L
Recovery at LOQ	98-101%
Recovery at 10x LOQ	99.5-108%
Relative Standard Deviation (RSD) at LOQ	2.1%
Relative Standard Deviation (RSD) at 10x LOQ	3.7%

Experimental Workflow

References

• 1. Identification of prometon, deisopropylprometon, and hydroxyprometon in groundwater by high resolution liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]

Application Note: High-Throughput Analysis of Prometon in Environmental Samples by GC-MS with Prometon-d3 Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the herbicide Prometon in environmental matrices, such as soil and water. The method utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard (Prometon-d3) to ensure high accuracy and precision. A streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology is described, allowing for high-throughput analysis. This method is suitable for research, environmental monitoring, and regulatory compliance testing.

Introduction

Prometon is a non-selective triazine herbicide used for the control of a broad spectrum of annual and perennial weeds and grasses. Due to its persistence in soil and potential for groundwater contamination, sensitive and reliable analytical methods are required for its monitoring in various environmental compartments. Gas Chromatography coupled with Mass Spectrometry (GC-MS) offers excellent selectivity and sensitivity for the determination of such compounds. The use of a stable isotope-labeled internal standard, such as Prometon-d3, is crucial for correcting potential variations during sample preparation and instrumental analysis, thereby improving the accuracy and precision of the quantification. This application note provides a comprehensive protocol for the analysis of Prometon, including sample extraction, cleanup, and GC-MS analysis, along with typical method performance data.

Experimental Protocols

Materials and Reagents

• Standards: Prometon (analytical standard, >99% purity), Prometon-d3 (internal standard, >98% purity, D atom purity >99%).

• Solvents: Acetonitrile (B52724), Acetone (B3395972), Hexane (all pesticide residue grade or equivalent).

• Reagents: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Primary secondary amine (PSA) sorbent, C18 sorbent, and Graphitized carbon black (GCB). All reagents should be of analytical grade.

• Water: Deionized water, 18 MΩ·cm or higher purity.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of Prometon and Prometon-d3 into separate 10 mL volumetric flasks. Dissolve and dilute to volume with acetone. Store at -20°C.

• Intermediate Standard Solution (10 µg/mL): Dilute the stock solutions with acetone to prepare an intermediate solution containing both Prometon and Prometon-d3.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the intermediate standard solution with a 1:1 (v/v) mixture of acetone and hexane. The typical calibration range is 5-500 ng/mL. Each calibration standard should contain a constant concentration of Prometon-d3 (e.g., 100 ng/mL).

Sample Preparation (QuEChERS Method)

Water Samples:

• To a 50 mL centrifuge tube, add 10 mL of the water sample.

• Spike with 100 µL of a 1 µg/mL Prometon-d3 solution.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Cap and shake vigorously for 1 minute.

• Centrifuge at ≥4000 x g for 5 minutes.

Soil Samples:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of deionized water and vortex to create a slurry.

• Spike with 100 µL of a 1 µg/mL Prometon-d3 solution.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts.

• Cap and shake vigorously for 2 minutes.

• Centrifuge at ≥4000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the acetonitrile supernatant from the sample preparation step into a 2 mL d-SPE tube containing a mixture of PSA, C18, and MgSO₄ (and GCB for highly pigmented samples).

• Vortex for 30 seconds.

• Centrifuge at ≥5000 x g for 2 minutes.

• Transfer the cleaned extract into an autosampler vial for GC-MS analysis.

GC-MS Instrumental Parameters

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Inlet: Splitless mode, 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: 25°C/min to 150°C.

  • Ramp: 10°C/min to 280°C, hold for 5 minutes.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

Table 1: SIM Parameters for Prometon and Prometon-d3

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Prometon	~8.5	225	210	183
Prometon-d3	~8.5	228	213	186

Table 2: Method Validation Data

Parameter	Result
Linearity
Calibration Range	5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)
Water	0.01 µg/L
Soil	0.1 µg/kg
Limit of Quantitation (LOQ)
Water	0.05 µg/L
Soil	0.5 µg/kg
Accuracy (Recovery %)
Water (spiked at 0.1, 1, 10 µg/L)	92 - 105%
Soil (spiked at 1, 10, 50 µg/kg)	88 - 102%
Precision (RSD %)
Intra-day (n=6)	< 5%
Inter-day (n=18, 3 days)	< 10%

Mandatory Visualization

Caption: Experimental workflow for the GC-MS analysis of Prometon.

Conclusion

The described GC-MS method utilizing a Prometon-d3 internal standard provides a reliable, sensitive, and accurate means for the quantification of Prometon in environmental samples. The implementation of a QuEChERS-based sample preparation protocol allows for high-throughput analysis without compromising data quality. This method is well-suited for routine monitoring of Prometon residues in soil and water matrices.

Application Notes and Protocols for Isotope Dilution Mass Spectrometry with Prometon-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prometon is a triazine herbicide used to control broadleaf and grassy weeds in non-crop areas.[1] Its presence in the environment, particularly in water sources, is a matter of concern, necessitating sensitive and accurate analytical methods for its quantification. Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides a high degree of accuracy and precision by using a stable isotope-labeled version of the analyte as an internal standard.[2][3] This application note provides a detailed protocol for the quantification of Prometon in various matrices using Prometon-d3 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Prometon-d3, with three deuterium (B1214612) atoms on the methoxy (B1213986) group, is an ideal internal standard for Prometon analysis. It exhibits nearly identical chemical and physical properties to the unlabeled Prometon, ensuring it behaves similarly during sample preparation and chromatographic separation. The mass difference allows for its distinct detection by the mass spectrometer, enabling accurate correction for matrix effects and variations in instrument response.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a method of quantitative analysis that relies on the addition of a known amount of an isotopically labeled standard (in this case, Prometon-d3) to the sample containing the analyte of interest (Prometon). The analyte and the internal standard are then extracted and analyzed together by LC-MS/MS. The ratio of the signal from the native analyte to the signal from the isotopically labeled standard is measured. Since the amount of the internal standard added is known, the concentration of the native analyte in the original sample can be accurately calculated. This method effectively compensates for losses during sample preparation and fluctuations in instrument performance.

Materials and Reagents

• Analytes and Standards:

  • Prometon (analytical standard)

  • Prometon-d3 (methoxy-d3) (internal standard)

• Solvents:

  • Acetonitrile (B52724) (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (reagent grade, ~99%)

• Sample Preparation Supplies (depending on the matrix):

  • Solid Phase Extraction (SPE) cartridges (e.g., C18)

  • Centrifuge tubes

  • Syringe filters (0.22 µm)

  • Autosampler vials

Experimental Protocols

Preparation of Stock and Working Solutions

• Prometon Stock Solution (1 mg/mL): Accurately weigh 10 mg of Prometon and dissolve it in 10 mL of methanol.

• Prometon-d3 Stock Solution (1 mg/mL): Accurately weigh 10 mg of Prometon-d3 and dissolve it in 10 mL of methanol.

• Intermediate and Working Standards: Prepare a series of working standard solutions by serially diluting the stock solutions with an appropriate solvent (e.g., 50:50 methanol:water) to create a calibration curve. A typical calibration range for Prometon might be 1-500 ng/mL. A fixed concentration of Prometon-d3 (e.g., 50 ng/mL) should be added to each calibration standard and sample.

Sample Preparation

The choice of sample preparation method is dependent on the matrix.

For relatively clean water samples, a simple "dilute and shoot" method is often sufficient.

• To 950 µL of the water sample, add 50 µL of the Prometon-d3 working solution.

• Vortex the sample for 30 seconds.

• Filter the sample through a 0.22 µm syringe filter into an autosampler vial.

• The sample is now ready for LC-MS/MS analysis.

For biological fluids like plasma or serum, protein precipitation is necessary to remove interferences.

• To 100 µL of plasma or serum in a centrifuge tube, add 50 µL of the Prometon-d3 working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

For solid matrices, an extraction step is required.

• Weigh 5 g of the homogenized soil/sediment sample into a centrifuge tube.

• Add 50 µL of the Prometon-d3 working solution.

• Add 10 mL of acetonitrile and shake vigorously for 30 minutes.

• Centrifuge at 4,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube.

• The extract may require a cleanup step using Solid Phase Extraction (SPE) if significant matrix effects are observed.

• Evaporate the final extract and reconstitute in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters for the analysis of Prometon. These may need to be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Instrument dependent

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Prometon	226.2	184.2	20
226.2	142.1	30
Prometon-d3	229.2	187.2	20
229.2	145.1	30

Note: Collision energies should be optimized for the specific mass spectrometer being used.

Data Analysis and Quantitation

The concentration of Prometon in the samples is determined by constructing a calibration curve. The peak area ratio of the analyte (Prometon) to the internal standard (Prometon-d3) is plotted against the concentration of the analyte in the calibration standards. A linear regression analysis is then performed to determine the concentration of Prometon in the unknown samples.

Method Performance Characteristics

The following table summarizes typical performance characteristics for the analysis of Prometon using LC-MS/MS. These values are illustrative and may vary depending on the matrix and instrumentation.

Table 4: Method Validation Parameters

Parameter	Typical Value
Limit of Detection (LOD)	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.05 - 0.5 ng/mL
Linearity (R²)	> 0.995
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Recovery (%)	90 - 110%

Visualizations

Caption: Experimental workflow for Isotope Dilution Mass Spectrometry (IDMS).

Caption: The core principle of quantification using IDMS.

References

• 1. researchgate.net [researchgate.net]
• 2. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotope dilution strategies for absolute quantitative proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining Prometon Concentrations in Water Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prometon is a non-selective, systemic herbicide used to control a broad spectrum of annual and perennial broadleaf weeds and grasses.[1][2] Its primary application is in non-cropping situations for total vegetation control on industrial sites and under asphalt.[3] Due to its persistence and potential to leach into groundwater, monitoring Prometon concentrations in water sources is crucial for environmental and public health.[2][4] This document provides detailed application notes and protocols for the quantitative determination of Prometon in water samples, targeting researchers, scientists, and professionals in related fields.

Analytical Methods Overview

Several analytical techniques are available for the determination of Prometon in water. The most common and robust methods are based on chromatography coupled with mass spectrometry, offering high sensitivity and selectivity. Immunoassays can also be utilized as a rapid screening tool.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and specific method for the quantification of Prometon. It involves the separation of the analyte by liquid chromatography followed by detection using a tandem mass spectrometer.[5][6]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is also widely used for pesticide analysis. Water samples are typically extracted with an organic solvent, and the extract is then analyzed by GC-MS.[7]

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA is a high-throughput screening method that utilizes the specific binding of antibodies to the target analyte.[8][9] It offers a rapid and cost-effective way to screen a large number of samples, though positive results are often confirmed by a chromatographic method.

Quantitative Data Summary

The following tables summarize the performance of a validated LC-MS/MS method for the determination of Prometon in freshwater.[6]

Table 1: Method Detection and Quantitation Limits

Parameter	Concentration (mg/L)
Limit of Detection (LOD)	0.0000026
Limit of Quantitation (LOQ)	0.100

Table 2: Recovery and Precision Data

Fortification Level (mg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
0.100 (LOQ)	100	2.1
1.00 (10x LOQ)	102	3.7

Experimental Protocols

Protocol 1: Determination of Prometon by LC-MS/MS

This protocol is based on a validated method for the analysis of Prometon in freshwater.[5][6]

1. Principle

A water sample is diluted with a solvent containing an internal standard and directly injected into an HPLC system for chromatographic separation. The analyte is then detected and quantified by a tandem mass spectrometer operating in the positive ion multiple reaction monitoring (MRM) mode.[5]

2. Apparatus and Materials

• High-Performance Liquid Chromatograph (HPLC) system (e.g., Agilent 1260 Infinity Series)[5]

• Tandem Mass Spectrometer (MS/MS) with a Turbo-Ion Spray source (e.g., AB SCIEX 5500 Triple Quad)[5]

• Analytical column: THERMO EC Betasil C-18, 50 mm x 2.1 mm, 5 µm particle size[5]

• Guard column: THERMO EC Javelin Betasil C-18, 10 mm x 2.1mm[5]

• Autosampler vials

• Volumetric flasks and pipettes

• Vortex mixer

• Syringe filters (0.2 µm PTFE)

3. Reagents and Standards

• Prometon analytical standard

• Prometryn (Internal Standard, IS)

• HPLC grade methanol

• HPLC grade water

• Formic acid (concentrated)

• Dilution Solvent #1: Methanol: 0.2% formic acid (v/v) containing 0.00500 µg/mL of Prometryn (IS).[5]

• Dilution Solvent #2: Methanol: HPLC Grade Water: Formic Acid (50:50:0.1, v/v/v) containing 0.00250 µg/mL of Prometryn (IS).[5]

4. Sample Preparation

• Allow water samples to come to room temperature.

• In a disposable 15-mL glass culture tube, add a 2.00 mL aliquot of the water sample.[6]

• Add 2.00 mL of Dilution Solvent #1 to the tube.[6]

• Vortex the solution briefly to mix.[5]

• Filter an aliquot of the mixture through a 0.2 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.[6]

5. Instrumental Analysis

• HPLC Conditions:

  • Column: THERMO EC Betasil C-18, 50 mm x 2.1 mm, 5 µm

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient elution profile should be optimized to achieve separation of Prometon and the internal standard.

• MS/MS Conditions:

  • Ionization Mode: Positive Ion Electrospray (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Monitor the precursor to product ion transitions for Prometon (e.g., m/z 226 → 142 for quantification and m/z 226 → 184 for confirmation) and the internal standard.[6]

6. Quality Control

• Analyze a reagent blank, matrix blank, and fortified matrix samples with each batch of samples.

• Prepare a calibration curve from a series of standard solutions.

• The recovery of Prometon in fortified samples should be within 70-120%, with a relative standard deviation (RSD) of ≤20%.[6]

Protocol 2: Determination of Prometon by GC-MS (General Protocol)

This protocol provides a general outline based on EPA methodologies.[7][10]

1. Principle

Prometon is extracted from the water sample using a liquid-liquid extraction with an organic solvent. The extract is then concentrated and injected into a gas chromatograph for separation, followed by detection with a mass spectrometer.

2. Apparatus and Materials

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• Capillary GC column suitable for pesticide analysis

• Separatory funnel (1 L)

• Rotary evaporator

• Nitrogen evaporation apparatus

• Autosampler vials

3. Reagents and Standards

• Prometon analytical standard

• Methylene (B1212753) chloride (pesticide grade)

• Sodium sulfate (B86663) (anhydrous)

4. Sample Preparation (Liquid-Liquid Extraction)

• Measure 1 liter of the water sample into a separatory funnel.

• Adjust the pH of the sample if necessary (for some triazines, a neutral pH is optimal for extraction).[10]

• Add 60 mL of methylene chloride to the separatory funnel and shake vigorously for 2 minutes.

• Allow the layers to separate and drain the methylene chloride (bottom layer) into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of methylene chloride.

• Combine the extracts and dry by passing through a column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a rotary evaporator followed by a gentle stream of nitrogen.

• Transfer the final extract to an autosampler vial for GC-MS analysis.

5. Instrumental Analysis

• GC Conditions:

  • Injection Port Temperature: 250 °C

  • Oven Temperature Program: Optimize to separate Prometon from other potential interferences. A typical program might start at 60 °C and ramp to 280 °C.

  • Carrier Gas: Helium

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions for Prometon.

Experimental Workflow Diagram

Caption: General workflow for the determination of Prometon in water samples.

Signaling Pathway and Logical Relationships Diagram

The determination of Prometon does not involve a biological signaling pathway. The logical relationship in the analytical process is a linear workflow as depicted in the experimental workflow diagram above.

References

• 1. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 3. Occurrence and behavior of the herbicide Prometon in the hydrologic system [pubs.usgs.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. Monitoring pharmaceuticals in the aquatic environment using enzyme-linked immunosorbent assay (ELISA)-a practical overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of the results of enzyme-linked immunosorbent assay (ELISA) to mass-spectrometry based analytical methods for six unregulated contaminants in source water and finished drinking-water samples [pubs.usgs.gov]
• 10. unitedchem.com [unitedchem.com]

Application of Prometon-d3 in Environmental Monitoring Studies

Application Note & Protocol

Introduction

Prometon (B51717) is a non-selective triazine herbicide used for the control of a broad spectrum of annual and perennial weeds and grasses in non-crop areas.[1] Due to its persistence and potential for mobility in soil and water, it is frequently detected in environmental samples, including surface water and groundwater.[2][3] Accurate and sensitive quantification of prometon is therefore crucial for environmental monitoring and risk assessment. Prometon-d3, a deuterium-labeled analog of prometon, serves as an ideal internal standard for its quantitative analysis. This application note details the use of Prometon-d3 in environmental monitoring studies, focusing on the principles of isotope dilution mass spectrometry and providing a detailed protocol for the analysis of prometon in water samples.

Principle of Isotope Dilution Analysis

Isotope Dilution Analysis (IDA) is a highly accurate method for quantifying compounds.[4][5] It involves adding a known amount of an isotopically labeled version of the analyte (in this case, Prometon-d3) to the sample at the beginning of the analytical process.[4][5] Prometon-d3 is chemically identical to prometon and therefore behaves similarly during sample extraction, cleanup, and chromatographic separation.[6] However, it can be distinguished from the native analyte by its higher mass in a mass spectrometer. By measuring the ratio of the signal from the native analyte to the labeled internal standard, matrix effects and variations in sample preparation and instrument response can be effectively compensated for, leading to highly accurate and precise quantification.[4][7]

Application of Prometon-d3 in Environmental Analysis

Prometon-d3 is primarily used as an internal standard in chromatographic methods coupled with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the determination of prometon in various environmental matrices.[6]

Key Advantages of Using Prometon-d3 as an Internal Standard:

• High Accuracy and Precision: Minimizes errors associated with sample preparation, matrix effects, and instrument variability.[4][7]

• Improved Method Robustness: Ensures reliable results across different sample types and batches.[7]

• Accurate Quantification at Low Levels: Enables sensitive detection and quantification of prometon, even at trace concentrations found in the environment.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of prometon using an isotope dilution method with a suitable internal standard. While specific data for Prometon-d3 is not detailed in the provided search results, the data for a validated method for prometon in water using a similar internal standard (prometryn) provides a strong indication of expected performance.

Parameter	Water Matrix
Limit of Quantification (LOQ)	0.100 mg/L
Limit of Detection (LOD)	0.0000026 mg/L
Recovery at LOQ	Within 70-120%
Relative Standard Deviation (RSD) at LOQ	≤20%
Recovery at 10x LOQ	Within 70-120%
RSD at 10x LOQ	≤20%

Data is based on a validated method for prometon in freshwater.[8]

Experimental Protocol: Determination of Prometon in Water using LC-MS/MS with Prometon-d3 Internal Standard

This protocol is adapted from a validated EPA method for prometon analysis in water and incorporates the use of Prometon-d3 as the internal standard.[8][9]

1. Materials and Reagents

• Prometon analytical standard

• Prometon-d3 internal standard

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid (ACS grade)

• Syringe filters (0.2 µm PTFE)

• Autosampler vials

2. Standard Preparation

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions of prometon and Prometon-d3 in methanol.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the intermediate prometon stock solution with a methanol/water mixture. Fortify each calibration standard with the Prometon-d3 intermediate stock solution to a constant final concentration (e.g., 5 ng/mL).

3. Sample Preparation

• Collect water samples in clean glass containers.

• Add a known amount of Prometon-d3 internal standard solution to a measured volume of the water sample.

• Vortex the sample to ensure thorough mixing.

• If necessary, filter the sample through a 0.2 µm PTFE syringe filter to remove particulate matter.

• Transfer the filtered sample to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM).

• Chromatographic Column: A C18 reversed-phase column is suitable for separating prometon.

• Mobile Phase: A gradient of water with formic acid and methanol with formic acid.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both prometon and Prometon-d3 for quantification and confirmation.

5. Data Analysis and Quantification

• Generate a calibration curve by plotting the ratio of the peak area of prometon to the peak area of Prometon-d3 against the concentration of the prometon calibration standards.

• Determine the peak area ratio of prometon to Prometon-d3 in the environmental samples.

• Calculate the concentration of prometon in the samples using the calibration curve.

Diagrams

Caption: Experimental workflow for prometon analysis in water.

Caption: Principle of Isotope Dilution Analysis for prometon.

References

• 1. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Occurrence and behavior of the herbicide Prometon in the hydrologic system [pubs.usgs.gov]
• 3. researchgate.net [researchgate.net]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 5. Isotope dilution - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. lcms.cz [lcms.cz]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]

Analytical Methods for Triazine Herbicides Using Labeled Standards: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of triazine herbicides in various matrices, including water, soil, and food products. The methodologies emphasize the use of isotopically labeled internal standards to ensure accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Introduction to Triazine Herbicide Analysis

Triazine herbicides, such as atrazine, simazine, and cyanazine, are widely used in agriculture for broadleaf and grassy weed control.[1] Their potential for environmental contamination of water sources and presence in food commodities necessitates sensitive and reliable analytical methods for monitoring and risk assessment. The use of stable isotope-labeled internal standards, which have nearly identical chemical and physical properties to the target analytes, is a crucial component of robust analytical methods, providing a higher degree of accuracy and precision in quantification.[2][3] This approach, often coupled with powerful analytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), allows for the accurate determination of triazine herbicide residues at low concentrations in complex matrices.

Analytical Protocols

Analysis of Triazine Herbicides in Drinking Water by Direct Injection LC-MS/MS (Based on EPA Method 536)

This protocol describes a direct injection method for the analysis of triazine herbicides and their degradation products in drinking water, which minimizes sample preparation time.[4]

Experimental Protocol:

• Sample Preservation: To a 1 L water sample, add 20 mM ammonium (B1175870) acetate (B1210297) for pH adjustment and dechlorination, and 64 mg/L sodium omadine to prevent microbial degradation.[4]

• Internal Standard Spiking: Spike all samples, calibration standards, and quality control samples with a solution of isotopically labeled internal standards (e.g., Atrazine-d5, Simazine-d10, Propazine-d14, Cyanazine-d5, Atrazine-desethyl-d7, Atrazine-desisopropyl-d5) to a final concentration of 5 ng/mL.[4]

• Calibration Standards: Prepare a series of calibration standards in reagent water, typically ranging from 0.25 to 5.0 ng/mL, containing the target triazine herbicides and the labeled internal standards at a fixed concentration.[4]

• LC-MS/MS Analysis:

  • HPLC System: A high-performance liquid chromatography system.

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of 5 mM ammonium acetate in water and methanol (B129727) is commonly used.[5]

  • Injection Volume: 100 µL.[5]

  • Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for the selective and sensitive detection of each analyte and its corresponding labeled internal standard.

Workflow Diagram:

Workflow for Triazine Analysis in Water

Analysis of Triazine Herbicides in Soil by LC-MS/MS

This protocol outlines a method for the extraction and quantification of triazine herbicides from soil samples.

Experimental Protocol:

• Sample Preparation:

  • Air-dry the soil sample and sieve to remove large debris.

  • Weigh 10 g of the homogenized soil into a centrifuge tube.

• Internal Standard Spiking: Spike the soil sample with a known amount of isotopically labeled internal standards (e.g., 13C-labeled prometryn, simetryn, terbuthylazine, and terbutryn).

• Extraction:

  • Add 20 mL of a mixture of acetonitrile (B52724) and hydrochloric acid solution.

  • Vortex the sample for 1 minute.

  • Add extraction salts (e.g., NaCl) and shake vigorously.

  • Centrifuge the sample.

• Cleanup (Dispersive Solid-Phase Extraction - dSPE):

  • Take an aliquot of the acetonitrile supernatant and transfer it to a dSPE tube containing a cleanup sorbent (e.g., graphitized carbon black).

  • Vortex and centrifuge.

• LC-MS/MS Analysis:

  • Take the final extract and dilute with the initial mobile phase if necessary.

  • Analyze using an LC-MS/MS system with similar conditions as described for water analysis.

Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. isotope-labeled internal standards: Topics by Science.gov [science.gov]
• 3. lcms.cz [lcms.cz]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Prometon-d3 &amp; Matrix Effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects when using Prometon-d3 as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-mass spectrometry (LC-MS/MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why is my Prometon-d3 internal standard (IS) response inconsistent?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to co-eluting compounds from the sample matrix.[1] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal).[2] Your Prometon-d3 signal may be inconsistent because endogenous or exogenous materials in your sample extracts (e.g., salts, lipids, proteins) interfere with its ionization process in the mass spectrometer's source.[2][3] An ideal internal standard like Prometon-d3 should co-elute with the analyte (Prometon) and experience the same matrix effects, allowing for an accurate analyte/IS ratio and reliable quantification.[4] However, significant or variable matrix effects can still lead to poor reproducibility and inaccurate results if the suppression or enhancement is extreme.[5]

Q2: How can I quantitatively assess the matrix effect for my Prometon analysis?

A2: The most common method to quantify matrix effects is using a post-extraction spike.[3][6] This involves comparing the peak area of an analyte spiked into a blank matrix extract (after all sample preparation steps) with the peak area of the analyte in a neat solvent at the same concentration. The matrix effect (ME) can be calculated as follows:

• Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solvent) x 100

A value of 100% indicates no matrix effect. A value <100% signifies ion suppression, and a value >100% indicates ion enhancement.[2] It is recommended to perform this assessment on multiple sources of blank matrix to evaluate the variability of the effect.

Q3: My Prometon-d3 signal is significantly suppressed. What are the primary causes and troubleshooting steps?

A3: Significant ion suppression is a common challenge in LC-MS/MS.[7] The primary cause is competition between your Prometon-d3 internal standard and co-eluting matrix components for ionization in the MS source.[4][8] Compounds with high polarity and basicity are often responsible.[9]

Here is a systematic approach to troubleshoot this issue:

• Improve Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before analysis.[4] Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are more effective at cleaning up complex samples than simpler methods like "dilute-and-shoot" or protein precipitation.[10][11]

• Optimize Chromatography: Increase the chromatographic separation between Prometon-d3 and the interfering compounds.[4] This can be achieved by adjusting the mobile phase gradient, changing the column chemistry (e.g., using a different stationary phase), or reducing the flow rate.[1]

• Reduce Sample Injection Volume: Injecting a smaller amount of the sample can reduce the quantity of matrix components entering the MS source, thereby lessening the suppression effect.[9][12]

• Sample Dilution: Diluting the sample extract can be a simple and effective way to reduce matrix effects, provided the analyte concentration remains high enough for sensitive detection.[12]

Q4: Which ionization technique is less susceptible to matrix effects, ESI or APCI?

A4: Electrospray Ionization (ESI) is generally more susceptible to matrix effects, particularly ion suppression, compared to Atmospheric Pressure Chemical Ionization (APCI).[2][6] This is because ESI's ionization mechanism, which occurs in the liquid phase, is more easily disrupted by non-volatile matrix components that can affect droplet formation and solvent evaporation.[6][8] If your method allows, testing your analysis with an APCI source may reduce the observed matrix effects.

Quantitative Data Summary

The following table summarizes key mass spectrometry parameters for a typical LC-MS/MS analysis of Prometon using Prometon-d3 as an internal standard. These values are essential for instrument setup and data processing.

Parameter	Prometon (Analyte)	Prometon-d3 (Internal Standard)	Notes
Chemical Formula	C₁₀H₁₉N₅O	C₁₀H₁₆D₃N₅O
Molecular Weight	225.29 g/mol [3][9]	228.31 g/mol	Average mass.
Monoisotopic Mass	225.1590 Da	228.1778 Da	Exact mass of the most abundant isotopes.[11]
Precursor Ion (m/z)	226.2	229.2	For positive ion mode, corresponding to [M+H]⁺.
Example Product Ions (m/z)	To be determined empirically	To be determined empirically	Product ions for Multiple Reaction Monitoring (MRM) must be optimized during method development by infusing a standard solution. Common losses for triazines involve isopropyl groups.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

This protocol describes a general SPE cleanup method for extracting Prometon from water samples to reduce matrix interference.

• Cartridge Conditioning: Condition a polymeric SPE cartridge (e.g., 200 mg) by passing 5 mL of methanol (B129727) followed by 5 mL of HPLC-grade water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: To 100 mL of the water sample, add the Prometon-d3 internal standard to a final concentration of 10 ng/mL. Mix thoroughly. Pass the entire sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Elution: Elute the analyte and internal standard from the cartridge using 10 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 80:20 water:methanol with 0.1% formic acid). Vortex and transfer to an autosampler vial for analysis.

Protocol 2: Example LC-MS/MS Method Parameters

These are starting parameters for an LC-MS/MS method for Prometon analysis, which should be optimized for your specific instrumentation and application.

• LC System: Agilent 1260 Infinity Series or equivalent[9]

• MS System: AB SCIEX 5500 Triple Quad or equivalent[9]

• Column: C18, 50 mm x 2.1 mm, 5 µm particle size[9]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Gradient:

  • 0.0 min: 20% B

  • 1.0 min: 20% B

  • 5.0 min: 95% B

  • 7.0 min: 95% B

  • 7.1 min: 20% B

  • 10.0 min: 20% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive[2]

• Acquisition Mode: Multiple Reaction Monitoring (MRM)[9]

Visual Troubleshooting Guides

// Nodes start [label="Inconsistent Prometon-d3\nResponse or Poor Accuracy", fillcolor="#EA4335", fontcolor="#FFFFFF"]; assess_me [label="Assess Matrix Effect (ME)\nusing Post-Extraction Spike", fillcolor="#FBBC05"]; me_severe [label="Is ME > 20% or Highly Variable?", shape=diamond, fillcolor="#F1F3F4"]; optimize_sample_prep [label="Optimize Sample Preparation", fillcolor="#4285F4", fontcolor="#FFFFFF"]; spe [label="Implement SPE or LLE", fillcolor="#FFFFFF", shape=ellipse]; dilute [label="Increase Sample Dilution", fillcolor="#FFFFFF", shape=ellipse]; optimize_lc [label="Optimize Chromatography", fillcolor="#4285F4", fontcolor="#FFFFFF"]; gradient [label="Adjust Gradient Profile", fillcolor="#FFFFFF", shape=ellipse]; column [label="Change Column Chemistry", fillcolor="#FFFFFF", shape=ellipse]; reassess [label="Re-assess Matrix Effect", fillcolor="#FBBC05"]; me_ok [label="Is ME Acceptable?", shape=diamond, fillcolor="#F1F3F4"]; end [label="Proceed with Validation", fillcolor="#34A853", fontcolor="#FFFFFF"]; end_fail [label="Consider Alternative\n(e.g., APCI, different IS)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Connections start -> assess_me; assess_me -> me_severe; me_severe -> optimize_sample_prep [label="Yes"]; optimize_sample_prep -> spe; optimize_sample_prep -> dilute; spe -> optimize_lc; dilute -> optimize_lc; optimize_lc -> gradient; optimize_lc -> column; gradient -> reassess; column -> reassess; reassess -> me_ok; me_ok -> end [label="Yes"]; me_ok -> end_fail [label="No"]; me_severe -> end [label="No"]; } END_DOT Caption: Troubleshooting workflow for inconsistent Prometon-d3 response.

// Nodes start [label="High Matrix Effect\nIdentified", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_analyte [label="Is Analyte Concentration High?", shape=diamond, fillcolor="#F1F3F4"]; dilute_inject [label="Strategy 1:\nDilute Sample and/or\nReduce Injection Volume", fillcolor="#34A853", fontcolor="#FFFFFF"]; check_cleanup [label="Is Sample Cleanup Minimal?\n(e.g., Dilute-and-Shoot)", shape=diamond, fillcolor="#F1F3F4"]; improve_cleanup [label="Strategy 2:\nImplement Advanced Cleanup\n(SPE / LLE)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_chroma [label="Is Analyte Peak Co-eluting\nwith Matrix Interferences?", shape=diamond, fillcolor="#F1F3F4"]; improve_chroma [label="Strategy 3:\nModify LC Method\n(Gradient, Column)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="Validated Method", shape=ellipse, fillcolor="#FFFFFF"];

// Connections start -> check_analyte; check_analyte -> dilute_inject [label="Yes"]; check_analyte -> check_cleanup [label="No"]; dilute_inject -> end; check_cleanup -> improve_cleanup [label="Yes"]; check_cleanup -> check_chroma [label="No"]; improve_cleanup -> end; check_chroma -> improve_chroma [label="Yes"]; check_chroma -> end [label="No"]; improve_chroma -> end; } END_DOT Caption: Decision tree for selecting a matrix effect mitigation strategy.

References

• 1. accustandard.com [accustandard.com]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. Prometon – CRM LABSTANDARD [crmlabstandard.com]
• 4. researchgate.net [researchgate.net]
• 5. Identification of prometon, deisopropylprometon, and hydroxyprometon in groundwater by high resolution liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Prometon solution – CRM LABSTANDARD [crmlabstandard.com]
• 8. epa.gov [epa.gov]
• 9. esslabshop.com [esslabshop.com]
• 10. msf.ucsf.edu [msf.ucsf.edu]
• 11. Prometon-d3 (methoxy-d3) | C10H19N5O | CID 167995489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. longdom.org [longdom.org]

Technical Support Center: Optimizing Prometon-d3 for Quantitative Analysis

Welcome to the technical support center for the use of Prometon-d3 as an internal standard in quantitative analytical methods. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the role of Prometon-d3 in my analytical method?

Prometon-d3 is a stable isotope-labeled (SIL) internal standard. In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS/MS), a known amount of Prometon-d3 is added to all calibration standards, quality control samples, and unknown samples. Its purpose is to mimic the behavior of the target analyte, Prometon, throughout the entire analytical process, including sample preparation, injection, and ionization in the mass spectrometer. By using the ratio of the analyte signal to the internal standard signal for quantification, variations in the analytical process can be compensated for, leading to more accurate and precise results.

Q2: How do I choose the optimal concentration for Prometon-d3?

The ideal concentration for Prometon-d3 should be high enough to produce a stable and reproducible signal, well above the background noise, but not so high that it saturates the detector or causes "cross-talk" (interference) with the Prometon signal. A general guideline is to aim for a Prometon-d3 concentration that is in the mid-range of your calibration curve for Prometon. However, the optimal concentration should be determined experimentally. For a detailed procedure, please refer to the Experimental Protocols section.

Q3: My calibration curve for Prometon has poor linearity (r² < 0.99). Could Prometon-d3 be the cause?

Poor linearity in your calibration curve can be due to several factors, and the internal standard can play a role. Here are a few potential causes related to Prometon-d3:

• Inappropriate Concentration: If the Prometon-d3 concentration is too low, its signal may become saturated at higher concentrations of Prometon, leading to a non-linear response. Conversely, an excessively high concentration can sometimes suppress the Prometon signal.

• Isotopic Impurity: The Prometon-d3 standard may contain a small amount of unlabeled Prometon. This can cause a positive bias, especially at the lower end of the calibration curve.

• Differential Matrix Effects: If Prometon and Prometon-d3 do not co-elute perfectly from the chromatography column, they may be affected differently by other components in the sample matrix, leading to variations in ionization efficiency and a non-linear response.

Q4: I'm observing high variability in the Prometon-d3 signal across my analytical run. What should I do?

High variability in the internal standard signal can compromise the precision of your results. Potential causes include:

• Inconsistent Sample Preparation: Ensure that the same amount of Prometon-d3 is added to every sample and that the sample preparation is consistent across all samples.

• Instrument Instability: Check for any issues with the LC-MS/MS system, such as a fluctuating spray in the ion source or a failing detector.

• Matrix Effects: Significant variations in the sample matrix between different samples can lead to inconsistent ionization of Prometon-d3.

• Adsorption: Prometon-d3 may be adsorbing to parts of the LC system, leading to carryover between injections and a drifting signal.

Q5: What are "matrix effects" and can Prometon-d3 correct for them?

Matrix effects are the alteration of ionization efficiency of an analyte by the presence of co-eluting compounds from the sample matrix. This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal). Since Prometon-d3 is chemically almost identical to Prometon, it is expected to be affected by matrix effects in a similar way. Therefore, by using the ratio of the analyte to the internal standard, these effects can be largely compensated for. However, if there is a chromatographic separation between Prometon and Prometon-d3 (isotope effect), they may experience different matrix effects, a phenomenon known as "differential matrix effects".

Troubleshooting Guides

Issue 1: Poor Calibration Curve Linearity

Potential Cause	Troubleshooting Steps
Inappropriate Prometon-d3 Concentration	Experimentally determine the optimal concentration. (See Experimental Protocol 1)
Detector Saturation	Dilute the upper-level calibration standards and any high-concentration samples to bring them within the linear range of the detector.
Isotopic Impurity in Prometon-d3	Analyze the Prometon-d3 solution alone to check for the presence of unlabeled Prometon. If significant, obtain a higher purity standard.
Sub-optimal Chromatographic Conditions	Optimize the LC method to ensure good peak shape and resolution for both Prometon and Prometon-d3.

Issue 2: Inconsistent Prometon-d3 Response

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Review and standardize the sample preparation workflow. Use calibrated pipettes to add the internal standard.
Instrument Instability	Perform system suitability tests and ensure the LC-MS/MS is performing within specifications. Clean the ion source if necessary.
Differential Matrix Effects	Evaluate matrix effects to confirm if this is the issue. (See Experimental Protocol 2). If confirmed, improve sample clean-up or chromatographic separation.
Analyte or Internal Standard Carryover	Optimize the autosampler wash sequence with a strong solvent to minimize carryover between injections.

Experimental Protocols

Protocol 1: Optimizing Prometon-d3 Concentration

Objective: To determine the optimal concentration of Prometon-d3 that provides a stable and robust signal and ensures the linearity of the Prometon calibration curve.

Methodology:

• Prepare Prometon-d3 Working Solutions: Prepare a series of working solutions of Prometon-d3 at different concentrations (e.g., 10 ng/mL, 50 ng/mL, 100 ng/mL, 250 ng/mL, and 500 ng/mL) in a suitable solvent (e.g., methanol).

• Prepare Calibration Standards: Prepare a set of calibration standards for Prometon over the desired concentration range (e.g., 1 ng/mL to 1000 ng/mL).

• Spike Standards with Prometon-d3: For each Prometon-d3 working solution concentration, spike a full set of Prometon calibration standards with a fixed volume of the Prometon-d3 solution.

• Sample Analysis: Analyze each set of calibration standards by LC-MS/MS.

• Data Evaluation:

  • For each Prometon-d3 concentration, plot the ratio of the peak area of Prometon to the peak area of Prometon-d3 against the concentration of Prometon.

  • Calculate the coefficient of determination (r²) for each calibration curve.

  • Evaluate the precision (%RSD) of the Prometon-d3 peak area across the calibration standards for each concentration level.

• Selection: Choose the Prometon-d3 concentration that results in the best linearity (highest r² value, ideally >0.99) and a stable internal standard signal (%RSD <15%).

Data Presentation: Hypothetical Results of Prometon-d3 Concentration Optimization

Prometon-d3 Concentration (ng/mL)	Calibration Curve Linearity (r²)	Prometon-d3 Peak Area %RSD across Standards	Observations
10	0.985	25.8%	Poor linearity and high variability in IS signal.
50	0.992	18.2%	Improved linearity, but IS variability is still high.
100	0.999	8.5%	Excellent linearity and stable IS signal.
250	0.998	9.1%	Good linearity, but no significant improvement over 100 ng/mL.
500	0.996	12.5%	Slight decrease in linearity, potential for signal suppression.

Note: The data in this table is for illustrative purposes only and represents a typical outcome of such an experiment.

Protocol 2: Evaluating Matrix Effects

Objective: To determine if the sample matrix is causing ion suppression or enhancement and to assess if Prometon-d3 adequately compensates for these effects.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare solutions of Prometon at low and high concentrations in a clean solvent (e.g., mobile phase). Add the optimized concentration of Prometon-d3.

  • Set B (Post-Extraction Spike): Extract blank matrix samples using your established procedure. Spike the extracted matrix with Prometon at low and high concentrations and the optimized concentration of Prometon-d3.

  • Set C (Pre-Extraction Spike): Spike blank matrix samples with Prometon at low and high concentrations and the optimized concentration of Prometon-d3 before the extraction procedure.

• Sample Analysis: Analyze all three sets of samples by LC-MS/MS.

• Data Calculation:

  • Matrix Effect (ME): ME (%) = (Peak area in Set B / Peak area in Set A) * 100

  • Recovery (RE): RE (%) = (Peak area in Set C / Peak area in Set B) * 100

  • Process Efficiency (PE): PE (%) = (Peak area in Set C / Peak area in Set A) * 100

Data Presentation: Interpreting Matrix Effect Data

Scenario	Interpretation
ME ≈ 100%	No significant matrix effect.
ME < 100%	Ion suppression is occurring.
ME > 100%	Ion enhancement is occurring.
IS-Normalized ME ≈ 100%	Prometon-d3 is effectively compensating for the matrix effect.

Visualizations

Caption: Workflow for optimizing Prometon-d3 concentration.

overcoming poor recovery of Prometon-d3 in extractions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the common issue of poor recovery of Prometon-d3 during solid-phase extraction (SPE) and liquid-liquid extraction (LLE).

Frequently Asked Questions (FAQs)

Q1: What is Prometon-d3, and why is it used as an internal standard?

Prometon-d3 is a deuterated form of Prometon, a triazine herbicide. It is commonly used as an internal standard in analytical chemistry, particularly in mass spectrometry-based methods. Because its chemical and physical properties are nearly identical to Prometon, it can be used to accurately quantify the amount of Prometon in a sample by accounting for analyte loss during sample preparation and analysis.

Q2: What are the primary causes of poor recovery of Prometon-d3 during extraction?

Poor recovery of Prometon-d3 can be attributed to several factors, including:

• Suboptimal pH: The pH of the sample and solvents can significantly affect the ionization state of Prometon-d3, influencing its solubility and retention on SPE sorbents.

• Inappropriate Solvent Selection: The choice of solvents for conditioning, washing, and eluting in SPE, or for extraction in LLE, is critical. Solvents that are too weak may not efficiently recover the analyte, while those that are too strong may co-extract interfering substances from the sample matrix.

• Matrix Effects: Components in the sample matrix (e.g., organic matter, salts) can interfere with the extraction process, leading to reduced recovery.

• Improper SPE Cartridge Conditioning or Equilibration: Failure to properly prepare the SPE cartridge can lead to inconsistent and poor retention of the analyte.

• High Flow Rates: If the sample or solvents pass through the SPE cartridge too quickly, there may not be enough time for the analyte to interact with the sorbent, resulting in breakthrough and low recovery.

• Analyte Breakthrough: The analyte may not be retained on the SPE sorbent during sample loading or may be washed off prematurely during the washing step.

• Incomplete Elution: The elution solvent may not be strong enough to completely remove the analyte from the SPE sorbent.

Troubleshooting Guide: Low Recovery of Prometon-d3

This guide will help you systematically troubleshoot and resolve issues of poor Prometon-d3 recovery.

Step 1: Evaluate Sample pH

The ionization of Prometon, and therefore Prometon-d3, is pH-dependent. EPA Method 525.2 notes that Prometon is not efficiently extracted from water at an acidic pH (pH 2) due to its ionization.[1] For optimal recovery, a neutral pH is recommended.

• Recommendation: Ensure the pH of your water sample is adjusted to neutral (pH 7) before extraction. Recoveries of over 90% have been observed at a neutral pH.[1]

Step 2: Optimize Your Solid-Phase Extraction (SPE) Protocol

SPE is a common technique for extracting triazine herbicides from aqueous samples. The following workflow will guide you through troubleshooting your SPE method.

Caption: Troubleshooting workflow for low Prometon-d3 recovery in SPE.

Step 3: Consider Liquid-Liquid Extraction (LLE)

If SPE continues to yield poor recovery, LLE can be an effective alternative.

Caption: Troubleshooting workflow for low Prometon-d3 recovery in LLE.

Quantitative Data Summary

Parameter	Condition	Analyte	Matrix	Recovery Rate	Source
Extraction Method	Solid-Phase Extraction	Prometon	Groundwater	74.6% - 111.2%	[2]
pH	Neutral	Prometon	Drinking Water	>90%	[1]
pH	Acidic (pH 2)	Prometon	Drinking Water	Inefficient Extraction	[1]

Experimental Protocols

The following are generalized protocols for SPE and LLE of Prometon-d3 from water samples, based on established methods for triazine herbicides.

Protocol 1: Solid-Phase Extraction (SPE) of Prometon-d3 from Water

This protocol is based on EPA Method 525.2 and general SPE guidelines.

Materials:

• SPE Cartridge: C18 bonded silica (B1680970) (or equivalent)

• Methanol (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Methylene Chloride (HPLC grade)

• Deionized Water

• Sodium Sulfite (B76179) (for dechlorination, if necessary)

• Hydrochloric Acid and Sodium Hydroxide (for pH adjustment)

• SPE Vacuum Manifold

• Concentrator Tube

• Nitrogen Evaporator

Procedure:

• Sample Preparation:

  • If the sample contains residual chlorine, add a small amount of sodium sulfite to dechlorinate.

  • Adjust the sample pH to 7.0 ± 0.5 using hydrochloric acid or sodium hydroxide.

• SPE Cartridge Conditioning:

  • Pass 5-10 mL of methylene chloride through the C18 cartridge.

  • Follow with 5-10 mL of ethyl acetate.

  • Follow with 5-10 mL of methanol.

  • Finally, rinse with 5-10 mL of deionized water. Do not allow the cartridge to go dry after this step.

• Sample Loading:

  • Pass the 1 L water sample through the conditioned cartridge at a flow rate of 10-15 mL/min.

• Cartridge Rinsing and Drying:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water.

  • Dry the cartridge by drawing a vacuum through it for 10-15 minutes.

• Elution:

  • Elute the trapped analytes by passing 5 mL of ethyl acetate through the cartridge.

  • Follow with 5 mL of methylene chloride.

  • Collect the eluate in a concentrator tube.

• Concentration:

  • Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

Protocol 2: Liquid-Liquid Extraction (LLE) of Prometon-d3 from Water

This protocol is adapted from a method for the related compound, Prometrine.

Materials:

• 1,2-dichloroethane (or other suitable water-immiscible organic solvent)

• Separatory Funnel

• Sodium Chloride (optional, for "salting out")

• Anhydrous Sodium Sulfate

• Collection Flask

• Rotary Evaporator or Nitrogen Evaporator

Procedure:

• Sample Preparation:

  • Adjust the pH of the water sample to neutral (pH 7).

• Extraction:

  • Pour the water sample into a separatory funnel.

  • Add a specific volume of 1,2-dichloroethane.

  • Stopper the funnel and shake vigorously for 1-2 minutes, venting periodically to release pressure.

  • Allow the layers to separate. The organic layer (containing the Prometon-d3) will be the bottom layer.

  • If an emulsion forms, add a small amount of sodium chloride to the aqueous layer and gently swirl to break the emulsion. Centrifugation can also be used.

• Collection:

  • Drain the lower organic layer into a clean collection flask.

  • Repeat the extraction process two more times with fresh portions of 1,2-dichloroethane, combining the organic extracts.

• Drying and Concentration:

  • Dry the combined organic extract by passing it through a small column containing anhydrous sodium sulfate.

  • Concentrate the dried extract to the desired final volume using a rotary evaporator or a gentle stream of nitrogen.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Ion Suppression for Prometon-d3 in LC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist you in minimizing ion suppression when analyzing Prometon using Prometon-d3 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Prometon analysis?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte (Prometon) in the mass spectrometer's ion source.[1][2] This interference reduces the analyte's signal intensity, which can lead to inaccurate and unreliable quantification, poor sensitivity, and reduced precision.[2] Given that Prometon is often analyzed in complex matrices such as soil, water, and plant tissues, the potential for ion suppression is a significant concern.

Q2: How does using Prometon-d3 as an internal standard help mitigate ion suppression?

A2: Prometon-d3 is a stable isotope-labeled (SIL) internal standard for Prometon. SIL internal standards are the gold standard for compensating for matrix effects.[3] Because Prometon-d3 is chemically and physically almost identical to Prometon, it co-elutes from the liquid chromatography (LC) column and experiences the same degree of ion suppression. By calculating the ratio of the peak area of Prometon to the peak area of Prometon-d3, the variability caused by ion suppression can be effectively normalized, leading to more accurate and precise quantification.[3]

Q3: What are the common causes of ion suppression in Prometon analysis?

A3: Common causes of ion suppression include:

• High concentrations of matrix components: Salts, lipids, proteins, and other endogenous or exogenous compounds in the sample can compete with Prometon for ionization.[1]

• Poor chromatographic separation: If matrix components co-elute with Prometon, the likelihood of ion suppression increases significantly.

• Mobile phase additives: Non-volatile buffers or high concentrations of certain additives can interfere with the ionization process.

• Sample preparation artifacts: Contaminants introduced during sample extraction and cleanup can also cause ion suppression.

Q4: When should I suspect ion suppression is affecting my Prometon analysis?

A4: You should suspect ion suppression if you observe any of the following:

• Poor reproducibility of results, especially for quality control samples.

• A significant decrease in the Prometon signal when analyzing matrix samples compared to a clean standard solution.

• Inconsistent internal standard response across different samples.

• Non-linear calibration curves when using matrix-matched standards.

Troubleshooting Guides

Issue 1: Significant Signal Suppression Observed

If you are experiencing a significant drop in the Prometon signal in your matrix samples, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for significant signal suppression.

Issue 2: Inconsistent Internal Standard (Prometon-d3) Response

Inconsistent response from your internal standard can lead to inaccurate quantification. Use this guide to troubleshoot the issue:

Caption: Troubleshooting guide for inconsistent internal standard response.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative determination of ion suppression or enhancement.

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike Prometon and Prometon-d3 into the mobile phase or a clean solvent at a known concentration.

  • Set B (Post-extraction Spike): Prepare a blank matrix extract (following your sample preparation protocol without the initial spiking). Spike Prometon and Prometon-d3 into this extract at the same concentration as Set A.

  • Set C (Pre-extraction Spike): Spike Prometon and Prometon-d3 into a blank matrix sample before the extraction process.

• Analyze all three sets of samples using your LC-MS/MS method.

• Calculate the Matrix Effect (%ME) and Recovery (%RE):

  • %ME = (Peak Area in Set B / Peak Area in Set A) * 100

  • %RE = (Peak Area in Set C / Peak Area in Set B) * 100

  A %ME value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

Protocol 2: Sample Preparation for Prometon in Water

This method is adapted from a validated method for the determination of Prometon in freshwater.[4]

Procedure:

• For each water sample, transfer a 2.00 mL aliquot into a 15-mL glass tube.

• Add 2.00 mL of a dilution solvent containing methanol (B129727) and 0.2% formic acid, fortified with an internal standard (Prometryn was used in the reference method, Prometon-d3 is recommended here). The final concentration of the internal standard should be appropriate for the expected Prometon concentration range.

• Vortex the solution to ensure thorough mixing.

• Transfer an aliquot of the final solution to an autosampler vial for LC-MS/MS analysis.

Protocol 3: QuEChERS-based Sample Preparation for Prometon in Herbal Tea (Complex Plant Matrix)

This protocol is based on a method for analyzing pesticide residues in herbal teas and can be adapted for other complex plant matrices.[1]

Procedure:

• Extraction:

  • Weigh 1.0 g of the homogenized sample into a 50-mL centrifuge tube.

  • Add 10 mL of water and shake for 1 minute.

  • Add 10 mL of acetonitrile (B52724) containing the internal standard (Prometon-d3).

  • Cap and shake for 1 minute, then sonicate for 15 minutes.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).

  • Shake vigorously for 1 minute and then centrifuge.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the supernatant to a dSPE tube containing a cleanup sorbent (e.g., PSA, C18).

  • Vortex for 1 minute and then centrifuge.

  • Take the final supernatant for LC-MS/MS analysis, which may require a solvent exchange or dilution step.

Data Presentation

Table 1: Comparison of Sample Preparation Methods on Ion Suppression of Prometon (Hypothetical Data)

Sample Matrix	Sample Preparation Method	Matrix Effect (%ME)
River Water	Direct Injection with 1:1 Dilution	85% (15% Suppression)
Solid-Phase Extraction (SPE)	95% (5% Suppression)
Soil Extract	"Dilute and Shoot" (1:10)	40% (60% Suppression)
QuEChERS with dSPE Cleanup	80% (20% Suppression)
Plant Tissue	"Dilute and Shoot" (1:10)	35% (65% Suppression)
QuEChERS with dSPE Cleanup	75% (25% Suppression)

This table presents hypothetical data to illustrate the potential impact of different sample preparation techniques on reducing ion suppression. Actual values will vary depending on the specific matrix and experimental conditions.

Table 2: LC-MS/MS Parameters for Prometon Analysis

Parameter	Setting
LC Column	C18, 2.1 x 50 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 90% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transitions	Prometon: [Precursor Ion] -> [Product Ion]
Prometon-d3: [Precursor Ion] -> [Product Ion]

Specific precursor and product ions for Prometon and Prometon-d3 should be optimized on your instrument.

Visualizations

Caption: A generalized workflow for developing an LC-MS/MS method to minimize ion suppression for Prometon analysis.

References

• 1. agilent.com [agilent.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.cz [lcms.cz]
• 4. epa.gov [epa.gov]

Prometon-d3 Peak Tailing in Chromatography: A Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak tailing with Prometon-d3 in their chromatographic experiments.

Troubleshooting Guide

Peak tailing for Prometon-d3, a deuterated triazine herbicide, is a common chromatographic issue that can compromise resolution and the accuracy of quantification. As a basic compound, Prometon-d3 is susceptible to interactions that lead to asymmetrical peak shapes. This guide provides a systematic approach to diagnosing and resolving these issues.

Diagram: Troubleshooting Workflow for Prometon-d3 Peak Tailing

Caption: A logical workflow for troubleshooting Prometon-d3 peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of peak tailing for Prometon-d3?

A1: The most common cause of peak tailing for basic compounds like Prometon-d3 is secondary interactions with residual silanol (B1196071) groups on the silica-based stationary phase of the chromatography column.[1][2][3] These silanol groups (Si-OH) can become ionized at moderate pH levels and interact with the protonated basic analyte, leading to a secondary retention mechanism that results in a tailed peak.[1][3]

Q2: Can the mobile phase pH affect the peak shape of Prometon-d3?

A2: Yes, the mobile phase pH is a critical factor.[2][4][5] Operating at a low pH (typically between 2.5 and 3.0) can suppress the ionization of the silanol groups, minimizing their interaction with the basic Prometon-d3 molecule and thereby improving peak shape.[2][4][5] Conversely, at a high pH, Prometon-d3 itself will be less protonated, which can also reduce tailing. However, most silica-based columns are not stable at high pH.

Q3: Are there any mobile phase additives that can help reduce peak tailing?

A3: Yes, several additives can be used. A common approach is to add a competing base, such as triethylamine (B128534) (TEA), to the mobile phase at a low concentration (e.g., 5-20 mM).[2][4] TEA acts as a "silanol blocker" by preferentially interacting with the active silanol sites on the stationary phase, making them unavailable for interaction with Prometon-d3.[4] Using a buffer, such as phosphate (B84403) or formate, is also crucial for maintaining a stable, low pH.[4][5]

Q4: Does the choice of chromatography column matter?

A4: Absolutely. Modern HPLC columns, often referred to as "Type B" silica (B1680970) columns, are made from high-purity silica with a lower metal content, which reduces the acidity of the silanol groups and minimizes tailing.[2] Additionally, columns that are "end-capped" have had many of the residual silanol groups chemically deactivated, further improving peak shape for basic compounds.[5] For particularly challenging separations, alternative stationary phases like hybrid silica or polymer-based columns can be considered.[2]

Q5: Could I be overloading the column, and would that cause peak tailing?

A5: Yes, column overload can lead to peak tailing.[1][6] If you inject too much sample (mass overload) or too large a volume of a strong sample solvent (volume overload), it can lead to distorted peak shapes.[1][5] A simple way to check for this is to dilute your sample and inject a smaller volume to see if the peak shape improves.[1][5]

Q6: My deuterated internal standard (Prometon-d3) is tailing, but the non-deuterated analyte peak looks fine. What could be the cause?

A6: While deuterated and non-deuterated compounds are chemically very similar, they can sometimes exhibit slightly different chromatographic behavior due to the kinetic isotope effect. This can lead to minor differences in retention time. However, it is unlikely to be the sole cause of significant peak tailing for only the deuterated standard. It is more probable that the concentration of the internal standard is much higher than the analyte, leading to mass overload for the Prometon-d3 peak. Also, ensure that both the analyte and the internal standard are dissolved in the same solvent, which should be compatible with the mobile phase.

Q7: If all the peaks in my chromatogram are tailing, what should I investigate first?

A7: If all peaks are tailing, it is likely a physical or system-related issue rather than a chemical interaction specific to one analyte.[1] You should first check for a partially blocked column inlet frit, which can distort the sample band.[1] Another possibility is the formation of a void at the column inlet.[5] Also, excessive extra-column volume from long or wide-bore tubing and loose fittings can contribute to peak broadening and tailing.[1]

Data Presentation: Impact of Mobile Phase Additive on Peak Shape

The following table provides representative data on how a mobile phase additive can improve the peak shape of basic compounds. While this data is for a mix of basic drugs, the principle is directly applicable to Prometon-d3.

Compound	USP Tailing Factor (No TEA)	USP Tailing Factor (10 mM TEA)
Basic Drug 1	1.85	1.19
Basic Drug 2	1.92	1.18
Basic Drug 3	2.10	1.20
Basic Drug 4	2.35	1.26
Basic Drug 5	1.57	1.14

Data adapted from an Agilent Technologies presentation on improving peak shape. The results demonstrate a significant reduction in peak tailing with the addition of triethylamine (TEA) to the mobile phase.

Experimental Protocol: Optimized HPLC Method for Prometon Analysis

This protocol describes a general method for the analysis of Prometon with improved peak shape. This method can be used as a starting point for the analysis of Prometon-d3.

Objective: To achieve a symmetrical peak shape for Prometon using reversed-phase HPLC.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Chromatographic Conditions:

• Column: A modern, end-capped C18 column (e.g., Agilent ZORBAX Eclipse Plus C18, Waters SunFire C18) with dimensions of 4.6 x 150 mm and a particle size of 5 µm is a good starting point.

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid (adjust to pH ~3.0).

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical starting gradient would be 20-95% B over 15 minutes. The gradient may need to be optimized depending on the sample matrix.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of Prometon-d3 in methanol (B129727) or acetonitrile.

• Dilute the stock solution to the desired working concentration with the initial mobile phase composition (e.g., 80% Solvent A, 20% Solvent B) to avoid peak distortion due to solvent mismatch.

Procedure:

• Equilibrate the column with the initial mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared sample.

• Acquire the chromatogram and evaluate the peak shape of Prometon-d3.

Expected Outcome: This method, which utilizes a low pH mobile phase and a high-quality C18 column, is expected to produce a significantly more symmetrical peak for Prometon-d3 compared to methods using neutral pH and older column technologies.

Diagram: Signaling Pathway of Silanol Interactions

Caption: Interaction of Prometon-d3 with silanol groups leading to peak tailing and mitigation with a competing base.

References

• 1. Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Prometon-d3 Applications

Welcome to the technical support center for methodologies involving Prometon and its deuterated internal standard, Prometon-d3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during chromatographic analysis, with a specific focus on co-eluting peaks.

Frequently Asked Questions (FAQs)

Q1: What is Prometon-d3, and why is it used as an internal standard?

Prometon-d3 is a stable isotope-labeled version of Prometon, where three hydrogen atoms in the methoxy (B1213986) group have been replaced with deuterium (B1214612). It is used as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), to improve the accuracy and precision of the measurement of Prometon. Since Prometon-d3 is chemically almost identical to Prometon, it behaves similarly during sample preparation and analysis, thus helping to correct for variations in extraction efficiency, matrix effects, and instrument response.

Q2: What is co-elution, and how does it affect my results?

Co-elution in chromatography occurs when two or more compounds elute from the column at the same time, resulting in overlapping peaks. This can lead to inaccurate quantification because the detector signal represents the combined response of the co-eluting compounds. When using an internal standard like Prometon-d3, it is crucial that it co-elutes perfectly with the analyte (Prometon) to accurately compensate for matrix effects.

Q3: Why might Prometon and Prometon-d3 separate during chromatography?

The slight difference in mass between hydrogen and deuterium can lead to a phenomenon known as the "chromatographic isotope effect." This effect can cause deuterated compounds to have slightly different retention times than their non-deuterated counterparts. In many cases, the deuterated compound may elute slightly earlier. If this separation occurs, and there is a matrix effect at that specific retention time, it can lead to inaccurate quantification as the analyte and internal standard are not experiencing the same degree of ion suppression or enhancement.[1]

Troubleshooting Guide: Resolving Co-eluting Peaks of Prometon and Prometon-d3

This guide provides a systematic approach to troubleshoot and resolve the separation of Prometon and Prometon-d3 peaks.

Initial Assessment: Confirming Peak Separation

The first step is to confirm that the peaks for Prometon and Prometon-d3 are indeed separating.

Experimental Protocol: Initial System Suitability

• Objective: To verify the retention times and peak shapes of Prometon and Prometon-d3.

• Materials:

  • Prometon reference standard

  • Prometon-d3 internal standard

  • HPLC-grade acetonitrile (B52724) and water

  • Formic acid

• Instrumentation:

  • HPLC or UHPLC system

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Procedure:

  • Prepare a standard solution containing known concentrations of Prometon and Prometon-d3 in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Inject the standard solution into the LC-MS system.

  • Monitor the specific mass-to-charge ratios (m/z) for Prometon and Prometon-d3.

  • Overlay the chromatograms for the two compounds and visually inspect for any separation between the peak apexes.

Troubleshooting Workflow

If peak separation is confirmed, follow this workflow to achieve co-elution.

Caption: A logical workflow for troubleshooting the separation of Prometon and Prometon-d3.

Step 1: Modify the Gradient Profile

A common first step is to adjust the gradient elution program.

• Action: Decrease the slope of the gradient around the elution time of Prometon and Prometon-d3. A shallower gradient provides more time for the compounds to interact with the stationary phase, which can improve resolution or, in this case, encourage co-elution.

• Example: If the compounds elute between 4.0 and 4.5 minutes in a gradient of 10% to 90% organic phase over 5 minutes, try flattening the gradient in this region (e.g., hold at a specific organic composition for a short period).

Step 2: Adjust Mobile Phase Composition

Altering the mobile phase can change the selectivity of the separation.

• Action 1: Change the Organic Modifier. If using acetonitrile, try switching to methanol, or vice versa. The different solvent properties can alter the interactions with the stationary phase and may bring the peaks closer together.

• Action 2: Adjust the pH. The retention of triazine herbicides like Prometon can be sensitive to the pH of the mobile phase. Ensure the mobile phase is consistently buffered, typically with a small amount of acid like formic acid (e.g., 0.1%).[2] Small adjustments to the acid concentration could influence retention.

Step 3: Change the Column Temperature

Temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, which can influence selectivity.

• Action: Experiment with different column temperatures within the stable range of your column and analytes (e.g., in 5 °C increments). Lowering the temperature may increase retention and potentially improve co-elution, while a higher temperature can sometimes improve peak shape.

Step 4: Select a Different Column

If the above steps are unsuccessful, the stationary phase chemistry may be the root cause of the separation.

• Action: Switch to a column with a different stationary phase chemistry. For example, if you are using a standard C18 column, consider a column with a different bonding, such as a phenyl-hexyl or a polar-embedded phase. These can offer different selectivity and potentially resolve the co-elution issue. Using a column with a lower resolution capability might also promote the overlap of the analyte and internal standard peaks.

Quantitative Data and Experimental Protocols

The following tables provide a starting point for method development and troubleshooting, based on established methods for Prometon analysis.

Table 1: Example LC-MS/MS Parameters for Prometon Analysis

Parameter	Condition
LC System	Agilent 1260 Infinity Series HPLC or equivalent
Column	THERMO EC Betasil C-18 (2.1 mm x 50 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	90% A to 10% A from 1.00 to 4.00 min, hold at 10% A to 5.00 min, return to 90% A at 5.01 min
Flow Rate	Not specified in source, typically 0.2-0.5 mL/min for a 2.1 mm ID column
Injection Volume	5.0 µL[3]
Column Temp.	40°C[3]
MS System	AB Sciex 5500 Triple Quad or equivalent
Ionization Mode	Positive Electrospray Ionization (ESI)

Table 2: Mass Spectrometry Transitions for Prometon and Prometon-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Role
Prometon	226	142	Quantitation[3]
Prometon	226	184	Confirmation[3]
Prometon-d3	229	145	Quantitation (Predicted)
Prometon-d3	229	187	Confirmation (Predicted)

Note: The transitions for Prometon-d3 are predicted based on the addition of 3 mass units for the deuterium atoms. These should be confirmed experimentally.

Experimental Protocol: LC-MS/MS Analysis of Prometon

This protocol is adapted from a validated method for the determination of Prometon in water.[2][3]

• Objective: To quantify the concentration of Prometon in a sample using Prometon-d3 as an internal standard.

• Sample Preparation:

  • To a known volume of sample, add a known amount of Prometon-d3 internal standard solution.

  • Perform any necessary extraction or dilution steps. For example, a 1:1 dilution with a solvent containing the internal standard.

• LC-MS/MS Analysis:

  • Set up the LC-MS/MS system according to the parameters in Table 1.

  • Inject the prepared sample.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode using the transitions in Table 2.

• Data Analysis:

  • Integrate the peak areas for the quantitation ions of Prometon and Prometon-d3.

  • Calculate the ratio of the peak area of Prometon to the peak area of Prometon-d3.

  • Determine the concentration of Prometon in the sample by comparing this ratio to a calibration curve prepared with known concentrations of Prometon and a constant concentration of Prometon-d3.

Logical Relationship for Method Development

Caption: A simplified workflow for the development and validation of an LC-MS/MS method.

References

• 1. benchchem.com [benchchem.com]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]

Technical Support Center: Prometon-d3 Analytical Queries

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering calibration curve linearity issues with Prometon-d3. The following information is designed to help identify and resolve common problems during quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is Prometon-d3 and why is it used as an internal standard?

Prometon-d3 is a stable isotope-labeled (SIL) version of Prometon, where three hydrogen atoms on the methoxy (B1213986) group have been replaced with deuterium (B1214612). It is considered the gold standard for use as an internal standard in the quantitative analysis of Prometon by LC-MS/MS. Because its chemical and physical properties are nearly identical to the unlabeled analyte, it co-elutes chromatographically and experiences similar effects during sample extraction, ionization, and analysis. This allows it to compensate for variations in sample preparation, matrix effects, and instrument response, leading to more accurate and precise results.[1][2]

Q2: What are the common causes of a non-linear calibration curve when using Prometon-d3?

Non-linearity in calibration curves, even when using a SIL internal standard like Prometon-d3, can arise from several factors:

• Detector Saturation: At high concentrations, the MS detector can be overwhelmed, leading to a plateau in the signal response.

• Ion Source Saturation: The electrospray ionization (ESI) source may have a limited capacity to generate ions, causing a non-linear response at higher analyte concentrations.

• Matrix Effects: Components in the sample matrix (e.g., soil, water) can co-elute with Prometon and Prometon-d3, causing ion suppression or enhancement that may not be fully corrected for, especially in complex matrices.[3][4]

• Isotopic Purity of Internal Standard: The Prometon-d3 standard may contain a small amount of the unlabeled Prometon (d0). This impurity can lead to an overestimation of the analyte at low concentrations, causing the curve to deviate from linearity.[5]

• Inappropriate Internal Standard Concentration: If the concentration of Prometon-d3 is too high or too low relative to the analyte concentration range, it can lead to inaccurate response ratios.

• Isotopic Exchange or Instability: Although the methoxy-d3 label is generally stable, extreme pH or temperature conditions during sample preparation or storage could potentially lead to back-exchange of deuterium for hydrogen, though this is unlikely under typical analytical conditions.[6][7]

Q3: What are typical concentration ranges for Prometon analysis where linearity should be expected?

The linear range for Prometon analysis is dependent on the sample matrix and the sensitivity of the LC-MS/MS instrument. However, based on environmental monitoring and validated methods, here are some typical ranges:

Matrix	Typical Concentration Range	Method LLOQ (Lower Limit of Quantification)	Reference
Groundwater	3 ng/L - 87 ng/L	3 ng/L	[8]
Freshwater	0.100 mg/L - 1.00 mg/L	0.100 mg/L	[9]
Drinking Water	0.03 µg/L - 3.0 µg/L	0.03 µg/L	[10]
Spiked Foods	0.05 ppm	Not specified	[11]

Troubleshooting Guides

Issue: My calibration curve for Prometon is non-linear at high concentrations.

This is a common issue often related to saturation of the mass spectrometer's detector or ion source.

Troubleshooting Workflow for High-Concentration Non-Linearity

Caption: Troubleshooting workflow for high-concentration non-linearity.

Step-by-Step Guide:

• Dilute High-Concentration Standards: Prepare a 1:10 and 1:100 dilution of your highest calibration standard.

• Re-analyze: Inject the diluted standards and analyze the results.

• Evaluate Linearity: If the back-calculated concentrations of the diluted standards fall on the linear portion of the original curve, detector or ion source saturation is the likely cause.

• Corrective Actions:

  • Reduce Injection Volume: Decrease the volume of sample injected onto the column.

  • Optimize MS Parameters: Lower the detector gain or use a less intense precursor-to-product ion transition for quantification at higher concentrations.

  • Adjust Calibration Range: Narrow the calibration range to avoid the saturation region.

Issue: My calibration curve for Prometon is non-linear at low concentrations.

Non-linearity at the lower end of the curve often points to issues with the internal standard's purity or background contamination.

Logical Diagram of Potential Causes for Low-End Non-Linearity

Caption: Potential causes of non-linear calibration curves at low concentrations.

Step-by-Step Guide:

• Verify Internal Standard Purity:

  • Inject a high concentration of the Prometon-d3 working solution and monitor the mass transition for unlabeled Prometon. A significant signal indicates isotopic impurity.[5]

  • If impurity is confirmed, source a new, higher-purity Prometon-d3 standard.

• Check for Carryover:

  • Inject a blank solvent sample immediately after a high concentration standard.

  • If a peak for Prometon is observed in the blank, it indicates carryover.

  • Corrective Action: Optimize the autosampler wash procedure with a stronger solvent.

• Evaluate Curve Weighting:

  • For many LC-MS/MS assays, the variance of the response is not constant across the concentration range (heteroscedasticity).

  • Apply a weighted linear regression, such as 1/x or 1/x², to give more weight to the lower concentration points.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and Quality Controls

This protocol is based on a validated method for the analysis of Prometon in freshwater.

• Stock Solutions (1 mg/mL):

  • Accurately weigh 10 mg of Prometon and dissolve in 10 mL of methanol (B129727).

  • Accurately weigh 1 mg of Prometon-d3 and dissolve in 1 mL of methanol.

• Intermediate Solutions (10 µg/mL):

  • Dilute the stock solutions with methanol to create intermediate standards.

• Calibration Standards (e.g., 1 - 1000 ng/mL):

  • Perform serial dilutions of the Prometon intermediate solution with 50:50 methanol:water to create a series of calibration standards.

• Internal Standard Working Solution (e.g., 100 ng/mL):

  • Dilute the Prometon-d3 intermediate solution with 50:50 methanol:water.

• Spiking:

  • To each calibration standard, quality control sample, and unknown sample, add a fixed volume of the internal standard working solution.

Protocol 2: Sample Preparation and Analysis (Water Samples)

This protocol outlines a direct injection approach suitable for relatively clean water samples.

Sample Analysis Workflow

Caption: General workflow for the analysis of Prometon in water samples.

• Sample Collection: Collect water samples in appropriate containers.

• Internal Standard Addition: To a 1 mL aliquot of each sample, add a specified volume of the Prometon-d3 working solution (e.g., 10 µL of 100 ng/mL).

• Mixing: Vortex each sample to ensure homogeneity.

• Transfer: Transfer the spiked sample to an autosampler vial.

• LC-MS/MS Analysis: Inject the sample into the LC-MS/MS system.

LC-MS/MS Parameters

The following are example parameters for the analysis of Prometon. These should be optimized for your specific instrument.

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start at 10% B, ramp to 90% B over 5 minutes, hold for 2 minutes, then re-equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Prometon: 226 -> 142 (Quantifier), 226 -> 184 (Qualifier) Prometon-d3: 229 -> 145 (Quantifier)

Note: The MRM transition for Prometon-d3 is predicted based on the fragmentation of Prometon and the location of the deuterium labels.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. researchgate.net [researchgate.net]
• 8. Identification of prometon, deisopropylprometon, and hydroxyprometon in groundwater by high resolution liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. researchgate.net [researchgate.net]

impact of sample matrix on Prometon-d3 stability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the stability of Prometon-d3 in various sample matrices during bioanalytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Prometon-d3, and why is its stability in a sample matrix critical?

Prometon-d3 is the stable isotope-labeled (SIL) form of Prometon, a triazine herbicide. In quantitative bioanalysis, particularly with liquid chromatography-mass spectrometry (LC-MS), SIL internal standards (IS) like Prometon-d3 are considered the gold standard.[1] They are added to samples at a known concentration to correct for variability during sample preparation, injection, and analysis.[1] The stability of Prometon-d3 throughout this process is paramount; if the IS degrades or changes, the calculated concentration of the target analyte will be inaccurate, compromising the reliability of the entire study.[2]

Q2: What are the primary factors within a sample matrix that can affect Prometon-d3 stability?

The stability of a deuterated internal standard can be influenced by several matrix-related factors. Key considerations include:

• pH: Prometon is stable in neutral, slightly acidic, or slightly alkaline media but can be hydrolyzed by strong acids or bases, especially with warming.[3] Extreme pH in the sample matrix (e.g., urine) could potentially affect Prometon-d3 stability.[4][5]

• Matrix Components: Biological matrices like plasma and urine are complex mixtures of endogenous compounds, electrolytes, and organic molecules.[6][7] These components can cause "matrix effects," which interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression or enhancement.[8] Studies have shown that matrix effects in plasma and urine can be significant.[8]

• Enzymatic Activity: While less common for a compound like Prometon, residual enzymatic activity in unpreserved biological samples could potentially alter the standard.

• Storage Conditions: Temperature and light exposure are critical. Prometon is known to be decomposed by UV radiation.[3] Therefore, protecting samples containing Prometon-d3 from light is essential.[4] Long-term storage is typically recommended at -20°C or lower.[4]

Q3: My Prometon-d3 signal is fluctuating randomly across my sample batch. What are the likely causes?

Random fluctuations in the internal standard signal often point to inconsistencies in the analytical process rather than chemical degradation.[9] The main areas to investigate are:

• Sample Preparation: Inconsistent pipetting, incomplete or variable extraction recovery, and insufficient mixing can lead to different amounts of Prometon-d3 in the final vials.[9]

• LC System/Autosampler: Issues such as inconsistent injection volumes, air bubbles in the syringe, or carryover from a highly concentrated sample can cause significant signal variability.[9][10]

• Mass Spectrometer (MS) Detector: A dirty or improperly positioned spray needle in the ion source can lead to fluctuating ionization efficiency and an unstable signal.[9][10]

Q4: Could the deuterium (B1214612) atoms on Prometon-d3 exchange with hydrogen from the matrix (back-exchange)?

Deuterium-hydrogen back-exchange is a known phenomenon where deuterium atoms on an internal standard are replaced by protons from the surrounding environment, such as the solvent or matrix.[4][11] This is more likely to occur when deuterium labels are in chemically labile positions (e.g., on -OH or -NH groups).[8][12] Prometon-d3 (methoxy-d3) has the deuterium labels on the methoxy (B1213986) group (-OCD₃), which is a chemically stable, non-exchangeable position.[13][14] Therefore, back-exchange is highly unlikely to be a significant issue for Prometon-d3 under typical bioanalytical conditions.

Q5: What are "matrix effects," and how can they impact my results even if Prometon-d3 is chemically stable?

Matrix effects refer to the alteration of ionization efficiency by co-eluting components from the sample matrix.[8] Even if Prometon-d3 co-elutes perfectly with the unlabeled Prometon, they can experience different degrees of ion suppression or enhancement.[8] This "differential matrix effect" can lead to poor accuracy and precision. The variability of urine matrix components, for instance, can significantly affect assay performance.[6][7] It is crucial to evaluate matrix effects during method development to ensure the internal standard accurately compensates for any ionization changes.[8]

Troubleshooting Guides

Guide 1: Investigating Unstable Internal Standard Signal

If you observe a drifting or highly variable signal for Prometon-d3, follow this workflow to diagnose the issue.

Caption: A logical workflow for diagnosing unstable internal standard signals.

Guide 2: Addressing Inaccurate Quantification

If your quality control (QC) samples are failing despite a stable IS signal, consider these sources of error.

Caption: A workflow for troubleshooting inaccurate quantitative results.

Data & Experimental Protocols

Factors Impacting Prometon-d3 Stability & Signal

The following table summarizes key factors, their potential impact, and mitigation strategies.

Factor	Potential Impact on Prometon-d3	Mitigation Strategy	Reference
pH	Degradation under strongly acidic or basic conditions, especially with heat.	Maintain sample pH near neutral; avoid harsh chemical treatments.	[3][4]
Temperature	Increased degradation rate at higher temperatures.	Store stock solutions at -20°C; keep samples on bench-top for minimal time.	[4]
Light	Photodegradation due to UV exposure.	Store solutions and samples in amber vials or protect from light.	[3][4]
Matrix Effects	Signal suppression or enhancement leading to inaccurate quantification.	Develop robust chromatographic separation; perform matrix effect evaluation.	[8]
Sample Prep	Inconsistent addition of IS leading to high signal variability.	Use calibrated pipettes; ensure thorough vortexing/mixing at each step.	[9]
LC/MS System	Signal drift, carryover, or random fluctuation.	Implement rigorous system cleaning; use strong wash solvents; check for leaks.	[9][10]

Experimental Protocol 1: Validating Prometon-d3 Stability in Biological Matrix

This protocol is essential for bioanalytical method validation to ensure the internal standard is stable throughout the entire analytical process.[2][4]

Objective: To assess the stability of Prometon-d3 under conditions mimicking sample handling and storage.

Methodology:

• Prepare QC Samples: Spike blank biological matrix (e.g., human plasma, urine) with Prometon-d3 and the unlabeled analyte to create low and high concentration quality control (QC) samples.

• Establish T0: Analyze a set of freshly prepared QC samples immediately. This serves as the baseline (T0) comparison.

• Conduct Stability Tests: Store aliquots of the QC samples under the following conditions:

  • Bench-Top Stability: Leave at room temperature for a duration matching your expected sample preparation time (e.g., 4-24 hours).[2]

  • Freeze-Thaw Stability: Freeze the samples at -20°C or -80°C and thaw them at room temperature. Repeat for at least three cycles.[2]

  • Long-Term Stability: Store frozen at the intended storage temperature (-20°C or -80°C) for a period equal to or exceeding the time from sample collection to analysis.[2]

• Analyze Samples: After the specified duration for each test, process and analyze the stored QC samples alongside a freshly prepared calibration curve.

• Evaluate Data: Calculate the concentration of the stored QCs. The mean concentration should be within a specified deviation from the nominal concentration. The response ratio of Prometon-d3 can also be compared to the T0 value.[4]

Summary of Stability Experiments and Acceptance Criteria

Stability Test	Typical Conditions	Acceptance Criteria (Mean Concentration)
Bench-Top	Room temperature for 4-24 hours	Within ±15% of nominal value
Freeze-Thaw	3 to 5 cycles from storage temp to room temp	Within ±15% of nominal value
Long-Term	-20°C or -80°C for 1-12 months	Within ±15% of nominal value
Autosampler	In autosampler (e.g., 4°C) for 24-48 hours	Within ±15% of nominal value

Experimental Protocol 2: Assessing Matrix Effects

This post-extraction addition experiment is designed to determine if matrix components suppress or enhance the Prometon-d3 signal.[8]

Objective: To quantify the impact of the biological matrix on MS ionization of Prometon-d3.

Methodology:

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike Prometon-d3 into the post-extraction solvent.

  • Set B (Post-Extraction Spike): Process blank matrix samples (at least 6 different sources) through the entire extraction procedure. Spike Prometon-d3 into the final, clean extract.[15]

  • Set C (Pre-Extraction Spike): Spike Prometon-d3 into the blank matrix before the extraction procedure (standard QC sample).

• Analyze Samples: Inject and analyze all three sets.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • The coefficient of variation (CV%) of the MF across the different matrix sources should be <15%.

• Calculate Recovery (RE):

  • RE = (Peak Area in Set C) / (Peak Area in Set B)

• Calculate Overall Process Efficiency (PE):

  • PE = (Peak Area in Set C) / (Peak Area in Set A) = MF x RE

References

• 1. benchchem.com [benchchem.com]
• 2. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 11. benchchem.com [benchchem.com]
• 12. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 13. Prometon-d3 (methoxy-d3) | C10H19N5O | CID 167995489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Prometon-d3 (methoxy-d3) | LGC Standards [lgcstandards.com]
• 15. ema.europa.eu [ema.europa.eu]

best practices for preparing Prometon-d3 stock solutions

This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for the preparation and handling of Prometon-d3 stock solutions. The information is intended for researchers, scientists, and drug development professionals to ensure the accuracy and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Prometon-d3 and why is it used in research?

Prometon-d3 is a deuterated form of Prometon, a non-selective herbicide. In research, particularly in analytical chemistry and drug metabolism studies, Prometon-d3 is commonly used as an internal standard for the quantification of Prometon in various biological and environmental samples. The deuterium (B1214612) labeling provides a distinct mass signature in mass spectrometry, allowing for accurate differentiation from the unlabeled analyte.

Q2: What is the best solvent for dissolving Prometon-d3?

Based on the solubility of its non-deuterated counterpart, Prometon, several organic solvents are suitable for preparing Prometon-d3 stock solutions. For optimal stability and to prevent hydrogen-deuterium (H/D) exchange, it is highly recommended to use aprotic and anhydrous solvents. Methanol (B129727) and acetone (B3395972) are excellent choices due to the high solubility of Prometon.[1] Dichloromethane and toluene (B28343) are also suitable options.

Q3: How should I store the solid Prometon-d3 powder?

To ensure the long-term stability of the solid compound, it is recommended to store Prometon-d3 powder in a tightly sealed container at 0-6°C, protected from light and moisture. When stored under these conditions, the compound is expected to be stable for at least 3 to 5 years.[2]

Q4: What are the recommended storage conditions for Prometon-d3 stock solutions?

Prometon-d3 stock solutions should be stored at low temperatures, either refrigerated at 2-8°C for short-term storage or frozen at -20°C for long-term storage. To prevent degradation from light, always store solutions in amber vials or in the dark.[3] It is also advisable to aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.[3]

Q5: What are the signs of Prometon-d3 degradation?

Visual signs of degradation in the solid form are not always apparent. For stock solutions, precipitation, discoloration, or the appearance of particulate matter may indicate degradation or contamination. The most reliable method for assessing the integrity of your Prometon-d3 stock solution is through analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) to check for the appearance of degradation products or a decrease in the main peak area over time.

Data Presentation

Table 1: Solubility of Prometon in Common Organic Solvents

Solvent	Solubility (g/L at 20°C)
Methanol	>500[1]
Acetone	>500[1]
Dichloromethane	350[1]
Toluene	250[1]
Benzene	>250[1]
n-Octanol	260[1]
Cyclohexane	49[1]
n-Hexane	12[1]

Note: This data is for the non-deuterated form, Prometon. The solubility of Prometon-d3 is expected to be very similar.

Table 2: Recommended Storage Conditions

Form	Temperature	Light Protection	Duration
Solid Powder	0-6°C	Recommended	3-5 years[2]
Stock Solution (Short-term)	2-8°C	Mandatory (Amber vials)	Weeks to months
Stock Solution (Long-term)	-20°C	Mandatory (Amber vials)	Months to years

Experimental Protocols

Detailed Methodology for Preparing a 1 mg/mL Prometon-d3 Stock Solution

This protocol describes the preparation of a 1 mg/mL primary stock solution of Prometon-d3 in methanol.

Materials:

• Prometon-d3 solid powder

• Anhydrous methanol (ACS grade or higher)

• Calibrated analytical balance

• Class A volumetric flask (e.g., 10 mL)

• Glass Pasteur pipette or spatula

• Vortex mixer

• Ultrasonic bath (optional)

• Amber glass vials with screw caps

Procedure:

• Equilibration: Before opening, allow the vial containing the solid Prometon-d3 powder to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture onto the powder.

• Weighing: Accurately weigh a precise amount of Prometon-d3 (e.g., 10 mg) using a calibrated analytical balance.

• Transfer: Carefully transfer the weighed powder into a clean and dry 10 mL volumetric flask.

• Initial Dissolution: Add a small volume of anhydrous methanol (approximately 5 mL) to the volumetric flask.

• Mixing: Gently swirl the flask to wet the powder. Use a vortex mixer for 30-60 seconds to aid dissolution. If the solid does not dissolve completely, place the flask in an ultrasonic bath for 5-10 minutes.

• Dilution to Volume: Once the solid is completely dissolved, carefully add anhydrous methanol to the volumetric flask until the bottom of the meniscus aligns with the calibration mark.

• Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution into amber glass vials. For long-term storage, it is recommended to aliquot the solution into smaller, single-use vials to minimize freeze-thaw cycles.

• Labeling: Clearly label each vial with the compound name (Prometon-d3), concentration (1 mg/mL), solvent (methanol), preparation date, and the initials of the preparer.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Solid Prometon-d3 will not dissolve	1. Insufficient solvent volume.2. Inappropriate solvent choice.3. Low ambient temperature.	1. Add a slightly larger volume of solvent to aid initial dissolution before bringing to the final volume.2. Refer to the solubility table and choose a more suitable solvent.3. Gently warm the solution in a warm water bath. Avoid excessive heat. Use of an ultrasonic bath is also recommended.
Precipitate forms in the stock solution upon storage	1. Solution was not fully dissolved initially.2. Solvent evaporation.3. Degradation of the compound.4. Storage at too low a temperature for the concentration.	1. Ensure the solid is completely dissolved before storage. Sonication can help.2. Ensure vials are tightly sealed. Use vials with PTFE-lined caps.3. Prepare a fresh stock solution.4. Check the solubility of Prometon-d3 at the storage temperature. You may need to prepare a more dilute stock solution.
Inconsistent analytical results	1. Inaccurate initial weighing.2. Incomplete dissolution or inhomogeneous solution.3. Degradation of the stock solution.4. Repeated freeze-thaw cycles.	1. Ensure the analytical balance is properly calibrated.2. Vortex and sonicate the solution thoroughly during preparation.3. Prepare a fresh stock solution from the solid material. Protect from light and store at the recommended temperature.4. Aliquot the stock solution into single-use vials to avoid multiple freeze-thaw cycles.
Loss of deuterium label (H/D exchange)	1. Use of protic or non-anhydrous solvents.2. Storage in a humid environment.	1. Use high-purity, anhydrous, aprotic solvents for stock solution preparation.2. Store the solid and solution in tightly sealed containers in a dry environment.

Visualizations

Caption: Troubleshooting workflow for preparing Prometon-d3 stock solutions.

Caption: Key factors influencing the stability of Prometon-d3.

References

• 1. phytotechlab.com [phytotechlab.com]
• 2. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of Prometon Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of Prometon, a widely used triazine herbicide. We will delve into a detailed, validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method that utilizes a structural analog, Prometryn, as an internal standard. This will be compared with a high-resolution mass spectrometry method (UHPLC/QTOF-MS) and a representative Gas Chromatography-Mass Spectrometry (GC-MS) method for triazine analysis.

The Critical Role of the Internal Standard: Prometon-d3 vs. Prometryn

In quantitative analysis, an internal standard (IS) is added to samples, calibrants, and quality controls to correct for variations in sample preparation and instrument response. The ideal IS is an isotopically labeled version of the analyte, in this case, Prometon-d3.

Prometon-d3 , as a deuterated analog, shares near-identical chemical and physical properties with Prometon. This results in the same extraction recovery, ionization efficiency, and chromatographic retention time, providing the most accurate correction for any analyte loss or matrix effects.

Prometryn , a structurally similar triazine herbicide, is a viable alternative when a deuterated standard is unavailable. While it behaves similarly to Prometon, slight differences in its chemical properties can lead to variations in extraction efficiency and ionization response, potentially impacting the accuracy of the quantification.

Comparative Performance of Analytical Methods

The following tables summarize the performance characteristics of three distinct analytical methods for Prometon quantification.

Table 1: Method Performance Characteristics

Parameter	LC-MS/MS with Prometryn IS	UHPLC/QTOF-MS	Representative GC-MS
Limit of Quantification (LOQ)	0.100 mg/L[1]	Not Reported	0.021 - 0.12 µg/L (for triazines)[2]
Limit of Detection (LOD)	0.0000026 mg/L[1]	3 ng/L[3]	0.021 - 0.12 µg/L (for triazines)[2]
Accuracy (Recovery)	95.5% - 109.0%[4]	Not Reported	85.2% - 119.4% (for triazines)[2]
Precision (RSD)	4.4% - 17.5%[4]	Not Reported	1.36% - 8.67% (for triazines)[2]
Linearity	R² > 0.99	Not Reported	Wide linear range (0.2-200 µg/L for triazines)[2]

Experimental Protocols

Validated LC-MS/MS Method with Prometryn Internal Standard

This method is suitable for the determination of Prometon in freshwater.

a) Sample Preparation:

• A 10.0 mL water sample is taken.

• The sample is fortified with Prometryn as the internal standard.

• For analysis, the sample undergoes direct injection.

b) Instrumentation:

• HPLC: Agilent Technologies 1260 Infinity Series or equivalent.

• Mass Spectrometer: AB SCIEX 5500 Triple Quadrupole Mass Spectrometer or equivalent.

• Ionization Mode: Positive Ion Multiple Reaction Monitoring (MRM).

c) Chromatographic Conditions:

• Column: Thermo-Scientific Hypersil Gold column (2.1 mm x 50 mm, 1.9 µm) or equivalent.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient elution is used to separate the analytes.

d) Mass Spectrometry Parameters:

Two ion transitions are monitored for both Prometon and the internal standard, Prometryn, for quantification and confirmation.

UHPLC/QTOF-MS Method

This high-resolution method is used for the identification and quantification of Prometon and its degradation products in groundwater.

a) Sample Preparation:

• Solid Phase Extraction (SPE) is used to concentrate the analytes from the water sample.

b) Instrumentation:

• UHPLC: An ultra-high-pressure liquid chromatography system.

• Mass Spectrometer: A Quadrupole Time-of-Flight (QTOF) mass spectrometer.

c) Analysis:

The high-resolution mass spectrometer allows for the accurate mass measurement of Prometon and its metabolites, providing a high degree of confidence in their identification.

Representative GC-MS Method for Triazine Herbicides

Gas chromatography-mass spectrometry is a widely used technique for the analysis of semi-volatile organic compounds like triazine herbicides.

a) Sample Preparation:

• Extraction: Dispersive liquid-liquid microextraction (DLLME) or solid-phase extraction (SPE) can be employed to extract and concentrate the analytes from the water sample.[2]

b) Instrumentation:

• GC: A gas chromatograph with a capillary column suitable for pesticide analysis (e.g., DB-5ms).

• MS: A mass spectrometer, often operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

c) Analysis:

The sample extract is injected into the GC, where the compounds are separated based on their boiling points and interaction with the column. The mass spectrometer then detects and quantifies the individual triazines.

Visualizing the Workflow: Validation of the LC-MS/MS Method

The following diagram illustrates the key steps in the validation of the LC-MS/MS analytical method for Prometon.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. Determination of triazine herbicides in aqueous samples by dispersive liquid-liquid microextraction with gas chromatography-ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Internal Standards for Prometon Quantification: Prometon-d3 vs. Alternatives

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Prometon, the selection of an appropriate internal standard is a critical factor in achieving accurate and reliable results. This guide provides an objective comparison of Prometon-d3, a deuterated internal standard, with other non-deuterated alternatives, supported by experimental data and established analytical principles.

Internal standards (IS) are essential in quantitative mass spectrometry to correct for variations that can occur during sample preparation, injection, and analysis. An ideal internal standard should mimic the physicochemical behavior of the analyte of interest as closely as possible. The two primary categories of internal standards are stable isotope-labeled standards, such as deuterated compounds, and structural analogs.

Prometon-d3 is a stable isotope-labeled internal standard where three hydrogen atoms in the methoxy (B1213986) group of the Prometon molecule have been replaced with deuterium. This substitution results in a minimal change in chemical properties but a distinct mass difference, allowing it to be differentiated from the unlabeled Prometon by a mass spectrometer.

Structural analogs , such as Prometryn , are compounds with a similar chemical structure to the analyte but are not isotopically labeled. While they can compensate for some variability, their behavior may not perfectly match that of the analyte during all stages of the analysis.

Performance Comparison: Prometon-d3 vs. Structural Analogs

The scientific consensus strongly supports the superiority of stable isotope-labeled internal standards like Prometon-d3 over non-deuterated structural analogs. This is because their chemical and physical properties are nearly identical to the analyte, leading to better tracking throughout the analytical process and more effective compensation for matrix effects.

Data Presentation

The following table summarizes the key performance differences between Prometon-d3 and a typical structural analog internal standard like Prometryn for the quantification of Prometon.

Performance Metric	Prometon-d3 (Deuterated IS)	Prometryn (Structural Analog IS)	Justification
Co-elution with Analyte	Nearly identical retention time	Similar, but may not perfectly co-elute	The isotopic substitution in Prometon-d3 has a negligible effect on its chromatographic behavior, ensuring it experiences the same matrix effects as Prometon at the same point in time.
Correction for Matrix Effects	High	Moderate to Low	Because Prometon-d3 co-elutes and has nearly identical ionization efficiency to Prometon, it can more accurately compensate for ion suppression or enhancement caused by the sample matrix.
Accuracy	High	Moderate	The superior correction for matrix effects and sample preparation variability leads to more accurate quantification.
Precision (%RSD)	Low (Excellent)	Moderate	Studies have shown that the use of deuterated internal standards can significantly reduce the relative standard deviation (RSD) of measurements, indicating higher precision. For example, in complex matrices, RSD values can be reduced from over 50% without an appropriate internal standard to under 20% with a deuterated analog[1].
Recovery Correction	High	Moderate	Prometon-d3 will behave almost identically to Prometon during extraction and sample handling, providing a more accurate measure of analyte loss.

Experimental Protocols

Key Experiment: Quantification of Prometon in Water using a Structural Analog Internal Standard (Prometryn)

This protocol is adapted from a validated method by the U.S. Environmental Protection Agency[2].

1. Sample Preparation:

• To a 2.00 mL aliquot of the water sample, add 2.00 mL of a dilution solvent (methanol: 0.2% formic acid, v/v) containing 0.00500 µg/mL of Prometryn as the internal standard.

• This results in a final solvent composition of methanol (B129727):water:formic acid with an internal standard concentration of 0.00250 µg/mL.

• Transfer an aliquot of the final sample dilution to an auto-sampler vial for analysis.

2. LC-MS/MS Analysis:

• Instrumentation: Agilent 1260 Infinity Series HPLC with an AB SCIEX 5500 Triple Quadrupole Mass Spectrometer.

• Column: THERMO EC Betasil C-18 column (50 mm x 2.1 mm, 5 µm particle size).

• Mobile Phase: Gradient elution with a mixture of methanol and water containing formic acid.

• Ionization: Positive ion electrospray ionization (ESI).

• Detection: Multiple Reaction Monitoring (MRM) of the transitions for Prometon and Prometryn.

3. Data Analysis:

• Generate a calibration curve by plotting the ratio of the peak area of Prometon to the peak area of Prometryn against the concentration of Prometon.

• Quantify Prometon in the samples using this calibration curve.

Conceptual Experiment: Enhanced Quantification using Prometon-d3 Internal Standard

To improve upon the above protocol, Prometryn would be replaced with Prometon-d3 at a similar concentration. The primary advantage would be the near-identical retention times of Prometon and Prometon-d3, leading to more effective correction for any matrix-induced signal fluctuations during elution. This would be expected to result in lower coefficients of variation (CV) for quality control samples and enhanced accuracy, particularly in complex matrices.

Mandatory Visualization

Caption: Experimental workflow for the quantification of Prometon using an internal standard.

Caption: Logical relationship of internal standards to analytical interferences.

References

• 1. lcms.cz [lcms.cz]
• 2. epa.gov [epa.gov]

Inter-Laboratory Comparison for Prometon Analysis: A Guide to Performance Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of inter-laboratory comparisons for the analysis of prometon (B51717), a widely used herbicide. It is designed to assist researchers, scientists, and professionals in drug development in understanding the critical aspects of analytical method validation and performance comparison across different laboratories. This document outlines the experimental protocols for prometon analysis, presents comparative data, and illustrates the underlying mechanism of action and experimental workflows.

Data Presentation: A Comparative Analysis

An inter-laboratory comparison, also known as a proficiency test or round-robin study, is a crucial tool for assessing the competence of laboratories in performing specific analyses.[1] It involves distributing identical samples to multiple laboratories and comparing their results. This process helps in identifying systematic errors, evaluating the robustness of analytical methods, and ensuring the reliability of data across different testing facilities.[2]

The following tables summarize the performance of different laboratories in the analysis of prometon in a water matrix. Table 1 presents data from a formal inter-laboratory validation study, while Table 2 provides a hypothetical comparison to illustrate how data from a larger proficiency test with more participants would be displayed.

Table 1: Inter-Laboratory Validation Results for Prometon in Water

Parameter	Laboratory A (Originating Lab)	Laboratory B (Validating Lab)	Acceptance Criteria
Spiked Concentration	0.100 µg/mL (LOQ)	0.100 µg/mL (LOQ)	-
Mean Recovery (%)	98.7	95.3	70-120%
Relative Standard Deviation (RSD) (%)	3.2	4.5	≤ 20%
Spiked Concentration	1.00 µg/mL	1.00 µg/mL	-
Mean Recovery (%)	101.2	99.8	70-120%
Relative Standard Deviation (RSD) (%)	2.1	3.8	≤ 20%
Limit of Quantification (LOQ)	0.100 µg/mL	0.100 µg/mL	-
Limit of Detection (LOD)	0.030 µg/mL	Not Reported	-

Data based on an inter-laboratory validation study. The originating laboratory developed the analytical method, which was then validated by an independent laboratory.

Table 2: Hypothetical Multi-Laboratory Proficiency Test Results for Prometon in Water (Assigned Value: 0.500 µg/mL)

Laboratory ID	Reported Concentration (µg/mL)	Recovery (%)	z-score*	Performance Evaluation
Lab 1	0.485	97.0	-0.6	Satisfactory
Lab 2	0.510	102.0	0.4	Satisfactory
Lab 3	0.450	90.0	-2.0	Satisfactory
Lab 4	0.555	111.0	2.2	Questionable
Lab 5	0.420	84.0	-3.2	Unsatisfactory

*z-scores are calculated based on the assigned value and the overall standard deviation of the results from all participating laboratories. A z-score between -2 and 2 is generally considered satisfactory.

Experimental Protocols

The following is a detailed methodology for the determination of prometon in water samples by Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation

• For water samples, a direct injection approach is often suitable.

• If necessary, centrifuge the sample to remove any particulate matter.

• An internal standard (e.g., a structurally similar compound not expected in the samples) is added to the sample and calibration standards to improve accuracy and precision.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A C18 reversed-phase column is typically used for the separation of prometon.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with a small amount of acid (e.g., formic acid) to improve peak shape and ionization efficiency.

• Mass Spectrometry: The mass spectrometer is operated in the positive electrospray ionization (ESI+) mode. Detection and quantification are performed using Multiple Reaction Monitoring (MRM) to ensure high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for prometon and the internal standard are monitored.

3. Calibration and Quantification

• A series of calibration standards of prometon at different concentrations are prepared in a matrix that matches the samples.

• A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• The concentration of prometon in the samples is determined from the calibration curve.

Visualizations

Experimental Workflow for Inter-Laboratory Comparison

Caption: Workflow of an inter-laboratory comparison study for prometon analysis.

Mechanism of Action of Prometon

Prometon is a non-selective herbicide, and its primary mode of action is the inhibition of photosynthesis in plants.[3][4][5] It belongs to the triazine class of herbicides and specifically targets Photosystem II (PSII) within the chloroplasts.

References

• 1. The Molecular Basis of Toxins’ Interactions with Intracellular Signaling via Discrete Portals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thurstoncountywa.gov [thurstoncountywa.gov]
• 3. chemicalwarehouse.com [chemicalwarehouse.com]
• 4. Prometon | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 5. Prometon (Ref: G 31435) [sitem.herts.ac.uk]

Enhancing Prometon Quantification: A Comparison of Accuracy and Precision with Prometon-d3 Internal Standard

For researchers, scientists, and drug development professionals engaged in the precise quantification of the herbicide Prometon, the choice of an appropriate internal standard is paramount to achieving reliable and reproducible results. This guide provides an objective comparison of analytical methodologies, focusing on the enhanced accuracy and precision offered by the stable isotope-labeled internal standard, Prometon-d3, in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.

The use of a suitable internal standard is critical in analytical chemistry to correct for variations in sample preparation, instrument response, and matrix effects. While structurally similar, non-isotopically labeled compounds like prometryn (B1678245) have been used, the ideal internal standard co-elutes with the analyte and behaves identically during extraction, ionization, and fragmentation. Deuterated standards, such as Prometon-d3, where three hydrogen atoms in the methoxy (B1213986) group are replaced with deuterium, offer the closest possible physicochemical properties to the target analyte, Prometon.[1][2] This near-identical behavior ensures more effective correction for analytical variability, leading to superior accuracy and precision.[1][3]

Superiority of Deuterated Internal Standards

Stable isotope-labeled internal standards, like Prometon-d3, are widely recognized for their ability to provide more accurate and precise quantification in LC-MS/MS analyses.[1] This is because they share a very similar chemical structure and physicochemical properties with the analyte of interest.[1] As a result, they experience similar effects from sample matrix and instrument variability, such as ion suppression or enhancement.[1][3] By tracking the signal of the deuterated standard, these variations can be effectively normalized, leading to a more accurate determination of the analyte concentration.[3] Studies have shown that using deuterated analogues as internal standards can significantly reduce the relative standard deviation (RSD) of quality control samples, in some cases from over 50% to under 20%.[3]

Quantitative Performance Data

The following tables summarize the performance characteristics of LC-MS/MS methods for Prometon quantification. While a direct head-to-head study comparing Prometon-d3 and a non-deuterated standard in the exact same matrix and conditions is not publicly available, the data from validated methods using internal standards demonstrate the high level of accuracy and precision achievable.

Table 1: Method Validation Data for Prometon Quantification in Water [4]

Parameter	Fortification Level (mg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Accuracy & Precision	0.100 (LOQ)	95.7	3.4
1.00 (10xLOQ)	98.2	2.1

Data from an environmental chemistry method validation study for Prometon in water using an internal standard.[4]

Table 2: General Performance of LC-MS/MS Methods with Deuterated Internal Standards [3]

Parameter	Without Internal Standard	With Deuterated Internal Standard
Accuracy Deviation	Can exceed 60%	Typically within 25%
Precision (RSD)	Can be > 50%	Typically < 20%

This table illustrates the general improvement in accuracy and precision observed when using deuterated internal standards in LC-MS/MS analysis across different matrices.[3]

Experimental Protocol: Prometon Quantification by LC-MS/MS

This protocol outlines a typical method for the quantification of Prometon in a given matrix using Prometon-d3 as an internal standard.

1. Sample Preparation

• Spiking: To an accurately measured aliquot of the sample matrix, add a known amount of Prometon-d3 internal standard solution. Also prepare calibration standards by spiking blank matrix with known concentrations of Prometon and a fixed concentration of Prometon-d3.

• Extraction: Employ a suitable extraction technique, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to isolate Prometon and Prometon-d3 from the sample matrix. The choice of extraction method will depend on the specific matrix being analyzed.

• Reconstitution: Evaporate the extracted solvent and reconstitute the residue in a mobile phase-compatible solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (MS/MS) is used.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically used for separation (e.g., Thermo Scientific Hypersil Gold, 2.1 mm x 50 mm, 1.9 µm).[4]

  • Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% formic acid, is commonly employed.[4]

  • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

  • Injection Volume: 1-10 µL.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both Prometon and Prometon-d3 are monitored.

    • Prometon: Monitor at least two transitions for quantification and confirmation.

    • Prometon-d3: Monitor the corresponding transition for the deuterated internal standard.

3. Data Analysis

• Quantification: The concentration of Prometon in the samples is determined by calculating the peak area ratio of the Prometon quantification transition to the Prometon-d3 transition. A calibration curve is generated by plotting the peak area ratios of the calibration standards against their known concentrations. The concentration of Prometon in the unknown samples is then interpolated from this curve.

Visualizing the Workflow and Mechanism

To further clarify the experimental process and the biological context of Prometon, the following diagrams are provided.

Caption: Experimental workflow for Prometon quantification using Prometon-d3.

Caption: Mode of action of Prometon in inhibiting photosynthesis.

Conclusion

The use of Prometon-d3 as an internal standard provides a significant analytical advantage for the quantification of Prometon. Its ability to closely mimic the behavior of the unlabeled analyte throughout the analytical process allows for superior correction of matrix effects and instrumental variability. This results in enhanced accuracy and precision, which are critical for reliable data in research, regulatory monitoring, and safety assessments. For laboratories aiming for the highest quality data in Prometon analysis, the adoption of Prometon-d3 is a highly recommended practice.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 3. lcms.cz [lcms.cz]
• 4. epa.gov [epa.gov]

Prometon Analysis: A Comparative Guide to Limits of Detection and Quantification

For researchers and scientists engaged in drug development and environmental analysis, the accurate detection and quantification of substances like Prometon (B51717) are paramount. This guide provides a comparative overview of the analytical performance for Prometon, with a focus on the limits of detection (LOD) and quantification (LOQ) achieved using a validated LC-MS/MS method. The use of an isotopic internal standard, such as Prometon-d3, is a key strategy for enhancing accuracy and precision in such analyses.

Quantitative Performance Overview

The following table summarizes the limits of detection and quantification for Prometon in water, as determined by a validated analytical method. These values are critical for understanding the sensitivity of the method and its suitability for various research applications.

Parameter	Value (mg/L)	Method	Notes
Instrumental Limit of Detection (LOD)	0.0000026	LC-MS/MS	Calculated as: (lowest calibration standard) / [(average signal to noise ratio) x 3 x (dilution factor of the matrix blank samples)][1]
Theoretical Limit of Quantification (LOQ)	0.0250	LC-MS/MS	Calculated as the product of the lowest calibration standard and the dilution factor of the matrix blank samples.[1]
Actual Limit of Quantification (LOQ)	0.000441	LC-MS/MS	Calculated as: (lowest calibration standard) / [(average signal to noise ratio) x 10 x (dilution factor of the matrix blank samples)][1]
Method Limit of Quantification (LOQ)	0.100	LC-MS/MS	Stated LOQ for the quantitative determination of prometon in water.[1]
Alternative Method LOD	0.000003	UHPLC/QTOF-MS	For Prometon in groundwater.[2]

Experimental Workflow for Prometon Analysis

The determination of Prometon's LOD and LOQ involves a systematic workflow, from sample preparation to data analysis. The use of an internal standard like Prometon-d3 is introduced during sample preparation to correct for variations in extraction efficiency and instrument response.

Experimental workflow for Prometon analysis.

Detailed Experimental Protocol

The following protocol is based on a validated method for the determination of Prometon in water using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[1][3]

1. Sample Preparation:

• A known volume of the water sample is taken.

• The sample is fortified (spiked) with a known concentration of Prometon standard and the internal standard (Prometon-d3 or a similar compound like Prometryn).

• The sample is then passed through a solid-phase extraction (SPE) cartridge to concentrate the analyte and remove interfering matrix components.

• The analyte is eluted from the SPE cartridge with a suitable solvent.

• The eluate is evaporated to dryness and reconstituted in a specific volume of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Instrument: Agilent Technologies 1260 Infinity Series HPLC or equivalent.[1][3]

  • Column: A suitable reversed-phase column, such as a Thermo-Scientific Hypersil Gold C18 column (50 mm x 2.1 mm, 1.9 µm).[1]

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile (B52724) is typically used.[1]

  • Injection Volume: 1 µL.[1]

• Tandem Mass Spectrometry (MS/MS):

  • Instrument: AB Sciex 5500 Triple Quad Mass Spectrometer or equivalent.[1][3]

  • Ionization Source: Turbo-Ion Spray operated in positive ion mode.[1][3]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. Two ion transitions are typically monitored for Prometon for quantification and confirmation.[1]

3. Data Analysis and Calculation of LOD/LOQ:

• The peak areas of Prometon and the internal standard (Prometon-d3) are integrated.

• A calibration curve is constructed by plotting the ratio of the peak area of Prometon to the peak area of the internal standard against the concentration of the Prometon standards.

• The concentration of Prometon in the samples is determined from the calibration curve.

• Limit of Detection (LOD): The LOD is typically determined based on the signal-to-noise ratio (S/N) of a low-level standard, with a common threshold being an S/N of 3:1.[4][5] Alternatively, it can be calculated from the standard deviation of the response and the slope of the calibration curve.[6]

• Limit of Quantification (LOQ): The LOQ is the lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy. It is often defined as the concentration corresponding to a signal-to-noise ratio of 10:1 or calculated from the standard deviation of the response and the slope of the calibration curve.[4][5]

Alternative Analytical Approaches

While LC-MS/MS is a highly sensitive and specific technique for Prometon analysis, other methods have also been developed. For instance, a method using ultra-high pressure liquid chromatography-quadrupole time of flight tandem mass spectrometry (UHPLC/QTOF-MS) has reported a detection limit of 3 ng/L (0.000003 mg/L) for Prometon in groundwater.[2] This highlights the availability of alternative high-resolution mass spectrometry techniques that can achieve comparable or even lower detection limits. The choice of method will depend on the specific requirements of the study, including the matrix, required sensitivity, and available instrumentation.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. ddtjournal.net [ddtjournal.net]

A Comparative Guide to Prometon Analysis: Evaluating Measurement Uncertainty with Deuterated and Non-Deuterated Internal Standards

For researchers and analytical scientists, the accurate quantification of herbicides like Prometon is crucial for environmental monitoring and regulatory compliance. The choice of internal standard in analytical methodologies, particularly in mass spectrometry-based techniques, plays a pivotal role in achieving reliable results. This guide provides a comparative analysis of two internal standard approaches for the determination of Prometon: the use of a deuterated internal standard, Prometon-d3, versus a non-isotopically labeled internal standard, Prometryn. This comparison is supported by experimental data from established methods and an evaluation of the impact on measurement uncertainty.

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes key performance parameters for Prometon analysis using Prometryn as an internal standard, based on a validated method. It also includes an expected performance profile for a method utilizing Prometon-d3, based on the known benefits of using a stable isotope-labeled internal standard.

Performance Parameter	Method with Prometryn IS	Expected Performance with Prometon-d3 IS
Analyte	Prometon	Prometon
Internal Standard	Prometryn	Prometon-d3
Instrumentation	HPLC-MS/MS	HPLC-MS/MS
Mean Recovery (0.100 mg/L)	98.7%[1]	>95% (closer to 100%)
Relative Standard Deviation (RSD) (0.100 mg/L)	1.58%[1]	< 1.58%
Mean Recovery (1.00 mg/L)	101%[1]	>98% (closer to 100%)
Relative Standard Deviation (RSD) (1.00 mg/L)	0.990%[1]	< 0.990%
Limit of Quantification (LOQ)	0.100 mg/L[1]	Potentially lower due to improved signal-to-noise
Limit of Detection (LOD)	0.0000026 mg/L[1]	Potentially lower
Key Advantage	Readily available and validated method	Co-elution with analyte, better correction for matrix effects and extraction variability[2]
Potential for Uncertainty Reduction	Standard	High

Understanding Measurement Uncertainty in Prometon Analysis

Measurement uncertainty is a critical parameter that characterizes the dispersion of values that could reasonably be attributed to the measured quantity. In the context of Prometon analysis, several factors contribute to the overall uncertainty, including:

• Sample Preparation: Variability in extraction efficiency and sample volume.

• Calibration: Uncertainty in the concentration of calibration standards and the calibration curve fitting.

• Instrumental Analysis: Variations in instrument response and repeatability.

• Matrix Effects: Suppression or enhancement of the analyte signal due to co-eluting compounds from the sample matrix.

The use of an appropriate internal standard is a key strategy to minimize and account for some of these sources of uncertainty.

The Advantage of Prometon-d3 as an Internal Standard

Prometon-d3 is an isotopically labeled version of Prometon, where three hydrogen atoms have been replaced by deuterium (B1214612) atoms. This structural similarity provides significant analytical advantages:

• Co-elution: Prometon-d3 has nearly identical chromatographic behavior to Prometon, ensuring that both compounds experience the same matrix effects during analysis.

• Similar Extraction and Ionization: The physical and chemical properties of Prometon-d3 are very similar to Prometon, leading to comparable extraction recoveries and ionization efficiencies in the mass spectrometer.

By adding a known amount of Prometon-d3 to the sample at the beginning of the analytical process, it acts as a surrogate that experiences the same variations as the native Prometon. The ratio of the analyte signal to the internal standard signal is used for quantification, which effectively cancels out many sources of random and systematic error, thereby reducing the overall measurement uncertainty. In contrast, while Prometryn is structurally similar to Prometon, differences in its chemical properties can lead to variations in extraction efficiency and chromatographic retention time, making it a less ideal internal standard for minimizing uncertainty.

Experimental Protocols

Key Experiment: Prometon Analysis in Water using Prometryn Internal Standard (Based on EPA Method)

This protocol is adapted from a validated method for the determination of Prometon in freshwater.[3]

1. Sample Preparation:

• To a 2.00 mL aliquot of the water sample, add 2.00 mL of a dilution solvent containing methanol (B129727) and 0.2% formic acid, fortified with Prometryn internal standard at a concentration of 0.005 µg/mL.
• Vortex the mixture to ensure homogeneity.
• Filter the diluted sample through a 0.2 µm PTFE syringe filter into a clean tube.

2. Instrumental Analysis (HPLC-MS/MS):

• HPLC System: Agilent Technologies 1260 Infinity Series or equivalent.
• Mass Spectrometer: AB SCIEX 5500 Triple Quad or equivalent, operated in positive ion multiple reaction monitoring (MRM) mode.
• Chromatographic Column: THERMO EC Betasil C-18 (50 mm x 2.1 mm, 5 µm particle size).
• Mobile Phase: A gradient of methanol, water, and formic acid.
• Injection Volume: 10 µL.
• MRM Transitions:
• Prometon: Monitor appropriate precursor and product ion transitions.
• Prometryn (IS): Monitor appropriate precursor and product ion transitions.

3. Calibration:

• Prepare a series of calibration standards containing known concentrations of Prometon and a constant concentration of the Prometryn internal standard.
• Generate a calibration curve by plotting the ratio of the peak area of Prometon to the peak area of Prometryn against the concentration of Prometon.

4. Quantification:

• Calculate the concentration of Prometon in the samples by interpolating the peak area ratio from the calibration curve.

Mandatory Visualizations

Experimental Workflow for Prometon Analysis

The following diagram illustrates the general workflow for the analysis of Prometon in a water sample using an internal standard and HPLC-MS/MS.

Caption: Workflow for Prometon analysis by HPLC-MS/MS with an internal standard.

Logical Relationship of Uncertainty Contributors

This diagram illustrates the key contributors to measurement uncertainty in the analytical method.

References

• 1. epa.gov [epa.gov]
• 2. lcms.cz [lcms.cz]
• 3. epa.gov [epa.gov]

A Comparative Guide to Prometon Quantification: Cross-Validation of an Established Method with a Prometon-d3 Based Approach

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantification of Prometon, a non-selective, systemic herbicide.[1][2] Accurate and robust analytical methods are essential for environmental monitoring, toxicological studies, and ensuring product efficacy and safety. We will explore an established High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method that utilizes Prometryn as an internal standard, and compare it with a theoretically optimized method employing a deuterated internal standard, Prometon-d3.

The use of a stable isotope-labeled internal standard, such as Prometon-d3, is widely considered the gold standard in quantitative mass spectrometry. This is due to its ability to mimic the analyte of interest throughout sample preparation and analysis, thereby correcting for matrix effects and improving the accuracy and precision of the results. This guide will provide the experimental data from the established method and illustrate the expected performance enhancements from a Prometon-d3 based approach.

Data Presentation: A Comparative Analysis

The following tables summarize the performance of the established analytical method for Prometon in water, as validated by the U.S. Environmental Protection Agency (EPA), and present a qualitative comparison with the projected advantages of a method based on Prometon-d3.

Table 1: Performance of the Established Method for Prometon Quantification in Water

Parameter	Result	Reference
Limit of Quantification (LOQ)	0.100 mg/L	[3]
Matrix	Freshwater (Lake)	[3]
Mean Recovery (at 0.100 mg/L)	Within 70-120%	[3]
Mean Recovery (at 1.00 mg/L)	Within 70-120%	[3]
Relative Standard Deviation (RSD)	≤20%	[3]

Table 2: Qualitative Comparison of Internal Standards for Prometon Analysis

Feature	Prometryn (Established Method)	Prometon-d3 (Hypothetical "Gold Standard" Method)
Structural Similarity	Structurally similar triazine herbicide	Identical to Prometon, with deuterium (B1214612) labeling
Chromatographic Co-elution	Similar, but not identical retention time	Identical retention time
Correction for Matrix Effects	Good	Excellent
Correction for Sample Loss	Good	Excellent
Ionization Efficiency	Similar	Nearly identical
Overall Accuracy and Precision	Good, meets regulatory requirements	Expected to be higher, with lower variability

Experimental Protocols

Established Analytical Method: Prometon in Water by HPLC-MS/MS

This method is designed for the quantitative determination of Prometon in water samples.

1. Sample Preparation:

• An aliquot of the water sample is taken.

• The sample is diluted with a solution containing the internal standard, Prometryn.

• The final solution is mixed and transferred to an autosampler vial for analysis.

2. HPLC-MS/MS Analysis:

• Instrumentation: Agilent Technologies 1260 Infinity Series HPLC coupled with an AB SCIEX 5500 Triple Quad Mass Spectrometer.

• Chromatographic Column: THERMO EC Betasil C-18 column (50 mm x 2.1 mm, 5 μm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Ionization Mode: Positive ion, multiple reaction monitoring (MRM) mode.

• Quantification: The concentration of Prometon is determined by comparing its peak area to that of the Prometryn internal standard.

Hypothetical Improved Method: Prometon-d3 Based Analysis

This proposed method would follow the same fundamental procedure as the established method, with the critical substitution of the internal standard.

1. Sample Preparation:

• An aliquot of the water sample is taken.

• The sample is diluted with a solution containing the deuterated internal standard, Prometon-d3 .

• The final solution is mixed and transferred to an autosampler vial for analysis.

2. HPLC-MS/MS Analysis:

• The instrumentation, chromatographic conditions, and ionization mode would remain the same as the established method.

• Quantification: The concentration of Prometon is determined by comparing its peak area to that of the Prometon-d3 internal standard. The co-elution and identical ionization behavior of Prometon and Prometon-d3 would provide a more accurate normalization of the data.

Visualizing the Workflow and Mode of Action

To better illustrate the analytical process and the biological target of Prometon, the following diagrams have been generated.

References

• 1. chemicalwarehouse.com [chemicalwarehouse.com]
• 2. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 3. epa.gov [epa.gov]

A Comparative Guide to Prometon Quantification: GC-MS vs. LC-MS

For researchers, scientists, and professionals in drug development and environmental analysis, the accurate quantification of herbicides like Prometon is critical. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the determination of Prometon. We will delve into the experimental methodologies and present supporting data to aid in selecting the most suitable technique for your specific analytical needs.

Prometon, a triazine herbicide, is widely used for non-selective weed control. Its persistence in the environment necessitates sensitive and reliable analytical methods for monitoring its presence in various matrices such as soil and water. Both GC-MS and LC-MS are instrumental in this regard, each offering a unique set of advantages and limitations.

Principle of Separation and Detection

GC-MS is a technique that separates volatile and thermally stable compounds in a gaseous mobile phase. The separated compounds are then ionized, and the resulting ions are detected by a mass spectrometer. In contrast, LC-MS is ideal for the analysis of polar, less volatile, and thermally labile compounds.[1] It utilizes a liquid mobile phase for separation, followed by ionization and mass analysis.[1]

Quantitative Performance: A Head-to-Head Comparison

The choice between GC-MS and LC-MS for Prometon quantification often hinges on the required sensitivity, the complexity of the sample matrix, and the desired sample throughput. Below is a summary of typical performance characteristics for each technique based on available literature.

Performance Metric	GC-MS	LC-MS/MS
Limit of Detection (LOD)	Typically in the low µg/L range	Can achieve ng/L to sub-ng/L levels[2][3]
Limit of Quantification (LOQ)	Generally in the µg/L range	Often in the low ng/L range[4]
**Linearity (R²) **	> 0.99[5]	> 0.998[2]
Precision (RSD)	< 10%	< 10%[2]
Accuracy/Recovery	70-120%	74.6% to 111.2%[2]
Sample Preparation	Often requires derivatization for polar analytes, but not typically for Prometon. Extraction from complex matrices is necessary.	Direct injection for clean samples is possible. Extraction is common for complex matrices.
Throughput	Can be lower due to longer run times and potential for derivatization.	Higher throughput is often achievable, especially with modern UHPLC systems.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the analysis of Prometon by LC-MS/MS and GC-MS.

LC-MS/MS Method for Prometon in Water

This method is suitable for the sensitive determination of Prometon in freshwater samples.[7]

• Sample Preparation: A direct injection approach can be used for clean water samples.[7] For more complex matrices, a solid-phase extraction (SPE) may be necessary.[2]

• Instrumentation: An Agilent Technologies 1260 Infinity Series High Performance Liquid Chromatograph (HPLC) coupled with an AB SCIEX 5500 Triple Quadrupole Mass Spectrometer (MS/MS) is a suitable instrument.[7]

• Chromatographic Conditions:

  • Column: THERMO EC Betasil C18 column (50 mm x 2.1 mm, 5 µm particle size) with a guard column.[7]

  • Mobile Phase: A gradient elution with 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[8]

  • Flow Rate: 0.2 mL/min.[8]

  • Injection Volume: 20 µL.[8]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ion electrospray ionization (ESI).[7]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).[7]

  • Ion Source Temperature: 350°C.[8]

  • Spray Voltage: 4000 V.[8]

GC-MS Method for Prometon in Environmental Samples

This protocol outlines a general approach for the analysis of Prometon as part of a multi-residue pesticide analysis in water.[9][10]

• Sample Preparation: Solid-phase extraction (SPE) is commonly used to extract and concentrate Prometon from water samples.[9]

• Instrumentation: An Agilent 8890 GC coupled to a Pegasus BT 4D (LECO Corporation) time-of-flight mass spectrometer (ToFMS) or a similar GC-MS system.[9]

• Chromatographic Conditions:

  • Column: A 30 m × 0.25 mm × 0.25 µm Rxi-5SilMS column is a common choice.[9]

  • Carrier Gas: Helium at a constant flow.[10]

  • Injection Mode: Splitless injection.[10]

  • Temperature Program: An initial oven temperature of 60°C, held for 1 minute, then ramped to 200°C at 6°C/min, followed by a ramp to 250°C at 30°C/min and held for 4 minutes.[10]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).[10]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted analysis.[10]

  • Ion Source Temperature: 250°C.[9]

Visualizing the Workflow and Decision-Making Process

To further clarify the analytical process and the choice between GC-MS and LC-MS, the following diagrams have been generated.

General analytical workflow for Prometon quantification.

Decision tree for selecting between GC-MS and LC-MS.

Concluding Remarks

Both GC-MS and LC-MS are powerful techniques for the quantification of Prometon. The choice between them is not always straightforward and depends on the specific requirements of the analysis.

• LC-MS/MS is generally the preferred method for achieving the lowest detection limits for Prometon in environmental samples, often reaching the nanogram per liter level.[2][3] Its applicability to a wide range of polar compounds without the need for derivatization makes it a versatile tool in modern analytical laboratories.[11][12]

• GC-MS remains a robust and reliable technique, particularly in laboratories where it is well-established for multi-residue pesticide screening.[13] For samples with higher concentrations of Prometon or where extreme sensitivity is not the primary concern, GC-MS provides excellent quantitative results.[14]

Ultimately, the selection of the analytical technique should be based on a thorough evaluation of the study's objectives, the nature of the samples, the required level of sensitivity, and the available instrumentation. Method validation is a critical step to ensure the accuracy and reliability of the generated data, regardless of the chosen technique.[4][5][15]

References

• 1. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification of prometon, deisopropylprometon, and hydroxyprometon in groundwater by high resolution liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. shimadzu.com [shimadzu.com]
• 7. epa.gov [epa.gov]
• 8. lcms.cz [lcms.cz]
• 9. Development and validation of a GC × GC-ToFMS method for the quantification of pesticides in environmental waters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.usgs.gov [pubs.usgs.gov]
• 11. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]
• 13. agilent.com [agilent.com]
• 14. Comparison of GC-MS and LC-MS methods for the analysis of antioxidant phenolic acids in herbs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]

A Comparative Guide to the Certification of Prometon-d3 as a Reference Material

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Prometon-d3 as a certified reference material (CRM) against its non-deuterated counterpart and other related triazine herbicide standards. The focus is on the certification process, data presentation from available certificates of analysis, and the experimental protocols for their analytical determination. This document is intended to assist researchers in selecting the appropriate reference materials for their specific applications, ensuring accuracy and reliability in their analytical measurements.

Introduction to Certified Reference Materials

Certified Reference Materials are crucial for the quality assurance of analytical measurements. They are used to calibrate instruments, validate analytical methods, and assess the performance of laboratories. The certification of these materials, particularly under internationally recognized standards like ISO 17034, provides confidence in their stated property values, stability, and traceability.

Prometon-d3, a deuterated analog of the herbicide Prometon, is widely used as an internal standard in analytical chemistry, especially in mass spectrometry-based methods. Its chemical and physical properties are nearly identical to Prometon, but its increased mass allows for clear differentiation in mass spectrometric analyses, making it an ideal tool for quantification and minimizing matrix effects.

Comparison of Prometon-d3 and Alternative Reference Materials

The selection of a suitable reference material is a critical step in any analytical workflow. This section compares Prometon-d3 with its non-deuterated form, Prometon, and another deuterated triazine herbicide, Atrazine-d5, which is often used in similar analytical contexts. The data presented is based on information from leading suppliers of certified reference materials.

Table 1: Comparison of Certified Reference Material Specifications

Feature	Prometon-d3	Prometon	Atrazine-d5
CAS Number	1219803-43-6	1610-18-0	163165-75-1
Molecular Formula	C₁₀H₁₆D₃N₅O	C₁₀H₁₉N₅O	C₈H₉D₅ClN₅
Molecular Weight	~228.31 g/mol	~225.29 g/mol	~220.71 g/mol
Typical Purity	≥98% (Chemical Purity), ≥99 atom % D	≥99%	≥98% (Chemical Purity), Isotopic Purity often specified
Certified Value	Data not publicly available without Certificate of Analysis	99.8% ± 0.5% (Example from a supplier CoA)	Data not publicly available without Certificate of Analysis
Uncertainty	Data not publicly available without Certificate of Analysis	± 0.5% (Example from a supplier CoA)	Data not publicly available without Certificate of Analysis
Accreditation	ISO 17034 from major suppliers	ISO 17034 from major suppliers	ISO 17034 from major suppliers
Available Formats	Neat, Solution	Neat, Solution	Neat, Solution
Primary Use	Internal Standard (LC-MS/MS)	Calibration, Quality Control	Internal Standard (LC-MS/MS)
Key Suppliers	LGC Standards, Sigma-Aldrich (Merck), Toronto Research Chemicals	AccuStandard, Sigma-Aldrich (Merck), LGC Standards	Sigma-Aldrich (Merck), LGC Standards, Cambridge Isotope Laboratories

Note: Specific certified values and uncertainties are lot-specific and are provided on the Certificate of Analysis which accompanies the product upon purchase. The data for Prometon is based on an example Certificate of Analysis found during the literature search.

Certification of Reference Materials: The ISO 17034 Standard

The certification of reference materials like Prometon-d3 by producers accredited to ISO 17034 ensures the highest level of quality and reliability.[1][2] This standard outlines the general requirements for the competence of reference material producers and covers all aspects of the production and certification process.

ISO 17034 Certification Workflow

The following diagram illustrates the key stages in the production and certification of a reference material under ISO 17034.

ISO 17034 Certification Workflow Diagram

Experimental Protocols for the Analysis of Prometon

Sample Preparation: Water Samples

• Sample Collection: Collect water samples in clean, amber glass bottles.

• Preservation: If necessary, preserve the samples by adding a suitable agent to prevent microbial degradation and adjust the pH. For example, add ammonium (B1175870) acetate (B1210297) to a final concentration of 20 mM.

• Fortification: For calibration standards and quality control samples, spike known volumes of the water sample with the Prometon standard solution to achieve the desired concentrations.

• Internal Standard Addition: Add a known amount of the Prometon-d3 internal standard solution to all samples, calibration standards, and blanks. A typical final concentration for the internal standard is 5 ng/mL.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Table 2: LC-MS/MS Method Parameters

Parameter	Value
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 3 µm particle size)
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Methanol
Gradient	Optimized for the separation of triazine herbicides (specific gradient depends on the exact column and system)
Flow Rate	400 µL/min
Injection Volume	10-100 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	Prometon: Optimized precursor ion > product ions (e.g., m/z 226 > 184, 142) Prometon-d3: Optimized precursor ion > product ions (e.g., m/z 229 > 187, 145)
Collision Energy	Optimized for each transition

Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of Prometon to the peak area of Prometon-d3 against the concentration of the Prometon calibration standards.

• Quantification: Determine the concentration of Prometon in the unknown samples by using the linear regression equation from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the analytical workflow for the determination of Prometon in water samples using Prometon-d3 as an internal standard.

Workflow for Prometon Analysis

Conclusion

The certification of Prometon-d3 as a reference material under ISO 17034 provides a high degree of confidence in its quality and reliability for use as an internal standard. While specific quantitative data from Certificates of Analysis are proprietary to the suppliers and provided upon purchase, the availability of these certified materials from accredited producers is a testament to the rigorous quality control measures in place. When selecting a reference material, researchers should consider not only the chemical and physical properties but also the level of certification and the reputation of the supplier. The use of a certified, isotopically labeled internal standard like Prometon-d3 is a best practice for achieving accurate and reproducible results in the analysis of Prometon and related compounds.

References

• 1. documentationconsultancy.wordpress.com [documentationconsultancy.wordpress.com]
• 2. ISO 17034: What Is It & Why Is It Important? [excedr.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous determination of triazine herbicides and their metabolites in shellfish by HPLC-MS/MS combined with Q/E-Orbitrap HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Prometon-d3 in Proficiency Testing: A Comparative Performance Guide

For researchers and analytical scientists, the accuracy and reliability of quantitative analysis are paramount. In the analysis of the herbicide prometon (B51717), the choice of an appropriate internal standard is critical for achieving high-quality data. This guide provides a comparative overview of the expected performance of Prometon-d3 as an internal standard in analytical testing, drawing upon data from established methods and the well-documented advantages of using stable isotope-labeled standards.

While direct proficiency testing data for Prometon-d3 is not extensively published, its performance can be confidently inferred from the validation of analogous methods and the fundamental principles of isotope dilution mass spectrometry. Stable isotope-labeled internal standards, such as Prometon-d3, are the gold standard in quantitative mass spectrometry.[1] They are chemically identical to the analyte of interest, which ensures they co-elute during chromatography and experience similar ionization effects in the mass spectrometer. This co-behavior allows for the correction of variations that can occur during sample preparation, injection, and ionization, ultimately leading to more accurate and precise quantification.

Comparison with Non-Isotopically Labeled Internal Standards

An established analytical method for the determination of prometon in freshwater, validated according to EPA guidelines, utilizes Prometryn, a structurally similar but not isotopically labeled compound, as an internal standard. The performance of this method provides a baseline for comparison.

Table 1: Performance Data for Prometon Analysis using Prometryn as an Internal Standard in Freshwater

Fortification Level (mg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
0.100	98.7	3.0
1.00	101	1.8

Data sourced from EPA MRID 49553105.[2]

While this method demonstrates good accuracy and precision, the use of a non-isotopically labeled internal standard cannot fully account for all potential matrix effects and variations in instrument response that can affect the analyte of interest.

Expected Performance of Prometon-d3

The use of a deuterated internal standard like Prometon-d3 is anticipated to provide superior performance, particularly in complex matrices. The nearly identical chemical and physical properties of Prometon-d3 to the native prometon ensure that it behaves similarly during extraction, chromatography, and ionization, thus providing a more accurate correction for any analyte loss or signal suppression/enhancement.

Studies on the analysis of other triazine herbicides and pesticides consistently demonstrate the benefits of using deuterated internal standards. For instance, EPA Method 536 for the determination of triazine pesticides in drinking water by LC-MS/MS recommends the use of isotopically labeled internal standards for each target analyte to minimize matrix effects.[3] A study on the analysis of pesticides in complex cannabis matrices showed that using deuterated analogues as internal standards significantly improved accuracy and precision, with accuracy falling within 25% and RSD values dropping under 20%, compared to variations of over 60% and 50% respectively when not using an internal standard.[4]

Based on these principles and supporting data from similar applications, the expected performance of a method using Prometon-d3 as an internal standard is summarized below.

Table 2: Expected Performance Characteristics of Prometon Analysis using Prometon-d3 as an Internal Standard

Parameter	Expected Performance	Rationale
Accuracy (Recovery)	90-110%	Co-elution and similar ionization behavior effectively correct for matrix effects and analyte loss during sample preparation.
Precision (RSD)	< 15%	The ratio of the analyte to the internal standard remains constant even with variations in injection volume or instrument response, leading to highly reproducible results.
Linearity (R²)	> 0.995	The consistent response ratio across a range of concentrations allows for the generation of highly linear calibration curves.

Experimental Protocols

A typical experimental workflow for the quantitative analysis of prometon using Prometon-d3 as an internal standard would involve liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

Sample Preparation:

• A known volume of the sample (e.g., water, soil extract) is taken.

• A precise amount of Prometon-d3 internal standard solution is added to the sample.

• The sample is then subjected to an extraction procedure (e.g., solid-phase extraction or liquid-liquid extraction) to isolate and concentrate the analytes.

• The extract is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Chromatography: A C18 reversed-phase column is typically used to separate prometon from other components in the sample extract. A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) with a modifier like formic acid is commonly employed.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is used for detection. The analysis is performed in Multiple Reaction Monitoring (MRM) mode, where specific precursor-to-product ion transitions for both prometon and Prometon-d3 are monitored for selective and sensitive quantification.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical advantage of using an internal standard.

Experimental workflow for prometon analysis.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. epa.gov [epa.gov]
• 3. db.cngb.org [db.cngb.org]
• 4. lcms.cz [lcms.cz]

Safety & Regulatory Compliance

Proper Disposal of Prometon-d3: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of Prometon-d3 is paramount for laboratory safety and regulatory compliance. This guide provides detailed, step-by-step procedures for the proper handling and disposal of Prometon-d3, tailored for researchers, scientists, and drug development professionals.

Prometon-d3, a deuterated analog of the herbicide Prometon, requires careful management as a hazardous chemical waste. Adherence to federal, state, and local regulations is mandatory. The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous waste from its generation to its final disposal, a principle known as "cradle-to-grave" responsibility.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to consult the Safety Data Sheet (SDS) for Prometon-d3. The SDS for Prometon-d3 from CDN Isotopes indicates that it is fatal if swallowed or in contact with skin and causes damage to organs through prolonged or repeated exposure.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Prometon-d3, including:

• Chemical-resistant gloves (e.g., nitrile)

• Safety glasses with side-shields or goggles

• A lab coat or protective clothing

• In case of inadequate ventilation, use a NIOSH-approved respirator.[3][4]

In Case of a Spill:

• Evacuate the immediate area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, dry sand).

• Collect the absorbed material and spilled substance into a designated, labeled hazardous waste container.[3]

• Do not allow the substance to enter drains or waterways.[3]

Step-by-Step Disposal Protocol

The proper disposal of Prometon-d3 involves a systematic approach of identification, segregation, and transfer to a licensed hazardous waste disposal facility.

Step 1: Waste Identification and Classification Prometon-d3 must be managed as a hazardous waste.[3] It is classified as an herbicide and a triazine derivative.[4] Due to its toxicity, it falls under regulations for hazardous chemical waste.

Step 2: Waste Segregation Proper segregation is critical to prevent dangerous chemical reactions.

• Collect Prometon-d3 waste in a dedicated, clearly labeled hazardous waste container.

• Do not mix Prometon-d3 waste with other chemical waste streams unless compatibility has been confirmed. It should be segregated with other organonitrogen pesticides or herbicides.[5][6]

• Keep solid and liquid waste separate.[7]

Step 3: Container Management

• Container Selection: Use a container that is compatible with Prometon-d3. A high-density polyethylene (B3416737) (HDPE) or glass container is generally suitable. The container must be in good condition, with no leaks or cracks.[8]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Prometon-d3"), and any associated hazard pictograms (e.g., skull and crossbones for acute toxicity).[8][9]

• Storage: Keep the waste container tightly closed except when adding waste. Store it in a designated satellite accumulation area within the laboratory, away from incompatible materials.[8]

Step 4: Disposal of Empty Containers Empty containers that held Prometon-d3 must also be managed as hazardous waste unless properly decontaminated.

• Triple Rinsing: A common procedure for decontaminating empty herbicide containers is triple rinsing.[10][11]

  • Empty the container completely into the hazardous waste collection vessel.

  • Fill the container about one-quarter full with a suitable solvent (e.g., methanol, acetone, as Prometon is soluble in these).

  • Securely cap the container and shake vigorously for at least 30 seconds.

  • Drain the rinsate into the hazardous waste container.

  • Repeat this process two more times.

• The triple-rinsed, air-dried container can then be disposed of as non-hazardous waste, though it is recommended to puncture it to prevent reuse.[11] Check with your institution's environmental health and safety (EHS) office for specific requirements.

Step 5: Arranging for Professional Disposal Unused or waste Prometon-d3 must be disposed of through a licensed hazardous waste disposal company.[10]

• Contact your institution's EHS department to schedule a pickup for your hazardous waste.

• Do not attempt to dispose of Prometon-d3 down the drain or in the regular trash.[10][11] This is illegal and poses a significant environmental risk.

Quantitative Data Summary

The following table summarizes key quantitative data related to the hazards and disposal considerations for Prometon-d3.

Parameter	Value	Reference
GHS Classification	Acute Toxicity, Oral (Category 1)Acute Toxicity, Dermal (Category 2)Specific Target Organ Toxicity, Repeated Exposure (Category 1)	[3]
Hazard Statements	H300: Fatal if swallowedH310: Fatal in contact with skinH372: Causes damage to organs through prolonged or repeated exposure	[3]
Precautionary Statements (Disposal Related)	P273: Avoid release to the environment.P501: Dispose of contents/container to an approved waste disposal plant.	[3]

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory hazardous waste management protocols and information derived from the Safety Data Sheet for Prometon-d3. The "Triple Rinsing" method is a widely accepted protocol for the decontamination of empty pesticide and herbicide containers.[10][11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Prometon-d3.

Caption: Logical workflow for the proper disposal of Prometon-d3.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. Prometon - Department of Pesticide Regulation [cdpr.ca.gov]
• 5. Laboratory Waste Guide 2025 [wastemanaged.co.uk]
• 6. youtube.com [youtube.com]
• 7. acewaste.com.au [acewaste.com.au]
• 8. odu.edu [odu.edu]
• 9. researchsafety.northwestern.edu [researchsafety.northwestern.edu]
• 10. How to Dispose of Herbicides Responsibly [easycannabiswaste.com]
• 11. earth911.com [earth911.com]